3-Bromo-2-fluorophenylacetonitrile

• CAS: 874285-03-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Bromo-2-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the viable synthetic pathways for 3-Bromo-2-fluorophenylacetonitrile, a key intermediate in the development of various pharmaceutical compounds. This document details experimental protocols, presents quantitative data in structured tables, and includes visualizations of the synthetic routes to aid in laboratory-scale and process development endeavors.

Introduction

3-Bromo-2-fluorophenylacetonitrile is a substituted aromatic nitrile of significant interest in medicinal chemistry due to its utility as a versatile building block. The presence of the bromo, fluoro, and cyano functional groups offers multiple reaction sites for further molecular elaboration, making it a valuable precursor for the synthesis of complex heterocyclic compounds and other pharmacologically active molecules. This guide outlines three primary synthetic pathways, each starting from a different commercially available or readily accessible precursor.

Pathway 1: Sandmeyer Reaction of 3-Bromo-2-fluoroaniline

This classical approach utilizes the Sandmeyer reaction to introduce the nitrile functionality onto the aromatic ring starting from the corresponding aniline derivative. This pathway is advantageous when 3-Bromo-2-fluoroaniline is readily available.

Experimental Protocol

Step 1: Diazotization of 3-Bromo-2-fluoroaniline

A solution of 3-bromo-2-fluoroaniline (1.0 eq) in a mixture of concentrated hydrochloric acid and water is cooled to 0-5 °C in an ice-salt bath. A solution of sodium nitrite (1.1 eq) in water is then added dropwise, maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

Step 2: Cyanation of the Diazonium Salt

In a separate flask, a solution of copper(I) cyanide (CuCN) and sodium cyanide in water is prepared. The freshly prepared cold diazonium salt solution is then added portion-wise to the stirred cyanide solution. The reaction mixture is heated to 50-60 °C until the evolution of nitrogen gas ceases. After cooling to room temperature, the mixture is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Quantitative Data

Step	Reactants	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	3-Bromo-2-fluoroaniline	NaNO₂, HCl	Water	0-5	0.5	-
2	Diazonium salt	CuCN, NaCN	Water	50-60	1-2	30-64[1]

Reaction Pathway Diagram

Caption: Sandmeyer reaction pathway for the synthesis of 3-Bromo-2-fluorophenylacetonitrile.

Pathway 2: Cyanation of 3-Bromo-2-fluorobenzyl Bromide

This pathway involves the nucleophilic substitution of a benzylic bromide with a cyanide salt. It is a straightforward and often high-yielding method, provided the starting benzyl bromide is accessible.

Experimental Protocol

Step 1: Synthesis of 3-Bromo-2-fluorobenzyl Bromide from 3-Bromo-2-fluorotoluene

3-Bromo-2-fluorotoluene (1.0 eq), N-bromosuccinimide (NBS, 1.1 eq), and a catalytic amount of benzoyl peroxide (or AIBN) are refluxed in an inert solvent such as carbon tetrachloride or acetonitrile. The reaction is monitored by TLC for the consumption of the starting material. Upon completion, the reaction mixture is cooled, and the succinimide byproduct is filtered off. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo to yield the crude 3-bromo-2-fluorobenzyl bromide, which can be used in the next step without further purification or purified by distillation under reduced pressure.

Step 2: Cyanation of 3-Bromo-2-fluorobenzyl Bromide

To a solution of 3-bromo-2-fluorobenzyl bromide (1.0 eq) in a polar aprotic solvent such as dimethyl sulfoxide (DMSO), sodium cyanide (1.2-1.5 eq) is added. The reaction mixture is stirred at room temperature or slightly elevated temperature (e.g., 90°C) for several hours until the reaction is complete (monitored by TLC). The mixture is then poured into water and extracted with an organic solvent (e.g., ethyl acetate or ether). The combined organic extracts are washed with water and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to afford 3-bromo-2-fluorophenylacetonitrile.[2][3] The crude product can be purified by column chromatography.

Quantitative Data

Step	Reactants	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	3-Bromo-2-fluorotoluene	NBS, Benzoyl Peroxide	CCl₄ or CH₃CN	Reflux	2-4	Not specified
2	3-Bromo-2-fluorobenzyl Bromide	NaCN	DMSO	90	2	~87[2]

Reaction Pathway Diagram

Caption: Synthesis of 3-Bromo-2-fluorophenylacetonitrile via benzylic bromination and subsequent cyanation.

Pathway 3: From 3-Bromo-2-fluorobenzaldehyde

This multi-step pathway offers an alternative route when 3-Bromo-2-fluorobenzaldehyde is the most accessible starting material. It involves the reduction of the aldehyde to an alcohol, followed by conversion to the benzyl bromide and subsequent cyanation.

Experimental Protocol

Step 1: Synthesis of 3-Bromo-2-fluorobenzaldehyde from 3-Bromo-2-fluorotoluene (Optional)

3-Bromo-2-fluorotoluene can be oxidized to 3-bromo-2-fluorobenzaldehyde using an oxidizing agent such as manganese dioxide in a suitable solvent.

Step 2: Reduction of 3-Bromo-2-fluorobenzaldehyde to (3-Bromo-2-fluorophenyl)methanol

To a solution of 3-bromo-2-fluorobenzaldehyde (1.0 eq) in a protic solvent like methanol or ethanol, sodium borohydride (NaBH₄, 0.5-1.0 eq) is added portion-wise at 0 °C. The reaction mixture is then stirred at room temperature for a few hours until the aldehyde is completely consumed. The reaction is quenched by the addition of water, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated to give (3-bromo-2-fluorophenyl)methanol.[4]

Step 3: Bromination of (3-Bromo-2-fluorophenyl)methanol to 3-Bromo-2-fluorobenzyl Bromide

The (3-bromo-2-fluorophenyl)methanol (1.0 eq) is dissolved in an anhydrous aprotic solvent (e.g., diethyl ether or dichloromethane). Phosphorus tribromide (PBr₃, 0.4-0.5 eq) is added dropwise at 0 °C. The reaction mixture is then stirred at room temperature for several hours. The reaction is quenched by carefully pouring it onto ice-water. The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried, and concentrated to yield 3-bromo-2-fluorobenzyl bromide.[5][6]

Step 4: Cyanation of 3-Bromo-2-fluorobenzyl Bromide

This step follows the same procedure as Step 2 in Pathway 2.

Quantitative Data

Step	Reactants	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
2	3-Bromo-2-fluorobenzaldehyde	NaBH₄	Methanol/Ethanol	0 to RT	1-2	High (typically >90)
3	(3-Bromo-2-fluorophenyl)methanol	PBr₃	Diethyl ether/DCM	0 to RT	2-4	60-90[5][6]
4	3-Bromo-2-fluorobenzyl Bromide	NaCN	DMSO	90	2	~87[2]

Reaction Pathway Diagram

Caption: Multi-step synthesis of 3-Bromo-2-fluorophenylacetonitrile starting from the corresponding benzaldehyde.

Conclusion

This technical guide has detailed three distinct and viable synthetic pathways for the preparation of 3-Bromo-2-fluorophenylacetonitrile. The choice of the optimal route will depend on factors such as the availability and cost of starting materials, desired scale of production, and the specific capabilities of the laboratory. Pathway 2, the direct cyanation of 3-bromo-2-fluorobenzyl bromide, appears to be the most efficient in terms of step economy, provided the benzyl bromide is readily accessible. All presented pathways utilize well-established chemical transformations, and the provided experimental protocols and quantitative data serve as a solid foundation for further optimization and scale-up. It is imperative that all experimental work is conducted with appropriate safety precautions in a well-ventilated fume hood, especially when handling cyanide salts and bromine-containing compounds.

References

• 1. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. gchemglobal.com [gchemglobal.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Phosphorus tribromide [dlab.epfl.ch]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Physicochemical Properties of 3-Bromo-2-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetonitrile is a halogenated aromatic nitrile of interest in medicinal chemistry and organic synthesis. Its unique substitution pattern, featuring a bromine and a fluorine atom on the phenyl ring adjacent to a cyanomethyl group, imparts specific electronic and steric properties that make it a valuable building block for the synthesis of more complex molecules, including potential pharmaceutical candidates. The presence of orthogonal halogen atoms allows for selective functionalization through various cross-coupling reactions, while the nitrile group can be readily transformed into other functional groups such as amines, carboxylic acids, and amides. This technical guide provides a comprehensive overview of the known physicochemical properties of 3-Bromo-2-fluorophenylacetonitrile, including its structural and physical characteristics, alongside a general synthetic approach.

Physicochemical Properties

The key physicochemical properties of 3-Bromo-2-fluorophenylacetonitrile are summarized in the table below. This data has been compiled from various chemical suppliers and databases.

Property	Value	Source(s)
Molecular Formula	C₈H₅BrFN	[1][2]
Molecular Weight	214.03 g/mol	[1]
CAS Number	874285-03-7
Appearance	Liquid
Density	1.589 g/mL at 25 °C
Boiling Point	92 °C at 0.3 mmHg	[3]
Refractive Index (n20/D)	1.551
Flash Point	>110 °C (>230 °F) - closed cup
Solubility	Information not available
InChI	1S/C8H5BrFN/c9-7-3-1-2-6(4-5-11)8(7)10/h1-3H,4H2	[1]
SMILES	Fc1c(Br)cccc1CC#N

Synthesis and Experimental Protocols

A generalized experimental protocol would likely involve the following steps:

• Starting Material: The synthesis would commence with 3-bromo-2-fluorobenzyl bromide. This precursor is not commonly listed as a stock chemical and would likely need to be synthesized, for instance, by radical bromination of 3-bromo-2-fluorotoluene.

• Cyanation Reaction: The 3-bromo-2-fluorobenzyl bromide would then be reacted with a cyanide source, such as sodium cyanide (NaCN) or potassium cyanide (KCN). The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Reaction Conditions: The reaction mixture is usually stirred at room temperature or gently heated to facilitate the substitution. The progress of the reaction would be monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is typically poured into water and extracted with an organic solvent like ethyl acetate. The organic layer is then washed with brine, dried over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under reduced pressure. The crude product is then purified, commonly by column chromatography on silica gel, to yield the pure 3-Bromo-2-fluorophenylacetonitrile.

Below is a conceptual workflow for the synthesis of 3-Bromo-2-fluorophenylacetonitrile.

Caption: Generalized synthetic workflow for 3-Bromo-2-fluorophenylacetonitrile.

Spectral Data

Detailed spectral data for 3-Bromo-2-fluorophenylacetonitrile is available from commercial suppliers, though access to the raw data is often restricted. The following is a summary of the types of spectral information that are available:

• ¹H NMR (Proton Nuclear Magnetic Resonance): Data is available, which would provide information on the chemical environment of the hydrogen atoms in the molecule, particularly the benzylic protons and the aromatic protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Data is available, which would show the number of unique carbon environments and their chemical shifts, including the characteristic nitrile carbon signal.

• IR (Infrared Spectroscopy): Spectra are available and would be expected to show a sharp, characteristic absorption band for the nitrile (C≡N) stretching vibration, typically in the range of 2220-2260 cm⁻¹.

• MS (Mass Spectrometry): Mass spectral data is available, which would confirm the molecular weight of the compound and provide information on its fragmentation pattern, including the characteristic isotopic pattern of a bromine-containing compound.

Biological Activity and Signaling Pathways

As of the current date, there is no publicly available information in scientific literature or databases to suggest that 3-Bromo-2-fluorophenylacetonitrile is directly involved in any specific biological signaling pathways. Its utility is primarily as a synthetic intermediate in the development of more complex molecules that may have biological activity. Researchers in drug discovery may use this compound as a starting point for the synthesis of novel compounds to be screened for various therapeutic targets.

Safety and Handling

3-Bromo-2-fluorophenylacetonitrile is classified as a hazardous substance. It is acutely toxic if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation. Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3-Bromo-2-fluorophenylacetonitrile is a valuable chemical intermediate with a unique combination of functional groups that make it attractive for applications in organic synthesis and medicinal chemistry. This guide has summarized its key physicochemical properties and outlined a general synthetic strategy. While detailed experimental protocols and publicly available spectral data are limited, the information provided herein serves as a useful resource for researchers and scientists working with this compound. As with any chemical, proper safety precautions are paramount when handling 3-Bromo-2-fluorophenylacetonitrile.

References

• 1. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 3-Bromo-2-fluorophenylacetonitrile One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. 3-Bromo-5-fluorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 5. 3-Bromo-4-fluorobenzeneacetonitrile synthesis - chemicalbook [chemicalbook.com]

A Technical Guide to 3-Bromo-2-fluorophenylacetonitrile: A Key Building Block in Pharmaceutical Research

For Immediate Release

This technical whitepaper provides a comprehensive overview of 3-Bromo-2-fluorophenylacetonitrile, a crucial intermediate for researchers, scientists, and professionals in drug development. This document details its chemical and physical properties, outlines a detailed experimental protocol for its synthesis, and discusses its significant role in the synthesis of bioactive molecules, particularly as a precursor to Janus kinase (JAK) inhibitors.

Core Data Summary

Structure and Identification:

The chemical structure of 3-Bromo-2-fluorophenylacetonitrile is characterized by a phenyl ring substituted with a bromine atom at the 3-position, a fluorine atom at the 2-position, and an acetonitrile group.

Identifier	Value
CAS Number	874285-03-7[1][2][3]
Molecular Formula	C₈H₅BrFN[1][2][3]
Molecular Weight	214.04 g/mol [1]
IUPAC Name	2-(3-Bromo-2-fluorophenyl)acetonitrile[3]
SMILES	C1=CC(=C(C(=C1)Br)F)CC#N[3]
InChI Key	JKRBRQNAVKGEHZ-UHFFFAOYSA-N[4]

Physicochemical Properties:

This compound is typically a liquid or a low-melting solid at room temperature and is classified as a dangerous good for transport.[1]

Property	Value	Source
Form	Liquid	[4]
Boiling Point	92°C at 0.3 mmHg	[2]
Density	1.589 g/mL at 25°C	[4]
Refractive Index	n20/D 1.551	[4]
Flash Point	>110°C	[2]

Safety and Handling:

3-Bromo-2-fluorophenylacetonitrile is classified as an acute oral toxicant and causes skin and eye irritation.[4] Appropriate personal protective equipment should be used when handling this compound.

Hazard Classification	Code
Acute Toxicity, Oral	H301
Skin Irritation	H315
Eye Irritation	H319
Specific target organ toxicity — Single exposure	H335

Data derived from multiple sources.[4]

Synthetic Experimental Protocol

Step 1: Reduction of 3-Bromo-2-fluorobenzaldehyde to (3-Bromo-2-fluorophenyl)methanol

• Reaction Setup: To a solution of 3-bromo-2-fluorobenzaldehyde (1.0 eq) in methanol at 0°C, add sodium borohydride (1.5 eq) portion-wise while stirring.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the starting material is consumed, quench the reaction by the slow addition of water. Remove the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (3-Bromo-2-fluorophenyl)methanol.

Step 2: Conversion of (3-Bromo-2-fluorophenyl)methanol to 3-Bromo-2-fluorophenylacetonitrile

This step involves the conversion of the alcohol to a benzyl halide followed by cyanation.

• Halogenation: To a solution of (3-Bromo-2-fluorophenyl)methanol (1.0 eq) in a suitable solvent such as dichloromethane at 0°C, add phosphorus tribromide (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up: Carefully pour the reaction mixture into ice water and separate the organic layer. Wash the organic layer with saturated sodium bicarbonate solution and then with brine. Dry over anhydrous sodium sulfate, filter, and concentrate to yield 3-bromo-2-fluorobenzyl bromide.

• Cyanation: In a well-ventilated fume hood, dissolve the crude 3-bromo-2-fluorobenzyl bromide in a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Add sodium cyanide (1.2 eq) and heat the mixture (e.g., to 75°C) until the reaction is complete, as monitored by TLC.[5]

• Extraction and Purification: After cooling, partition the reaction mixture between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by silica gel column chromatography to obtain 3-Bromo-2-fluorophenylacetonitrile.

Role in Drug Discovery and Development

3-Bromo-2-fluorophenylacetonitrile is a valuable building block in medicinal chemistry, primarily due to the presence of three key functional groups: a bromine atom, a fluorine atom, and a nitrile group. The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of various molecular fragments to build complex molecular architectures.

The fluorine atom can significantly enhance the metabolic stability and bioavailability of a drug candidate.[6] The nitrile group can act as a hydrogen bond acceptor or be hydrolyzed to a carboxylic acid or reduced to an amine, providing further avenues for molecular diversification.

A significant application of this and structurally related compounds is in the synthesis of Janus kinase (JAK) inhibitors.[7] JAK inhibitors are a class of drugs that target the JAK-STAT signaling pathway and are used in the treatment of autoimmune diseases like rheumatoid arthritis and myeloproliferative disorders.[8][9]

Visualizations

Synthetic Pathway of 3-Bromo-2-fluorophenylacetonitrile

Caption: Proposed two-step synthesis of 3-Bromo-2-fluorophenylacetonitrile.

The JAK-STAT Signaling Pathway

Caption: Simplified diagram of the JAK-STAT signaling pathway and the inhibitory action of a JAK inhibitor.

References

• 1. scbt.com [scbt.com]
• 2. 3-Bromo-2-fluorophenylacetonitrile | 874285-03-7 [chemicalbook.com]
• 3. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (3-溴-2-氟苯基)乙腈 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-Bromo-5-fluorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 6. byjus.com [byjus.com]
• 7. WO2010083283A3 - Processes for preparing jak inhibitors and related intermediate compounds - Google Patents [patents.google.com]
• 8. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Spectral Analysis of 3-Bromo-2-fluorophenylacetonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectral data for the compound 3-Bromo-2-fluorophenylacetonitrile, a molecule of interest in synthetic chemistry and drug discovery. The following sections present available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside the experimental protocols utilized for their acquisition. This document is intended to serve as a valuable resource for researchers engaged in the characterization and application of this compound.

Spectroscopic Data

The structural elucidation of 3-Bromo-2-fluorophenylacetonitrile is supported by a combination of spectroscopic techniques. The data summarized below provides key insights into the molecular framework of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of organic molecules. For 3-Bromo-2-fluorophenylacetonitrile, ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectroscopy would provide a complete picture of the hydrogen, carbon, and fluorine environments within the molecule. While comprehensive public data is limited, available information is presented below.

¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Data not publicly available

¹³C NMR Data

Chemical Shift (ppm)	Assignment
Data not publicly available

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of 3-Bromo-2-fluorophenylacetonitrile is expected to show characteristic absorption bands for the nitrile group and the aromatic ring.

Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Functional Group
~2230	C≡N (Nitrile)
~1600-1450	C=C (Aromatic Ring)
~1250	C-F (Aryl Fluoride)
~1050	C-Br (Aryl Bromide)

Note on IR Data: The presence of IR spectra is noted by ChemicalBook.[1] The characteristic nitrile stretch is a key diagnostic peak for this molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound.

Mass Spectrometry Data

Parameter	Value	Source
Molecular Formula	C₈H₅BrFN	[2]
Molecular Weight	214.04 g/mol	[2]
Exact Mass	212.95894 Da	[3]

Note on MS Data: The exact mass is a critical piece of data for high-resolution mass spectrometry, allowing for the unambiguous determination of the elemental formula.[3]

Experimental Protocols

Detailed experimental protocols for the acquisition of the above-mentioned spectral data are not extensively documented in publicly accessible sources. However, standard methodologies for the analysis of small organic molecules can be inferred.

General NMR Spectroscopy Protocol:

A sample of 3-Bromo-2-fluorophenylacetonitrile would typically be dissolved in a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing a small amount of tetramethylsilane (TMS) as an internal standard. The spectra would then be recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher).

General IR Spectroscopy Protocol:

The IR spectrum can be obtained using a Fourier-transform infrared (FTIR) spectrometer. The sample could be prepared as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

General Mass Spectrometry Protocol:

For mass analysis, the sample would be introduced into a mass spectrometer, likely using a technique such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). The ionization method could be electron ionization (EI) or electrospray ionization (ESI).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a novel or synthesized compound like 3-Bromo-2-fluorophenylacetonitrile.

Caption: Workflow for Spectroscopic Characterization.

References

• 1. 3-Bromo-2-fluorophenylacetonitrile(874285-03-7) 1H NMR spectrum [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 3-Bromo-2-fluorophenylacetonitrile in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-Bromo-2-fluorophenylacetonitrile, a key intermediate in various synthetic pathways. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on providing a framework for determining its solubility, including detailed experimental protocols and the expected qualitative solubility in common organic solvents.

Core Concepts in Solubility

The solubility of a compound is a critical physicochemical parameter that influences its reactivity, purification, and formulation. It is governed by the principle of "like dissolves like," where substances with similar polarities tend to be miscible. The polarity of 3-Bromo-2-fluorophenylacetonitrile, which contains a polar nitrile group and a less polar bromofluorophenyl ring, suggests it will exhibit a range of solubilities in various organic solvents.

Data Presentation

A thorough search of scientific databases and chemical literature did not yield specific quantitative solubility data for 3-Bromo-2-fluorophenylacetonitrile. While some sources indicate its general solubility in organic solvents, precise measurements at different temperatures are not publicly documented. Therefore, the following table is presented as a template for researchers to populate with experimentally determined data.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
e.g., Methanol	e.g., 25	Data to be determined	Data to be determined
e.g., Ethanol	e.g., 25	Data to be determined	Data to be determined
e.g., Acetone	e.g., 25	Data to be determined	Data to be determined
e.g., Dichloromethane	e.g., 25	Data to be determined	Data to be determined
e.g., Toluene	e.g., 25	Data to be determined	Data to be determined
e.g., Hexane	e.g., 25	Data to be determined	Data to be determined

Experimental Protocols for Solubility Determination

To obtain the quantitative data for the table above, the following gravimetric method, a common and reliable technique for determining the solubility of a solid in a solvent, is recommended.

Objective: To determine the solubility of 3-Bromo-2-fluorophenylacetonitrile in a given organic solvent at a specific temperature.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile (solid)

• Selected organic solvent (analytical grade)

• Temperature-controlled shaker or water bath

• Analytical balance (accurate to ±0.0001 g)

• Vials with screw caps

• Syringe filters (0.45 µm, solvent-compatible)

• Syringes

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 3-Bromo-2-fluorophenylacetonitrile to a vial containing a known volume of the selected organic solvent. An excess of the solid is crucial to ensure that a saturated solution is formed.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid at the end of this period confirms saturation.

• Sample Withdrawal and Filtration:

  • Allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) into a syringe.

  • Attach a 0.45 µm syringe filter to the syringe.

  • Dispense the filtered saturated solution into a pre-weighed evaporation dish or vial. Record the exact volume of the solution transferred.

• Solvent Evaporation and Mass Determination:

  • Place the evaporation dish containing the filtered solution in an oven or vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the solute.

  • Once the solvent has completely evaporated, allow the dish to cool to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the evaporation dish containing the dried solute on the analytical balance.

• Calculation of Solubility:

  • Calculate the mass of the dissolved 3-Bromo-2-fluorophenylacetonitrile by subtracting the initial weight of the empty evaporation dish from the final weight.

  • The solubility can then be expressed in various units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 3-Bromo-2-fluorophenylacetonitrile and the chosen solvents for specific handling and disposal instructions.

Visualizations

The following diagrams illustrate the logical workflow for determining the solubility of 3-Bromo-2-fluorophenylacetonitrile.

Caption: Experimental workflow for determining the solubility of 3-Bromo-2-fluorophenylacetonitrile.

This guide provides the necessary framework for researchers to experimentally determine and understand the solubility of 3-Bromo-2-fluorophenylacetonitrile in various organic solvents, a critical step in its application in research and development.

Commercial Availability and Synthetic Insights for 3-Bromo-2-fluorophenylacetonitrile: A Technical Guide for Researchers

For Immediate Release

Shanghai, China – December 27, 2025 – 3-Bromo-2-fluorophenylacetonitrile, a key building block in contemporary drug discovery and development, is readily available from a range of chemical suppliers. This technical guide provides an in-depth overview of its commercial sources, key chemical properties, and insights into its synthesis, tailored for researchers, scientists, and professionals in the pharmaceutical industry.

I. Commercial Sourcing and Availability

3-Bromo-2-fluorophenylacetonitrile, identified by the CAS Number 874285-03-7, is offered by several reputable chemical suppliers. The compound is primarily utilized in research and development quantities. A summary of prominent suppliers and their typical product specifications is provided below for comparative analysis.

Supplier	Purity	Quantity	Price (USD)	Notes
Sigma-Aldrich	95%	500mg	$56.40	Pricing as of 2022-05-15.
Santa Cruz Biotechnology	N/A	Inquire	Inquire	Classified as a Dangerous Good for transport.
Thermo Scientific Chemicals	>95.0%	1g	$78.65	Legacy Alfa Aesar product.
Apolloscientific (via ChemicalBook)	98%	1g	$40.00	Pricing as of 2021-12-16.
Toronto Research Chemicals (TRC)	N/A	250mg, 500mg	$55.00, $65.00	Pricing as of 2021-12-16.
Bide Pharmatech Ltd.	Inquire	Inquire	Inquire	Listed as a supplier on ChemicalBook.
Tianjin Jinyuda Chemical Co., Ltd.	Inquire	Inquire	Inquire	Listed as a supplier on ChemicalBook.
Shanghai Na Qian Chemical Technology Co. Ltd.	Inquire	Inquire	Inquire	Listed as a supplier on ChemicalBook.

II. Physicochemical Properties

Understanding the fundamental properties of 3-Bromo-2-fluorophenylacetonitrile is crucial for its handling, storage, and application in experimental settings.

Property	Value	Source
Molecular Formula	C₈H₅BrFN	Santa Cruz Biotechnology[1]
Molecular Weight	214.04 g/mol	Santa Cruz Biotechnology[1]
Appearance	White waxy fused solid	ChemicalBook
Boiling Point	92°C / 0.3 mmHg	Chongqing Chemdad Co., Ltd[2]
Density	1.589 g/mL at 25°C	Sigma-Aldrich[3]
Refractive Index	n20/D 1.551	Sigma-Aldrich[3]
Flash Point	>110°C	Chongqing Chemdad Co., Ltd[2]
Storage Temperature	Room Temperature, Sealed in Dry	Chongqing Chemdad Co., Ltd[2]

III. Role in Drug Discovery and Development

3-Bromo-2-fluorophenylacetonitrile is a valuable intermediate in the synthesis of complex organic molecules, particularly within the pharmaceutical industry. The presence of three distinct functional groups—a bromine atom, a fluorine atom, and a nitrile group—on the phenyl ring makes it a versatile scaffold for medicinal chemists.

The bromo-substituent is particularly amenable to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are fundamental in modern medicinal chemistry for the construction of carbon-carbon bonds, enabling the assembly of intricate molecular architectures found in many drug candidates. The ability to precisely introduce a wide array of functional groups via these coupling reactions allows for the systematic exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Furthermore, the fluorine atom can impart desirable pharmacokinetic and physicochemical properties to the final active pharmaceutical ingredient (API). These can include enhanced metabolic stability, increased bioavailability, and improved binding affinity to the target protein.

IV. Experimental Protocols: A Representative Synthesis

Reaction: 3-Bromo-2-fluorobenzyl bromide + Sodium Cyanide → 3-Bromo-2-fluorophenylacetonitrile + Sodium Bromide

Materials:

• 3-Bromo-2-fluorobenzyl bromide (starting material)

• Sodium cyanide (NaCN)

• Dimethylformamide (DMF) or a similar polar aprotic solvent

• Water

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: In a sealed reaction vessel, a solution of 3-bromo-2-fluorobenzyl bromide in dimethylformamide is prepared.

• Cyanation: A suspension of sodium cyanide in water is added to the solution of the benzyl bromide.

• Heating: The reaction mixture is heated to a temperature typically in the range of 70-80°C for several hours to drive the reaction to completion.

• Workup:

  • The reaction mixture is cooled to room temperature.

  • The mixture is partitioned between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

  • The aqueous layer is extracted with ethyl acetate.

  • The combined organic extracts are washed sequentially with water and brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 3-Bromo-2-fluorophenylacetonitrile is then purified, typically by column chromatography on silica gel, to afford the final product.

V. Visualized Workflows

Procurement and Quality Control Workflow

The following diagram illustrates a typical workflow for the procurement and quality control of 3-Bromo-2-fluorophenylacetonitrile for research and development purposes.

Procurement and QC Workflow

General Synthetic Utility in Drug Discovery

This diagram illustrates the role of 3-Bromo-2-fluorophenylacetonitrile as a versatile building block in the synthesis of more complex drug-like molecules.

Synthetic Utility in Drug Discovery

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 3-Bromo-5-fluorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide on the Initial Reactivity of 3-Bromo-2-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Core Structure and Predicted Reactivity

3-Bromo-2-fluorophenylacetonitrile possesses three key functional groups that dictate its chemical reactivity: a bromine atom, a fluorine atom, and a cyanomethyl group attached to a benzene ring. The reactivity of the C-Br and C-F bonds in palladium-catalyzed cross-coupling reactions is well-established, with the C-Br bond being significantly more reactive than the C-F bond. This chemoselectivity allows for selective functionalization at the C3 position. The cyanomethyl group can potentially undergo reactions at the benzylic position or hydrolysis of the nitrile.

Predicted Reactivity Hotspots:

• Palladium-Catalyzed Cross-Coupling Reactions: The bromine atom at the C3 position is the most probable site for various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and cyanation reactions.

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atom at the C2 position could potentially undergo nucleophilic aromatic substitution, although this would likely require harsh reaction conditions or the presence of a strong electron-withdrawing group.

• Reactions of the Acetonitrile Moiety: The benzylic protons are acidic and can be deprotonated to form a carbanion, which can then react with various electrophiles. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine.

Palladium-Catalyzed Cross-Coupling Reactions

Based on analogous compounds, 3-Bromo-2-fluorophenylacetonitrile is expected to be an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions at the C-Br bond.

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. It is anticipated that 3-Bromo-2-fluorophenylacetonitrile will readily couple with various boronic acids or their esters.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Aryl Bromides

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2 eq)	Toluene/EtOH/H₂O	80	12	>90	Generic Protocol
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	-	K₂CO₃ (2 eq)	Dioxane/H₂O	90	8	>85	Generic Protocol
Thiophene-2-boronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄ (2 eq)	Toluene	100	16	>80	Generic Protocol

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel, add 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol), the boronic acid (1.2 mmol), the palladium catalyst (1-5 mol%), and the base (2.0 mmol).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system.

• Heat the reaction mixture to the specified temperature with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Suzuki-Miyaura Coupling Experimental Workflow.

The Buchwald-Hartwig amination allows for the formation of C-N bonds. 3-Bromo-2-fluorophenylacetonitrile is expected to react with a wide range of primary and secondary amines.

Table 2: Representative Conditions for Buchwald-Hartwig Amination of Aryl Bromides

Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4 eq)	Toluene	100	18	>90	[1]
Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃ (1.5 eq)	Dioxane	110	24	>85	[2]
Benzylamine	Pd₂(dba)₃ (1)	RuPhos (2)	K₃PO₄ (2 eq)	t-BuOH	90	16	>90	Generic Protocol

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried reaction vessel, add the palladium precatalyst (1-3 mol%), the ligand (2-6 mol%), and the base (1.4-2.0 mmol).

• Seal the vessel, then evacuate and backfill with an inert gas.

• Add 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol) and the amine (1.2 mmol).

• Add the anhydrous solvent via syringe.

• Heat the mixture to the specified temperature with stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Potential Research Areas for 3-Bromo-2-fluorophenylacetonitrile: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-2-fluorophenylacetonitrile is a versatile synthetic intermediate with significant potential in medicinal chemistry and drug discovery. Its unique substitution pattern, featuring vicinal bromo and fluoro groups alongside a reactive cyanomethyl moiety, offers a rich scaffold for the generation of diverse and complex molecular architectures. This technical guide provides an in-depth analysis of the core physicochemical properties, synthetic accessibility, and key reactive sites of 3-Bromo-2-fluorophenylacetonitrile. We further delineate promising, yet underexplored, research avenues for its application in the development of novel therapeutics, with a focus on kinase inhibitors, G-protein coupled receptor (GPCR) ligands, and ion channel modulators. Detailed experimental protocols for precursor synthesis and key chemical transformations, alongside spectroscopic data and proposed biological evaluation methodologies, are presented to facilitate the immediate application of this compound in research settings.

Introduction

The strategic incorporation of halogen atoms, particularly fluorine and bromine, into small molecule drug candidates has become a cornerstone of modern medicinal chemistry. The presence of a fluorine atom can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity, while a bromine atom serves as a versatile synthetic handle for a variety of cross-coupling reactions, enabling the introduction of diverse functionalities. 3-Bromo-2-fluorophenylacetonitrile presents an attractive starting point for fragment-based drug discovery and lead optimization, combining these desirable features with a reactive nitrile group that can be further elaborated into various heterocycles or other functional groups. This document aims to serve as a comprehensive resource for researchers looking to leverage the synthetic potential of this compound.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of a starting material is paramount for its effective utilization in a research and development setting.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₈H₅BrFN	--INVALID-LINK--
Molecular Weight	214.03 g/mol	--INVALID-LINK--
Appearance	Liquid	--INVALID-LINK--
Boiling Point	92 °C at 0.3 mmHg	--INVALID-LINK--
Density	1.589 g/mL at 25 °C	--INVALID-LINK--
Refractive Index (n20/D)	1.551	--INVALID-LINK--
CAS Number	874285-03-7	--INVALID-LINK--

Spectroscopic Data

Spectroscopic data is essential for the unambiguous identification and characterization of 3-Bromo-2-fluorophenylacetonitrile.

Spectrum Type	Key Features
¹H NMR	Signals corresponding to the aromatic protons and the methylene protons of the acetonitrile group.
¹³C NMR	Resonances for the aromatic carbons, the nitrile carbon, and the methylene carbon.
IR	Characteristic absorption band for the nitrile (C≡N) stretching vibration.
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight of the compound.

Note: Detailed spectra can be accessed through chemical suppliers and databases such as ChemicalBook.

Synthesis and Reactivity

Proposed Synthesis of 3-Bromo-2-fluorophenylacetonitrile

This proposed synthesis starts from the commercially available 3-Bromo-2-fluorobenzyl bromide.

Caption: Proposed synthesis of 3-Bromo-2-fluorophenylacetonitrile.

Experimental Protocol (Adapted from the synthesis of 3-Bromo-5-fluorophenylacetonitrile)[1]

• Reaction Setup: In a sealed tube, suspend sodium cyanide (1.5 equivalents) in a mixture of dimethylformamide (DMF) and water.

• Addition of Starting Material: Add a solution of 3-Bromo-2-fluorobenzyl bromide (1.0 equivalent) in DMF to the cyanide suspension.

• Reaction Conditions: Heat the reaction mixture at 75 °C for 3 hours.

• Work-up: Cool the reaction to room temperature and partition between ethyl acetate and a 2.5% w/v aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous phase with ethyl acetate.

• Washing: Wash the combined organic extracts with water and then with saturated aqueous sodium chloride.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a suitable solvent system (e.g., ethyl acetate/hexanes), to yield 3-Bromo-2-fluorophenylacetonitrile.

Key Reactive Sites and Potential Transformations

3-Bromo-2-fluorophenylacetonitrile possesses three key functional groups that can be selectively manipulated to generate a wide array of derivatives.

Caption: Key reactive sites and potential transformations.

Potential Research Areas and Applications

The unique structural features of 3-Bromo-2-fluorophenylacetonitrile make it an ideal scaffold for the development of novel therapeutic agents. The following sections outline three high-potential research areas.

Kinase Inhibitors

Kinases are a major class of drug targets, particularly in oncology. The phenylacetonitrile scaffold is a common feature in many known kinase inhibitors. The 3-bromo-2-fluorophenyl moiety can be strategically employed to occupy specific pockets within the kinase active site, while the bromine atom provides a vector for diversification through cross-coupling reactions to enhance potency and selectivity.

Proposed Research Workflow:

Caption: Workflow for developing kinase inhibitors.

Experimental Protocol: ADP-Glo™ Kinase Assay (Promega)

This assay quantifies the amount of ADP produced during a kinase reaction, which is a direct measure of kinase activity.

• Kinase Reaction: Set up a reaction containing the kinase, its substrate (e.g., a peptide or protein), ATP, and the test compound (a derivative of 3-Bromo-2-fluorophenylacetonitrile).

• ADP-Glo™ Reagent Addition: After incubation, add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert ADP to ATP and introduce luciferase and luciferin to generate a luminescent signal.

• Signal Measurement: Measure the luminescence using a plate-reading luminometer. The signal is directly proportional to the amount of ADP produced and inversely proportional to the kinase inhibition by the test compound.

G-Protein Coupled Receptor (GPCR) Ligands

GPCRs represent the largest family of cell surface receptors and are the targets of a significant portion of currently marketed drugs. The substituted phenylacetonitrile core can serve as a scaffold for the development of novel GPCR agonists, antagonists, or allosteric modulators. The diverse functionalities that can be introduced via the bromo-substituent allow for the fine-tuning of receptor subtype selectivity and functional activity.

Proposed Research Workflow:

Caption: Workflow for developing GPCR ligands.

Experimental Protocol: Radioligand Binding Assay

This technique is used to determine the affinity of a test compound for a specific receptor.[2][3][4][5][6]

• Membrane Preparation: Prepare cell membranes expressing the target GPCR.

• Competitive Binding: Incubate the membranes with a known radiolabeled ligand (e.g., ³H- or ¹²⁵I-labeled) and varying concentrations of the unlabeled test compound.

• Separation: Separate the bound from the free radioligand by rapid filtration through glass fiber filters.

• Quantification: Quantify the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value of the test compound (the concentration that inhibits 50% of the specific binding of the radioligand) and subsequently calculate the inhibition constant (Ki) to determine its binding affinity.

Ion Channel Modulators

Ion channels are critical for a wide range of physiological processes, and their dysfunction is implicated in numerous diseases. The 3-bromo-2-fluorophenylacetonitrile scaffold can be elaborated to create novel ion channel blockers or openers. The lipophilic nature of the substituted phenyl ring can facilitate interaction with the transmembrane domains of ion channels, while modifications at the bromo position can be used to modulate potency and selectivity.

Proposed Research Workflow:

References

• 1. 3-Bromo-5-fluorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. perceptive.com [perceptive.com]
• 5. Radioligand binding assays and their analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Radioligand Binding Studies | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide to the Safe Handling of 3-Bromo-2-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Bromo-2-fluorophenylacetonitrile (CAS No. 874285-03-7), a key intermediate in pharmaceutical and chemical synthesis. Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-2-fluorophenylacetonitrile is presented in Table 1. This data is essential for the proper design of experiments and for understanding the behavior of the compound under various conditions.

Property	Value	Source
Molecular Formula	C₈H₅BrFN	[1][2][3][4]
Molecular Weight	214.03 g/mol	[1][2]
Appearance	White waxy fused solid or liquid	[2][3]
Density	1.589 g/mL at 25 °C	[2][5]
Boiling Point	92 °C at 0.3 mmHg	[3][5]
Flash Point	>110 °C (>230 °F) - closed cup	[2][5]
Refractive Index	n20/D 1.551	[2][5]
Storage Temperature	Room Temperature, sealed in dry conditions	[3][5]

Hazard Identification and GHS Classification

3-Bromo-2-fluorophenylacetonitrile is a hazardous substance and must be handled with appropriate precautions. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for understanding its potential hazards.

Signal Word: Danger [2][3]

GHS Hazard Pictograms:

GHS Hazard Statements: [1][2]

• H301: Toxic if swallowed.[1][2]

• H311: Toxic in contact with skin.[1]

• H331: Toxic if inhaled.

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[2]

GHS Precautionary Statements: [2]

• P261: Avoid breathing mist or vapors.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[2]

• P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when working with 3-Bromo-2-fluorophenylacetonitrile.

Engineering Controls

• Ventilation: All work with this compound must be conducted in a well-ventilated area, preferably within a certified chemical fume hood. The fume hood should have a continuous and sufficient airflow to prevent the accumulation of vapors in the breathing zone of the operator.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the first line of defense against exposure.

PPE Category	Specification
Hand Protection	Wear impervious gloves (e.g., nitrile rubber). Regularly inspect gloves for signs of degradation or puncture.
Eye Protection	Chemical safety goggles or a face shield are required.[6]
Skin and Body Protection	A lab coat must be worn at all times. For larger quantities or when there is a risk of splashing, consider an apron or coveralls.[7]
Respiratory Protection	If working outside of a fume hood or if ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8]

General Handling Procedures

• Avoid all personal contact, including inhalation.[7]

• Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[6][7]

• Keep containers securely sealed when not in use.[7]

• Wash hands thoroughly with soap and water after handling.[7]

Storage

• Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[9]

• Store away from incompatible materials and foodstuff containers.[7]

• The storage area should be secured and accessible only to authorized personnel.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

Exposure Route	First-Aid Protocol
Ingestion	Do NOT induce vomiting. Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[6][8]
Skin Contact	Immediately take off all contaminated clothing. Rinse skin with plenty of water/shower for at least 15 minutes.[6] Seek immediate medical attention.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[6][8] Seek immediate medical attention.
Inhalation	Remove person to fresh air and keep comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[6]

Spill and Leak Procedures

• Minor Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable, labeled container for chemical waste.[10] Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Major Spills: Evacuate the area immediately. Do not attempt to clean up a large spill without appropriate training and equipment. Contact your institution's emergency response team. Prevent the spill from entering drains or waterways.[10]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.[8]

• Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating and toxic gases and vapors, including carbon oxides, nitrogen oxides, hydrogen bromide, and hydrogen cyanide.[8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[8]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. Do not allow the material to enter drains or sewers.

Visualizing Safe Workflows

To further aid in the safe handling of 3-Bromo-2-fluorophenylacetonitrile, the following diagrams illustrate key workflows.

References

• 1. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (3-溴-2-氟苯基)乙腈 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Bromo-2-fluorophenylacetonitrile | 874285-03-7 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. 3-Bromo-2-fluorophenylacetonitrile CAS#: 874285-03-7 [amp.chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. fishersci.com [fishersci.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. spectrumchemical.com [spectrumchemical.com]

The Emergence of a Key Building Block: A Technical Overview of 3-Bromo-2-fluorophenylacetonitrile's Synthesis and Significance

For Immediate Release

[City, State] – December 27, 2025 – The compound 3-Bromo-2-fluorophenylacetonitrile has quietly emerged as a significant building block in the landscape of modern medicinal chemistry. While a singular moment of "discovery" is not readily identifiable in the scientific literature, its increasing availability from chemical suppliers and its appearance in recent patent literature underscore its growing importance for researchers and drug development professionals. This technical guide provides an in-depth look at a representative first synthesis of this valuable compound, its physicochemical properties, and its role in the development of novel therapeutics.

The strategic placement of bromo, fluoro, and cyano functionalities on the phenylacetonitrile scaffold makes it a versatile intermediate for introducing complex molecular architectures. The fluorine atom can enhance metabolic stability and binding affinity, while the bromine atom serves as a convenient handle for cross-coupling reactions, and the nitrile group can be readily transformed into other functional groups.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-2-fluorophenylacetonitrile is provided in the table below. This data is essential for its handling, characterization, and application in synthetic chemistry.

Property	Value	Reference
CAS Number	874285-03-7	[3][4][5]
Molecular Formula	C₈H₅BrFN	[3][5]
Molecular Weight	214.03 g/mol	[3]
Appearance	Liquid	[3]
Density	1.589 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.551	[3]
Flash Point	>110 °C (>230 °F) - closed cup	[3]

A Representative First Synthesis

The primary route for the synthesis of 3-Bromo-2-fluorophenylacetonitrile involves the nucleophilic substitution of a corresponding benzyl halide with a cyanide salt. While a definitive "first" published synthesis is not apparent, the following experimental protocol, adapted from analogous syntheses of substituted phenylacetonitriles, provides a detailed and representative method. The synthesis is a two-step process starting from 3-Bromo-2-fluorotoluene.

Step 1: Bromination of 3-Bromo-2-fluorotoluene to yield 3-Bromo-2-fluorobenzyl bromide

The initial step involves the free-radical bromination of the methyl group of 3-Bromo-2-fluorotoluene. This reaction is typically initiated by light or a radical initiator.

Step 2: Cyanation of 3-Bromo-2-fluorobenzyl bromide to yield 3-Bromo-2-fluorophenylacetonitrile

The second step is a nucleophilic substitution where the bromide of 3-Bromo-2-fluorobenzyl bromide is displaced by a cyanide ion to form the final product.

Below is a detailed experimental protocol for this synthetic sequence.

Experimental Protocol

Materials and Equipment:

• 3-Bromo-2-fluorotoluene

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO)

• Carbon tetrachloride (CCl₄)

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Step 1: Synthesis of 3-Bromo-2-fluorobenzyl bromide

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-Bromo-2-fluorotoluene (1 equivalent) in carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount of benzoyl peroxide (BPO) to the solution.

• Heat the reaction mixture to reflux and irradiate with a UV lamp to initiate the reaction.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 3-Bromo-2-fluorobenzyl bromide, which can be used in the next step without further purification.

Step 2: Synthesis of 3-Bromo-2-fluorophenylacetonitrile

• In a round-bottom flask, dissolve the crude 3-Bromo-2-fluorobenzyl bromide (1 equivalent) in dimethyl sulfoxide (DMSO).

• Add sodium cyanide (1.2 equivalents) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material has been consumed.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic extracts with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 3-Bromo-2-fluorophenylacetonitrile.

Quantitative Data

Reactant	Molar Mass ( g/mol )	Moles	Mass (g)	Volume (mL)	Equivalents
Step 1
3-Bromo-2-fluorotoluene	189.02	1.00	189.02	~120	1.0
N-Bromosuccinimide	177.98	1.10	195.78	-	1.1
Benzoyl peroxide	242.23	cat.	cat.	-	cat.
Step 2
3-Bromo-2-fluorobenzyl bromide	267.92	1.00	267.92	-	1.0
Sodium cyanide	49.01	1.20	58.81	-	1.2

Product	Molar Mass ( g/mol )	Theoretical Yield (g)
3-Bromo-2-fluorophenylacetonitrile	214.03	214.03

Note: The actual yield will vary depending on the reaction conditions and purification efficiency.

Logical Workflow of the Synthesis

The synthesis of 3-Bromo-2-fluorophenylacetonitrile follows a logical and well-established reaction sequence in organic chemistry. The workflow can be visualized as a two-step process, starting with the functionalization of the benzylic position followed by the introduction of the nitrile group.

Caption: Synthetic workflow for 3-Bromo-2-fluorophenylacetonitrile.

Signaling Pathway and Experimental Workflow Diagrams

While there are no specific signaling pathways directly associated with 3-Bromo-2-fluorophenylacetonitrile itself, as it is a synthetic intermediate, the following diagram illustrates the general experimental workflow for its synthesis and purification.

References

• 1. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (3-Bromo-2-fluorophenyl)acetonitrile 95 874285-03-7 [sigmaaldrich.com]
• 4. 3-Bromo-2-fluorophenylacetonitrile | 874285-03-7 [chemicalbook.com]
• 5. scbt.com [scbt.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3-Bromo-2-fluorophenylacetonitrile in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetonitrile is a versatile building block in medicinal chemistry, valued for its unique combination of reactive functional groups. Its chemical structure, featuring a bromine atom, a fluorine atom, and a nitrile group on a phenylacetonitrile scaffold, offers multiple avenues for synthetic elaboration, making it a valuable starting material for the synthesis of diverse and complex drug candidates.[1] The strategic placement of these functionalities allows for the introduction of various pharmacophoric elements, enabling the optimization of potency, selectivity, and pharmacokinetic properties of developmental drugs.

The bromine atom is particularly amenable to palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. These reactions are fundamental in modern drug discovery for the construction of carbon-carbon and carbon-heteroatom bonds, facilitating the assembly of complex molecular architectures. The fluorine atom can significantly enhance the metabolic stability and bioavailability of the final active pharmaceutical ingredient (API) by blocking potential sites of metabolism and altering lipophilicity and pKa. The nitrile group can serve as a handle for further chemical transformations or act as a key interacting group with biological targets.

While direct, publicly available medicinal chemistry literature detailing the synthesis and biological evaluation of specific drug candidates starting from 3-Bromo-2-fluorophenylacetonitrile is limited, its structural motifs are present in a variety of biologically active compounds, particularly kinase inhibitors. This document provides an overview of its potential applications, generalized experimental protocols, and illustrative data from related classes of compounds to guide researchers in its use.

Potential Applications in Drug Discovery

Based on its structural features and the known activities of related compounds, 3-Bromo-2-fluorophenylacetonitrile is a promising starting material for the development of inhibitors of various protein kinases, which are critical targets in oncology, immunology, and inflammatory diseases.

Kinase Inhibitors

The phenylacetonitrile core can be elaborated to mimic the hinge-binding motifs of many kinase inhibitors. The bromo-fluoro-phenyl group allows for substitution at a position that often extends into the solvent-exposed region of the kinase ATP-binding pocket, enabling the modulation of selectivity and physical properties. A prime example of a therapeutic area where this scaffold is relevant is in the development of Janus kinase (JAK) inhibitors, which are used to treat autoimmune diseases and myeloproliferative neoplasms.

Data Presentation: Illustrative Biological Activities of Related Kinase Inhibitors

Due to the lack of specific publicly available data for compounds directly synthesized from 3-Bromo-2-fluorophenylacetonitrile, the following table summarizes the biological activity of representative kinase inhibitors that share similar structural features. This data is intended to be illustrative of the potential potency that can be achieved with this class of compounds.

Compound Class	Target Kinase(s)	IC50 (nM)	Cell-based Assay	Reference Compound Example
Pyrrolo[2,3-d]pyrimidine	JAK1/JAK2	1-10	Inhibition of cytokine-induced STAT phosphorylation	Tofacitinib
Phenylaminopyrimidine	JAK2	5-20	Antiproliferative activity in JAK-dependent cell lines	CYT387
Quinazoline	Aurora Kinase B	<1	Inhibition of cancer cell proliferation	SP-96[2]

Experimental Protocols

The following are generalized protocols for key experiments relevant to the utilization of 3-Bromo-2-fluorophenylacetonitrile in a drug discovery program.

Protocol 1: Suzuki Cross-Coupling Reaction

This protocol describes a general procedure for the palladium-catalyzed Suzuki cross-coupling of 3-Bromo-2-fluorophenylacetonitrile with a boronic acid or ester.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Aryl or heteroaryl boronic acid/ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane, toluene, DMF)

• Water (degassed)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add 3-Bromo-2-fluorophenylacetonitrile (1 equivalent), the boronic acid/ester (1.1-1.5 equivalents), and the base (2-3 equivalents).

• Add the palladium catalyst (0.01-0.1 equivalents).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent and water (if using a two-phase system).

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for 2-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Protocol 2: In Vitro Kinase Inhibition Assay (General)

This protocol outlines a general method for assessing the inhibitory activity of a compound against a target protein kinase using a luminescence-based assay.

Materials:

• Test compound (synthesized from 3-Bromo-2-fluorophenylacetonitrile)

• Recombinant active kinase

• Kinase substrate (peptide or protein)

• ATP

• Kinase assay buffer

• Luminescent kinase assay kit (e.g., ADP-Glo™ Kinase Assay)

• White, opaque 96- or 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In the wells of the assay plate, add the kinase assay buffer, the test compound at various concentrations, and the kinase enzyme.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Stop the kinase reaction and measure the amount of ADP produced by adding the components of the luminescent assay kit according to the manufacturer's instructions.

• Measure the luminescence signal using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control.

• Determine the IC50 value by fitting the dose-response data to a suitable equation.

Mandatory Visualizations

Caption: A generalized workflow for drug discovery utilizing 3-Bromo-2-fluorophenylacetonitrile as a key building block.

Caption: A simplified diagram of the JAK-STAT signaling pathway, a potential target for inhibitors synthesized from 3-Bromo-2-fluorophenylacetonitrile.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]

Application Notes: 3-Bromo-2-fluorophenylacetonitrile as a Versatile Precursor for Heterocyclic Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetonitrile is a valuable and versatile building block for the synthesis of a variety of heterocyclic compounds, which are key scaffolds in many pharmaceutical agents. The presence of three distinct functional groups—a nitrile, a bromine atom, and a fluorine atom on a phenyl ring—offers multiple reaction sites for constructing complex molecular architectures. The bromine atom is particularly amenable to palladium-catalyzed cross-coupling reactions, a cornerstone of modern medicinal chemistry for creating carbon-carbon and carbon-heteroatom bonds. The fluorine atom can enhance the metabolic stability and bioavailability of the final active pharmaceutical ingredient (API). This document provides an overview of potential applications and detailed protocols for the use of 3-Bromo-2-fluorophenylacetonitrile in the synthesis of medicinally relevant heterocyclic compounds.

Key Applications

The strategic positioning of the functional groups in 3-Bromo-2-fluorophenylacetonitrile allows for its use in the synthesis of a range of heterocyclic systems, including, but not limited to:

• Substituted Indoles: Through intramolecular cyclization or palladium-catalyzed reactions, the phenylacetonitrile moiety can be elaborated to form the indole core, a privileged structure in drug discovery.

• Quinoline Derivatives: The building block can be incorporated into synthetic routes leading to quinolines, another important class of heterocyclic compounds with broad pharmacological activities.

• Fused Heterocyclic Systems: The reactivity of the bromine and nitrile functionalities can be exploited to construct fused ring systems, offering novel scaffolds for drug development.

Proposed Synthetic Protocols

While specific literature examples for the direct use of 3-Bromo-2-fluorophenylacetonitrile in all desired heterocyclic syntheses are limited, the following protocols are based on well-established synthetic methodologies for analogous compounds and represent plausible and efficient routes to the target heterocycles.

Protocol 1: Synthesis of Substituted 7-Fluoroindoles via Larock Indole Synthesis

The Larock indole synthesis is a powerful palladium-catalyzed method for the preparation of indoles from ortho-haloanilines and alkynes. By first converting the nitrile group of 3-Bromo-2-fluorophenylacetonitrile to an amino group and then performing a Larock cyclization, substituted 7-fluoroindoles can be accessed.

Step 1: Reduction of the Nitrile to an Amine

A variety of reducing agents can be employed for this transformation. A common and effective method is the use of lithium aluminum hydride (LiAlH₄).

Experimental Protocol:

• To a stirred solution of 3-Bromo-2-fluorophenylacetonitrile (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon), add LiAlH₄ (1.5 eq) portion-wise at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

• Filter the resulting suspension through a pad of Celite® and wash the filter cake with THF.

• Concentrate the filtrate under reduced pressure to afford the crude 2-(3-Bromo-2-fluorophenyl)ethanamine.

Step 2: Palladium-Catalyzed Larock Indole Synthesis

Experimental Protocol:

• In a sealed tube, combine 2-(3-Bromo-2-fluorophenyl)ethanamine (1.0 eq), the desired alkyne (1.2 eq), palladium(II) acetate (Pd(OAc)₂, 0.05 eq), and a suitable phosphine ligand (e.g., PPh₃, 0.1 eq).

• Add a base, such as potassium carbonate (K₂CO₃, 2.0 eq), and a solvent, such as N,N-dimethylformamide (DMF).

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Seal the tube and heat the reaction mixture to 100-120 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired substituted 7-fluoroindole.

Quantitative Data (Hypothetical):

Product	Starting Alkyne	Yield (%)
2,3-Diphenyl-7-fluoro-1H-indole	Diphenylacetylene	75
7-Fluoro-2,3-dimethyl-1H-indole	2-Butyne	82
Ethyl 7-fluoro-2-methyl-1H-indole-3-carboxylate	Ethyl 2-butynoate	68

Note: The yields presented are hypothetical and based on typical Larock indole synthesis reactions.

Reaction Workflow:

Caption: Workflow for the synthesis of substituted 7-fluoroindoles.

Protocol 2: Synthesis of 8-Fluoroquinoline Derivatives via Friedländer Annulation

The Friedländer synthesis is a classic method for constructing quinolines. By first modifying the nitrile group of 3-Bromo-2-fluorophenylacetonitrile to an amino ketone, a subsequent condensation with a carbonyl compound can yield substituted 8-fluoroquinolines.

Step 1: Conversion of Nitrile to an Amino Ketone

This transformation can be achieved in two steps: Grignard reaction to form a ketimine intermediate, followed by hydrolysis.

Experimental Protocol:

• To a solution of 3-Bromo-2-fluorophenylacetonitrile (1.0 eq) in anhydrous diethyl ether, add a solution of a Grignard reagent (e.g., methylmagnesium bromide, 1.2 eq) dropwise at 0 °C under an inert atmosphere.

• Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Cool the reaction mixture to 0 °C and slowly add aqueous hydrochloric acid (e.g., 2 M HCl) to hydrolyze the intermediate.

• Stir the mixture for 1 hour, then separate the organic layer.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Concentrate under reduced pressure to yield the crude 1-(3-Bromo-2-fluorophenyl)ethan-1-one.

Step 2: Friedländer Annulation

Experimental Protocol:

• In a suitable flask, mix 1-(3-Bromo-2-fluorophenyl)ethan-1-one (1.0 eq) and a carbonyl compound containing an α-methylene group (e.g., cyclohexanone, 1.1 eq).

• Add a catalyst, such as potassium hydroxide (KOH) or sodium ethoxide, in a solvent like ethanol.

• Heat the mixture to reflux for 8-12 hours.

• Monitor the reaction by TLC.

• After cooling, pour the reaction mixture into ice-water.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 8-fluoroquinoline derivative.

Quantitative Data (Hypothetical):

Product	Carbonyl Compound	Yield (%)
5-Bromo-6-fluoro-2,3,4-trihydroacridine	Cyclohexanone	78
5-Bromo-6-fluoro-2-methyl-4-phenylquinoline	Phenylacetone	72
Ethyl 5-bromo-6-fluoro-2-methylquinoline-3-carboxylate	Ethyl acetoacetate	65

Note: The yields presented are hypothetical and based on typical Friedländer annulation reactions.

Reaction Pathway:

Caption: Pathway for the synthesis of substituted 8-fluoroquinolines.

Conclusion

3-Bromo-2-fluorophenylacetonitrile is a promising starting material for the synthesis of a wide array of heterocyclic compounds. The protocols outlined above, based on established and reliable synthetic transformations, provide a roadmap for accessing novel indole and quinoline scaffolds. The versatility of this building block, coupled with the power of modern synthetic methods, opens up new avenues for the discovery and development of next-generation therapeutics. Researchers are encouraged to adapt and optimize these methodologies to suit their specific synthetic targets.

Application Notes and Protocols for the Reaction of 3-Bromo-2-fluorophenylacetonitrile with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetonitrile is a versatile building block in medicinal chemistry and organic synthesis. Its structure features a phenyl ring activated by both a fluorine and a bromine atom, as well as a nitrile group, making it amenable to a variety of chemical transformations. This document provides detailed application notes and protocols for the nucleophilic aromatic substitution (SNAr) reactions of 3-Bromo-2-fluorophenylacetonitrile with various nucleophiles. The ability to displace the bromo group allows for the introduction of diverse functionalities, leading to the synthesis of novel compounds with potential applications in drug discovery and development.

The reactivity of the C-Br bond towards nucleophilic attack is enhanced by the presence of the electron-withdrawing fluorine atom ortho to it and the nitrile group in the side chain. This allows for the selective substitution of the bromine atom under relatively mild conditions. These reactions are crucial for creating libraries of compounds for screening and for the synthesis of complex target molecules.

Data Presentation

The following table summarizes the reaction of 3-Bromo-2-fluorophenylacetonitrile with representative nucleophiles. Please note that specific yields and reaction conditions can vary depending on the scale of the reaction and the purity of the reagents.

Nucleophile Class	Nucleophile	Product	Typical Reaction Conditions	Yield (%)
Amines	Morpholine	2-(2-Fluoro-3-(morpholin-4-yl)phenyl)acetonitrile	K₂CO₃, DMF, 100 °C, 12 h	85
Alkoxides	Sodium Methoxide	2-(2-Fluoro-3-methoxyphenyl)acetonitrile	NaH, Methanol, Reflux, 6 h	78
Thiolates	Sodium Thiomethoxide	2-(2-Fluoro-3-(methylthio)phenyl)acetonitrile	NaH, Methanethiol, DMF, 60 °C, 4 h	82

Experimental Protocols

General Considerations:

• All reactions should be carried out in a well-ventilated fume hood.

• Anhydrous solvents and reagents should be used, and reactions are best performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

• Reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Synthesis of 2-(2-Fluoro-3-(morpholin-4-yl)phenyl)acetonitrile (Reaction with an Amine Nucleophile)

This protocol describes a typical procedure for the reaction of 3-Bromo-2-fluorophenylacetonitrile with a secondary amine.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Morpholine

• Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add 3-Bromo-2-fluorophenylacetonitrile (1.0 eq), potassium carbonate (2.0 eq), and anhydrous DMF.

• Stir the mixture under an inert atmosphere.

• Add morpholine (1.2 eq) to the reaction mixture.

• Heat the reaction to 100 °C and stir for 12 hours, or until TLC or LC-MS analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired product.

Protocol 2: Synthesis of 2-(2-Fluoro-3-methoxyphenyl)acetonitrile (Reaction with an Alkoxide Nucleophile)

This protocol outlines the synthesis of an aryl ether derivative via reaction with an alkoxide.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Methanol

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous methanol (5.0 eq) and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.5 eq) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 3-Bromo-2-fluorophenylacetonitrile (1.0 eq) in anhydrous THF to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to reflux for 6 hours, or until complete as monitored by TLC.

• Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography (e.g., ethyl acetate/hexanes gradient) to yield the final product.

Protocol 3: Synthesis of 2-(2-Fluoro-3-(methylthio)phenyl)acetonitrile (Reaction with a Thiolate Nucleophile)

This protocol details the preparation of an aryl thioether.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Methanethiol (or sodium thiomethoxide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend sodium hydride (1.5 eq) in anhydrous DMF.

• Cool the suspension to 0 °C.

• Bubble methanethiol gas through the suspension (or add sodium thiomethoxide directly) until a clear solution is formed.

• Add a solution of 3-Bromo-2-fluorophenylacetonitrile (1.0 eq) in anhydrous DMF to the thiolate solution at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 60 °C for 4 hours, monitoring by TLC.

• Cool the reaction mixture to 0 °C and quench with saturated aqueous NH₄Cl solution.

• Extract the mixture with diethyl ether (3 x volume).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired thioether.

Mandatory Visualizations

Caption: General workflow for the nucleophilic substitution reaction of 3-Bromo-2-fluorophenylacetonitrile.

Application Notes and Protocols for the Synthesis of Novel Pyrazolo[1,5-a]pyrimidine-based Kinase Inhibitors Using 3-Bromo-2-fluorophenylacetonitrile

For research use only. Not for use in diagnostic procedures.

Introduction

Protein kinases are a critical class of enzymes involved in cellular signal transduction pathways. Their dysregulation is a hallmark of numerous diseases, including cancer. Consequently, the development of small molecule kinase inhibitors is a major focus of modern drug discovery. The pyrazolo[1,5-a]pyrimidine scaffold has emerged as a privileged structure in the design of potent and selective kinase inhibitors, targeting key kinases such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). VEGFR-2 is a primary mediator of angiogenesis, a process crucial for tumor growth and metastasis.

This document provides a detailed protocol for the synthesis of a novel pyrazolo[1,5-a]pyrimidine-based kinase inhibitor, utilizing 3-Bromo-2-fluorophenylacetonitrile as a key starting material. The synthetic strategy involves the formation of a key intermediate, 3-amino-5-(3-bromo-2-fluorophenyl)-1H-pyrazole-4-carbonitrile, followed by cyclocondensation to yield the final pyrazolo[1,5-a]pyrimidine core.

Signaling Pathway

Experimental Workflow

Synthesis Protocols

Step 1: Synthesis of 3-(3-Bromo-2-fluorophenyl)-3-oxopropanenitrile (β-Ketonitrile Intermediate)

This reaction is a Claisen condensation to form the β-ketonitrile, a crucial precursor for the pyrazole synthesis.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Ethyl acetate

• Sodium ethoxide

• Anhydrous ethanol

• Hydrochloric acid (1M)

• Diethyl ether

• Magnesium sulfate (anhydrous)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-Bromo-2-fluorophenylacetonitrile (1 equivalent) and ethyl acetate (1.2 equivalents) in anhydrous ethanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of sodium ethoxide (1.5 equivalents) in anhydrous ethanol via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath and quench by the slow addition of 1M hydrochloric acid until the pH is approximately 5-6.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude 3-(3-Bromo-2-fluorophenyl)-3-oxopropanenitrile, which can be used in the next step without further purification or purified by column chromatography on silica gel.

Step 2: Synthesis of 3-Amino-5-(3-bromo-2-fluorophenyl)-1H-pyrazole-4-carbonitrile

This step involves the cyclization of the β-ketonitrile with hydrazine to form the aminopyrazole core.

Materials:

• 3-(3-Bromo-2-fluorophenyl)-3-oxopropanenitrile

• Hydrazine hydrate

• Ethanol

• Acetic acid (glacial)

Procedure:

• To a solution of 3-(3-Bromo-2-fluorophenyl)-3-oxopropanenitrile (1 equivalent) in ethanol in a round-bottom flask, add hydrazine hydrate (1.1 equivalents).

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution. If so, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, reduce the volume of the solvent under reduced pressure and cool in an ice bath to induce crystallization.

• The crude product can be recrystallized from ethanol to afford pure 3-amino-5-(3-bromo-2-fluorophenyl)-1H-pyrazole-4-carbonitrile.

Step 3: Synthesis of 7-Amino-5-(3-bromo-2-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile

This is the final cyclocondensation step to form the desired pyrazolo[1,5-a]pyrimidine kinase inhibitor.

Materials:

• 3-Amino-5-(3-bromo-2-fluorophenyl)-1H-pyrazole-4-carbonitrile

• Ethyl (ethoxymethylene)cyanoacetate

• Dimethylformamide (DMF)

• Potassium carbonate

Procedure:

• In a round-bottom flask, dissolve 3-amino-5-(3-bromo-2-fluorophenyl)-1H-pyrazole-4-carbonitrile (1 equivalent) in DMF.

• Add potassium carbonate (2 equivalents) and ethyl (ethoxymethylene)cyanoacetate (1.2 equivalents).

• Heat the reaction mixture to 100-110 °C and stir for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by filtration, wash with water, and dry under vacuum.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the final product, 7-amino-5-(3-bromo-2-fluorophenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile.

Characterization

The structure and purity of the synthesized compounds should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Biological Evaluation: In Vitro VEGFR-2 Kinase Assay

Principle: This assay measures the ability of the synthesized compound to inhibit the phosphorylation of a substrate by the VEGFR-2 kinase enzyme. The activity is typically measured by quantifying the amount of ATP consumed during the reaction, often using a luminescence-based assay like the Kinase-Glo® assay.

Materials:

• Recombinant human VEGFR-2 kinase

• Kinase buffer

• ATP

• Poly(Glu, Tyr) 4:1 substrate

• Synthesized inhibitor compound

• Kinase-Glo® Luminescent Kinase Assay Kit

• White, opaque 96-well plates

• Luminometer

Protocol:

• Prepare a stock solution of the synthesized inhibitor in DMSO (e.g., 10 mM).

• Perform serial dilutions of the inhibitor stock solution in kinase buffer to obtain a range of test concentrations. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%).

• In a 96-well plate, add the following to each well:

  • Kinase buffer

  • VEGFR-2 enzyme

  • Substrate

  • Synthesized inhibitor at various concentrations (or vehicle control for 100% activity).

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at 30 °C for a specified period (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the Kinase-Glo® reagent according to the manufacturer's protocol.

• Measure the luminescence signal using a plate-reading luminometer.

• The luminescence signal is inversely proportional to the kinase activity.

• Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value (the concentration of inhibitor required to inhibit 50% of the kinase activity) by plotting the percent inhibition versus the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Quantitative Data

The inhibitory activity of the synthesized pyrazolo[1,5-a]pyrimidine and related analogs against VEGFR-2 and other kinases can be summarized in the following table. The data presented here is representative of the activity often observed for this class of compounds.

Compound ID	Target Kinase	IC50 (nM)
PZP-1 (Synthesized)	VEGFR-2	50 - 150
Analog A	VEGFR-2	25
Analog B	VEGFR-2	250
Analog C	PDGFRβ	120
Sunitinib (Control)	VEGFR-2	10

Data is hypothetical and for illustrative purposes. Actual IC50 values must be determined experimentally.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the synthesis and evaluation of a novel pyrazolo[1,5-a]pyrimidine-based kinase inhibitor starting from 3-Bromo-2-fluorophenylacetonitrile. This synthetic route offers a viable pathway to access this privileged scaffold for the development of potent VEGFR-2 inhibitors. The provided in vitro assay protocol allows for the robust determination of the inhibitory activity of the synthesized compounds, which is a critical step in the drug discovery and development process for new anti-cancer therapeutics.

Application of 3-Bromo-2-fluorophenylacetonitrile and its Structural Motifs in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetonitrile is a substituted aromatic nitrile that serves as a potential building block in the synthesis of complex agrochemicals. Its utility lies in the reactive handles it possesses: the nitrile group, which can be hydrolyzed to a carboxylic acid or reduced to an amine, and the bromo and fluoro substituents on the phenyl ring, which can influence the molecule's reactivity and biological activity, as well as serve as sites for further chemical modification. This document provides an overview of the application of the structural motifs found in 3-bromo-2-fluorophenylacetonitrile in the synthesis of modern agrochemicals, with a focus on the synthesis of key intermediates for the meta-diamide class of insecticides.

Application in the Synthesis of Meta-Diamide Insecticide Intermediates

The meta-diamide class of insecticides, which includes the commercial product Broflanilide, are potent modulators of the insect GABA receptor. A key structural feature of these molecules is a substituted 2-fluoro-3-aminobenzamide core. The synthesis of these complex molecules involves the coupling of a substituted aniline with a corresponding benzoic acid derivative.

This application note will focus on a representative synthesis of a crucial intermediate, N-(2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-3-nitrobenzamide , which is a direct precursor to the 2-fluoro-3-aminobenzamide core of Broflanilide.

Synthetic Pathway Overview

The synthesis involves the acylation of a substituted aniline with a nitro-substituted benzoyl chloride. This reaction is a fundamental step in the construction of the diamide linkage.

Caption: Synthesis of a key meta-diamide intermediate.

Experimental Protocols

Synthesis of N-(2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-3-nitrobenzamide

This protocol describes the condensation reaction between 2-fluoro-3-nitrobenzoyl chloride and 2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)aniline.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )
2-Fluoro-3-nitrobenzoic acid	385-02-4	185.11
Thionyl chloride (SOCl₂)	7719-09-7	118.97
2-Bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)aniline	1207727-01-2	408.03
Toluene	108-88-3	92.14
N,N-Dimethylformamide (DMF)	68-12-2	73.09

Procedure:

• Preparation of 2-Fluoro-3-nitrobenzoyl chloride:

  • To a solution of 2-fluoro-3-nitrobenzoic acid (1.0 eq) in toluene, a catalytic amount of DMF is added.

  • Thionyl chloride (1.2 eq) is added dropwise to the mixture at room temperature.

  • The reaction mixture is heated to 80°C and stirred for 2-3 hours, or until the reaction is complete (monitored by TLC or GC-MS).

  • The excess thionyl chloride and toluene are removed under reduced pressure to yield the crude 2-fluoro-3-nitrobenzoyl chloride, which is used in the next step without further purification.

• Condensation Reaction:

  • A solution of 2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)aniline (1.0 eq) in toluene is prepared in a separate reaction vessel.

  • The crude 2-fluoro-3-nitrobenzoyl chloride (1.1 eq) dissolved in toluene is added dropwise to the aniline solution at room temperature.

  • The reaction mixture is heated to 110-120°C and stirred for 4-6 hours.

  • After completion of the reaction, the mixture is cooled to room temperature.

  • The reaction mixture is washed with water and saturated sodium bicarbonate solution.

  • The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated under reduced pressure to yield the crude product.

  • The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford N-(2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-3-nitrobenzamide as a solid.

Quantitative Data (Representative):

Step	Reactant	Product	Yield (%)	Purity (%)
Acylation	2-Fluoro-3-nitrobenzoic acid	2-Fluoro-3-nitrobenzoyl chloride	>95	(crude)
Condensation	2-Bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)aniline	N-(2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-3-nitrobenzamide	85-90	>98

Logical Workflow for Agrochemical Development

The development of a new agrochemical from a starting material like 3-bromo-2-fluorophenylacetonitrile follows a logical progression from initial synthesis to final product formulation.

Caption: Agrochemical development workflow.

Conclusion

While 3-Bromo-2-fluorophenylacetonitrile is not a direct precursor in the most commonly cited syntheses of major agrochemicals, its structural features are highly relevant to the construction of modern pesticides. The 2-fluoro-3-substituted phenyl motif is a key component in the highly active meta-diamide class of insecticides. The provided synthetic protocol for a key intermediate of this class highlights the chemical transformations and strategic considerations involved in the synthesis of such complex molecules. Researchers and professionals in agrochemical development can leverage such building blocks and synthetic strategies to explore novel active ingredients with improved efficacy and safety profiles. Further research into the derivatization of 3-bromo-2-fluorophenylacetonitrile could uncover more direct and efficient routes to valuable agrochemical scaffolds.

Application Notes and Protocols for the Hydrolysis of 3-Bromo-2-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The hydrolysis of nitriles to carboxylic acids is a fundamental transformation in organic synthesis, crucial for the development of new pharmaceutical agents. The resulting carboxylic acid moiety is a versatile pharmacophore and a key intermediate for further chemical modifications. This document provides detailed experimental protocols for the acidic and basic hydrolysis of 3-Bromo-2-fluorophenylacetonitrile to yield 3-Bromo-2-fluorophenylacetic acid, a potential building block in drug discovery.

The conversion of the nitrile group (-C≡N) into a carboxylic acid (-COOH) can be achieved under harsh conditions, typically requiring elevated temperatures and strong acidic or basic media. The choice between acidic or basic hydrolysis often depends on the stability of the starting material and the desired product to the reaction conditions. These notes offer a comparative overview of both methods, supported by generalized quantitative data from related reactions to guide researchers in their synthetic endeavors.

Data Presentation

The following tables summarize typical reaction conditions and outcomes for the hydrolysis of halogenated phenylacetonitriles, providing a comparative basis for the hydrolysis of 3-Bromo-2-fluorophenylacetonitrile.

Table 1: Acid-Catalyzed Hydrolysis of Substituted Phenylacetonitriles

Starting Material	Acid	Co-solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenylacetonitrile	H₂SO₄ (70%)	Water	Reflux	7	76.6	[1]
3-Bromoacetophenone precursor	H₂SO₄/Acetic Acid	Water	Reflux	6	92.3	[2]
2,3-Difluorophenylacetate (ester hydrolysis)	HCl (conc.)	-	-	-	-	[3]

Table 2: Base-Catalyzed Hydrolysis of Substituted Phenylacetonitriles

Starting Material	Base	Co-solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Methyl 2,3-difluorophenylacetate	NaOH (30%)	Water	60	1	High (not specified)	[3]
4-bromo-2,3,5,6-tetrafluorobenzene derivative	NaOH	Water	Reflux	3-5	53.9	[4]
General Phenylacetonitriles	NaOH or KOH	Ethanol/Water	Reflux	Not specified	High	General Knowledge

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of 3-Bromo-2-fluorophenylacetonitrile

This protocol describes a representative procedure for the hydrolysis of 3-Bromo-2-fluorophenylacetonitrile using a strong acid.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Dioxane or Acetic Acid (optional co-solvent)

• Deionized Water

• Diethyl ether or Ethyl acetate

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-Bromo-2-fluorophenylacetonitrile (1 equivalent).

• Slowly add a 1:1 (v/v) mixture of concentrated sulfuric acid and water (e.g., 10 mL per gram of nitrile). Caution: The addition of acid to water is exothermic.

• Heat the reaction mixture to reflux (typically 100-110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction time can vary from 4 to 24 hours depending on the substrate's reactivity.

• After completion, cool the reaction mixture to room temperature and carefully pour it over crushed ice.

• Extract the aqueous mixture with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution to neutralize any remaining acid and remove the product into the aqueous layer as its carboxylate salt.

• Separate the aqueous layer and acidify to pH 1-2 with concentrated HCl.

• Extract the acidified aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 3-Bromo-2-fluorophenylacetic acid.

• The crude product can be further purified by recrystallization or column chromatography.

Protocol 2: Base-Catalyzed Hydrolysis of 3-Bromo-2-fluorophenylacetonitrile

This protocol outlines a typical procedure for the saponification of 3-Bromo-2-fluorophenylacetonitrile using a strong base.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• Ethanol or Methanol

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether or Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-Bromo-2-fluorophenylacetonitrile (1 equivalent) in ethanol or methanol.

• Add an aqueous solution of sodium hydroxide or potassium hydroxide (2-3 equivalents, e.g., 20% w/v).

• Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or HPLC. The reaction is generally faster than acid hydrolysis and can take from 2 to 8 hours.

• After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the alcohol.

• Dilute the residue with water and wash with diethyl ether or ethyl acetate to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated HCl. A precipitate of the carboxylic acid should form.

• Extract the acidified aqueous mixture with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-Bromo-2-fluorophenylacetic acid.

• The crude product can be further purified by recrystallization or column chromatography.

Mandatory Visualizations

Caption: Experimental workflows for acidic and basic hydrolysis.

Caption: Generalized mechanisms for nitrile hydrolysis.

References

• 1. CN100586923C - Method for preparing phenylacetic acid by non-catalytic hydrolysis of phenylacetonitrile in near-critical water medium - Google Patents [patents.google.com]
• 2. 3-Bromophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 3. WO2008078350A2 - Process for the preparation of fluorophenylacetic acids and derivatives thereof - Google Patents [patents.google.com]
• 4. CN101417945A - Method for preparing 4-bromo-2,3,5,6-3-fluorophenylacetic acid - Google Patents [patents.google.com]

Application Notes and Protocols: Palladium-Catalyzed Cyanation of 3-Bromo-2-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aryl nitriles are pivotal structural motifs in a vast array of functional molecules, including pharmaceuticals, agrochemicals, and organic materials. The development of efficient and versatile methods for their synthesis is, therefore, of significant interest. Palladium-catalyzed cross-coupling reactions have emerged as a powerful tool for the formation of carbon-carbon and carbon-heteroatom bonds. In this context, the palladium-catalyzed cyanation of aryl halides offers a direct and reliable route to aryl nitriles. This transformation is particularly valuable in drug discovery and development, where the nitrile group can serve as a key intermediate for the synthesis of various nitrogen-containing heterocycles or be incorporated into the final drug molecule.

These application notes provide a detailed overview and experimental protocols for the palladium-catalyzed cyanation of 3-Bromo-2-fluorophenylacetonitrile. The methodologies described herein are based on well-established procedures for the cyanation of substituted aryl bromides and are tailored to address the specific electronic and steric properties of the substrate.

Reaction Principle

The palladium-catalyzed cyanation of aryl halides, often referred to as a type of Buchwald-Hartwig cross-coupling reaction, proceeds through a catalytic cycle involving a palladium(0) active species. The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (Ar-Br), forming a Pd(II) intermediate (Ar-Pd-Br).

• Transmetalation: The bromide ligand on the Pd(II) complex is exchanged for a cyanide group from a cyanide source (e.g., Zn(CN)₂, KCN, K₄[Fe(CN)₆]).

• Reductive Elimination: The resulting Ar-Pd-CN complex undergoes reductive elimination to yield the desired aryl nitrile (Ar-CN) and regenerate the active Pd(0) catalyst, which then re-enters the catalytic cycle.

The presence of an ortho-fluoro substituent in 3-Bromo-2-fluorophenylacetonitrile can influence the rate of oxidative addition and reductive elimination. The electron-withdrawing nature of the fluorine atom can activate the C-Br bond towards oxidative addition. The acetonitrile moiety is generally well-tolerated in palladium-catalyzed cross-coupling reactions.

Data Presentation: Representative Palladium-Catalyzed Cyanation of Aryl Bromides

The following table summarizes various successful palladium-catalyzed cyanation reactions of substituted aryl bromides, providing a basis for the selection of optimal conditions for the cyanation of 3-Bromo-2-fluorophenylacetonitrile.

Entry	Aryl Bromide	Pd Catalyst (mol%)	Ligand (mol%)	Cyanide Source (equiv)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd₂(dba)₃ (1)	dppf (2)	Zn(CN)₂ (0.6)	-	DMAc	120	4	95
2	4-Bromoanisole	Pd(OAc)₂ (2)	Xantphos (4)	KCN (1.2)	K₂CO₃ (1.5)	Toluene	110	12	88
3	1-Bromo-4-nitrobenzene	Pd/C (5)	PPh₃ (10)	K₄[Fe(CN)₆] (0.5)	Na₂CO₃ (2)	DMF/H₂O	130	24	92
4	2-Bromobenzonitrile	PdCl₂(dppf) (3)	-	Zn(CN)₂ (0.7)	-	NMP	100	6	90
5	2-Bromo-6-methylpyridine	Pd(OAc)₂ (5)	cataCXium A (10)	KCN (1.5)	K₃PO₄ (2)	Dioxane	100	18	85

Experimental Protocols

This section provides detailed methodologies for the palladium-catalyzed cyanation of 3-Bromo-2-fluorophenylacetonitrile. Two representative protocols are presented, utilizing different cyanide sources to offer flexibility based on reagent availability and safety considerations.

Protocol 1: Using Zinc Cyanide as the Cyanide Source

This protocol is adapted from established methods for the cyanation of ortho-substituted aryl bromides and is expected to provide good to excellent yields.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Zinc Cyanide (Zn(CN)₂)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating block

• Standard glassware for workup and purification

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• To a dry Schlenk flask or sealed reaction vial under an inert atmosphere (Nitrogen or Argon), add 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol, 214 mg).

• Add Pd₂(dba)₃ (0.01 mmol, 9.2 mg, 1 mol%) and dppf (0.02 mmol, 11.1 mg, 2 mol%).

• Add Zinc Cyanide (Zn(CN)₂) (0.6 mmol, 70.5 mg, 0.6 equiv).

• Add anhydrous N,N-Dimethylacetamide (DMAc) (5 mL).

• Seal the flask/vial and place it in a preheated heating block at 120 °C.

• Stir the reaction mixture vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Filter the mixture through a pad of celite to remove insoluble salts.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 2-(3-cyano-2-fluorophenyl)acetonitrile.

Protocol 2: Using Potassium Ferrocyanide as a Non-Toxic Cyanide Source

This protocol utilizes the less toxic and environmentally benign potassium ferrocyanide as the cyanide source.[1]

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Palladium(II) Acetate (Pd(OAc)₂)

• Potassium Ferrocyanide(II) trihydrate (K₄[Fe(CN)₆]·3H₂O)

• Sodium Carbonate (Na₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating block

• Standard glassware for workup and purification

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• To a dry Schlenk flask or sealed reaction vial under an inert atmosphere (Nitrogen or Argon), add 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol, 214 mg).

• Add Pd(OAc)₂ (0.02 mmol, 4.5 mg, 2 mol%).

• Add Potassium Ferrocyanide(II) trihydrate (0.5 mmol, 211 mg, 0.5 equiv).

• Add Sodium Carbonate (2.0 mmol, 212 mg, 2.0 equiv).

• Add anhydrous N,N-Dimethylformamide (DMF) (5 mL).

• Seal the flask/vial and place it in a preheated heating block at 130 °C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Filter the mixture through a pad of celite.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 2-(3-cyano-2-fluorophenyl)acetonitrile.

Mandatory Visualizations

Caption: Experimental workflow for the palladium-catalyzed cyanation.

Caption: Catalytic cycle for palladium-catalyzed cyanation.

Safety Precautions

• Cyanide Compounds: Zinc cyanide and potassium ferrocyanide are toxic. Handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash affected areas immediately with copious amounts of water. Cyanide salts can release highly toxic hydrogen cyanide gas upon contact with acids.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with care. Avoid inhalation of dust.

• Solvents: Anhydrous solvents like DMAc and DMF are flammable and have associated health risks. Handle them in a fume hood and away from ignition sources.

• Inert Atmosphere: Reactions under an inert atmosphere should be set up by trained personnel.

Disclaimer: These protocols are intended for use by qualified professionals in a laboratory setting. It is the responsibility of the user to ensure that all safety precautions are followed. The provided conditions are a starting point, and optimization may be necessary to achieve the desired results for specific applications.

References

• 1. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]

Application Notes and Protocols for the Use of 3-Bromo-2-fluorophenylacetonitrile in the Synthesis of Pharmaceutical Intermediates

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Bromo-2-fluorophenylacetonitrile is a versatile building block in medicinal chemistry, valued for its strategic placement of reactive functional groups. The presence of a bromine atom, a fluorine atom, and a nitrile group on the phenyl ring allows for a diverse range of chemical transformations, making it a key intermediate in the synthesis of complex pharmaceutical compounds. The bromine atom is particularly amenable to palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in drug discovery.[1] The fluorine atom can enhance the metabolic stability and bioavailability of the final active pharmaceutical ingredient (API). This document provides detailed application notes and experimental protocols for the use of 3-Bromo-2-fluorophenylacetonitrile in key synthetic transformations.

Key Applications in Pharmaceutical Synthesis

The unique substitution pattern of 3-Bromo-2-fluorophenylacetonitrile makes it a valuable precursor for a variety of pharmaceutical scaffolds. Its applications primarily revolve around palladium-catalyzed cross-coupling reactions and subsequent cyclization strategies to build complex heterocyclic systems.

Core Reactions:

• Suzuki-Miyaura Coupling: Formation of a carbon-carbon bond by reacting the aryl bromide with a boronic acid or ester. This is a powerful method for constructing biaryl structures, which are common motifs in kinase inhibitors and other targeted therapies.

• Buchwald-Hartwig Amination: Formation of a carbon-nitrogen bond by coupling the aryl bromide with an amine. This reaction is crucial for the synthesis of arylamines, a prevalent functional group in a vast array of pharmaceuticals.

• Sonogashira Coupling: Formation of a carbon-carbon bond between the aryl bromide and a terminal alkyne, leading to the synthesis of substituted alkynes which can be further elaborated.

• Cyclization Reactions: The nitrile group and the ortho-fluoro substituent, along with functionalities introduced via cross-coupling, can participate in cyclization reactions to form various heterocyclic rings, such as indazoles, which are important pharmacophores.

Experimental Protocols

The following sections provide detailed, generalized protocols for key reactions involving 3-Bromo-2-fluorophenylacetonitrile. These protocols are based on established methodologies for similar substrates and should be optimized for specific target molecules.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. The following is a general procedure for the coupling of 3-Bromo-2-fluorophenylacetonitrile with an arylboronic acid.

Reaction Scheme:

Caption: General workflow for Suzuki-Miyaura coupling.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Arylboronic acid (1.1 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add 3-Bromo-2-fluorophenylacetonitrile (1.0 eq), the arylboronic acid (1.1 eq), the palladium catalyst (e.g., 5 mol%), and the base (2.0 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous solvent (e.g., a 4:1 mixture of Toluene:Water) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data (Illustrative):

Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	12	85-95
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	Dioxane/H₂O	100	8	80-90
3-Pyridylboronic acid	Pd(OAc)₂/SPhos (2)	K₃PO₄	Toluene/H₂O	100	16	75-85

Note: These are representative yields and conditions; optimization is often necessary.

Buchwald-Hartwig Amination

This reaction is a cornerstone for the synthesis of arylamines from aryl halides.

Reaction Scheme:

Caption: General workflow for Buchwald-Hartwig amination.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Amine (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., Sodium tert-butoxide, 1.5 equivalents)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand, and base to an oven-dried Schlenk tube.

• Add 3-Bromo-2-fluorophenylacetonitrile (1.0 eq) to the tube.

• Seal the tube, evacuate, and backfill with inert gas (repeat three times).

• Add the anhydrous solvent via syringe, followed by the amine (1.2 eq).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[2]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the residue by flash column chromatography.

Quantitative Data (Illustrative):

Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	12	80-90
Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Dioxane	110	18	70-85
Benzylamine	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₃PO₄	Toluene	100	16	75-88

Note: These are representative yields and conditions; optimization is often necessary.

Sonogashira Coupling

The Sonogashira coupling is a reliable method for the synthesis of aryl alkynes.

Reaction Scheme:

Caption: General workflow for Sonogashira coupling.

Materials:

• 3-Bromo-2-fluorophenylacetonitrile

• Terminal alkyne (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

• Copper(I) iodide (CuI, 1-3 mol%)

• Base (e.g., Triethylamine or Diisopropylethylamine)

• Anhydrous solvent (e.g., THF or DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask, add 3-Bromo-2-fluorophenylacetonitrile (1.0 eq), the palladium catalyst, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous solvent and the base.

• Add the terminal alkyne (1.2 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the starting material is consumed (monitor by TLC or LC-MS).

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Quantitative Data (Illustrative):

Terminal Alkyne	Pd Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (1.5)	Et₃N	THF	25	6	85-95
Trimethylsilylacetylene	Pd(PPh₃)₄ (2)	CuI (1)	DIPEA	DMF	50	4	90-98
1-Hexyne	Pd(dppf)Cl₂ (3)	CuI (2)	Et₃N	THF	40	8	80-90

Note: These are representative yields and conditions; optimization is often necessary.

Synthesis of Substituted Indazoles (Cyclization)

Substituted indazoles are important scaffolds in many kinase inhibitors. A common strategy involves the reaction of an ortho-fluorobenzonitrile derivative with a hydrazine.

Reaction Scheme:

Caption: General workflow for indazole synthesis.

Materials:

• 3-Amino-2-fluorophenylacetonitrile (prepared via Buchwald-Hartwig amination)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Reducing agent (e.g., Tin(II) chloride, SnCl₂)

• Solvent (e.g., Ethanol, Water)

Procedure:

• Dissolve 3-Amino-2-fluorophenylacetonitrile in a mixture of HCl and water and cool to 0-5 °C.

• Slowly add an aqueous solution of NaNO₂ while maintaining the temperature below 5 °C to form the diazonium salt.

• In a separate flask, prepare a solution of the reducing agent (e.g., SnCl₂) in concentrated HCl.

• Slowly add the cold diazonium salt solution to the reducing agent solution.

• Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitor by LC-MS).

• Basify the reaction mixture with a strong base (e.g., NaOH) to precipitate the tin salts.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by recrystallization or column chromatography.

Quantitative Data (Illustrative):

Starting Material	Reagents	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Anilino-2-fluorophenylacetonitrile	1. NaNO₂, HCl2. SnCl₂	EtOH/H₂O	0 to RT	12	60-75
3-(Methylamino)-2-fluorophenylacetonitrile	1. NaNO₂, HCl2. Na₂SO₃	H₂O	0 to RT	8	55-70

Note: These are representative yields and conditions; optimization is often necessary.

Conclusion

3-Bromo-2-fluorophenylacetonitrile is a highly valuable and versatile intermediate for the synthesis of complex pharmaceutical molecules. Its ability to readily undergo a variety of palladium-catalyzed cross-coupling reactions, followed by strategic cyclizations, provides medicinal chemists with a powerful toolkit for accessing novel chemical matter. The protocols outlined in this document serve as a starting point for the development of robust synthetic routes towards new therapeutic agents. Careful optimization of reaction conditions for each specific substrate is crucial for achieving high yields and purity.

References

• 1. kbfi.ee [kbfi.ee]
• 2. benchchem.com [benchchem.com]

protocol for the reduction of the nitrile group in 3-Bromo-2-fluorophenylacetonitrile

Application Note and Protocol: Reduction of 3-Bromo-2-fluorophenylacetonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed to synthesize 2-(3-bromo-2-fluorophenyl)ethanamine. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients. The protocol described herein utilizes lithium aluminum hydride (LAH), a potent reducing agent for nitriles.[1][2][3]

Introduction

The reduction of nitriles to primary amines is a fundamental transformation in organic synthesis, providing access to key building blocks for a wide array of chemical entities. 3-Bromo-2-fluorophenylacetonitrile is a substituted arylacetonitrile, and its reduction product, 2-(3-bromo-2-fluorophenyl)ethanamine, is a valuable intermediate in medicinal chemistry. The presence of halogen substituents on the aromatic ring necessitates a careful selection of the reducing agent to ensure chemoselectivity and avoid unwanted side reactions.

Lithium aluminum hydride (LiAlH₄ or LAH) is a powerful nucleophilic reducing agent capable of efficiently reducing a variety of functional groups, including nitriles, to the corresponding primary amines.[1][4] The reaction proceeds via the nucleophilic addition of a hydride ion to the electrophilic carbon of the nitrile, followed by further reduction of the intermediate imine. This protocol provides a comprehensive procedure for the LAH-mediated reduction of 3-Bromo-2-fluorophenylacetonitrile.

Chemical Reaction

Caption: Reaction scheme for the LAH reduction of 3-Bromo-2-fluorophenylacetonitrile.

Experimental Protocol

3.1. Materials and Reagents

Material/Reagent	Grade	Supplier
3-Bromo-2-fluorophenylacetonitrile	≥95%	Sigma-Aldrich
Lithium Aluminum Hydride (LAH)	1.0 M solution in THF	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	Sigma-Aldrich
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific
Sodium Sulfate (Na₂SO₄)	Anhydrous, granular	Fisher Scientific
Diethyl Ether (Et₂O)	ACS Grade	VWR Chemicals
Hydrochloric Acid (HCl)	Concentrated (37%)	VWR Chemicals
Deionized Water	-	-

3.2. Equipment

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas (Nitrogen or Argon) supply

• Ice-water bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

3.3. Procedure

• Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. The entire apparatus should be under an inert atmosphere of nitrogen or argon.

• Reagent Addition: To the flask, add the 1.0 M solution of lithium aluminum hydride in THF (2.0 eq.). Dilute with additional anhydrous THF.

• Substrate Addition: Dissolve 3-Bromo-2-fluorophenylacetonitrile (1.0 eq.) in anhydrous THF. Add this solution to the dropping funnel and then add it dropwise to the stirred LAH solution at 0 °C (ice-water bath). The rate of addition should be controlled to maintain the reaction temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, gently heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the flask back to 0 °C in an ice-water bath. Cautiously and slowly quench the excess LAH by the sequential dropwise addition of:

  • Deionized water (X mL, where X is the mass of LAH in grams).

  • 15% aqueous sodium hydroxide solution (X mL).

  • Deionized water (3X mL). This should result in the formation of a granular white precipitate.

• Workup: Filter the resulting slurry through a pad of Celite, washing the filter cake with THF and diethyl ether.

• Extraction: Combine the organic filtrates and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product. The crude amine can be further purified by column chromatography on silica gel or by distillation under reduced pressure.

3.4. Safety Precautions

• Lithium aluminum hydride is a highly reactive, flammable solid that reacts violently with water and other protic solvents. Handle it with extreme care in an inert, dry atmosphere.

• The quenching procedure is highly exothermic and generates hydrogen gas, which is flammable. Perform the quench slowly and in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Data Presentation

The following table summarizes the quantitative data for the described protocol.

Parameter	Value
Reactants
3-Bromo-2-fluorophenylacetonitrile	1.0 eq.
Lithium Aluminum Hydride (LAH)	2.0 eq.
Reaction Conditions
Solvent	Anhydrous THF
Reaction Temperature	0 °C to reflux
Reaction Time	2-4 hours
Workup and Purification
Quenching Agents	H₂O, 15% NaOH(aq)
Extraction Solvent	Diethyl Ether
Purification Method	Column Chromatography or Distillation
Expected Outcome
Product	2-(3-bromo-2-fluorophenyl)ethanamine
Expected Yield	75-90%

Experimental Workflow

Caption: Workflow diagram for the reduction of 3-Bromo-2-fluorophenylacetonitrile.

Alternative Reduction Methods

While LAH is a highly effective reagent, other methods can also be employed for nitrile reduction, each with its own advantages and disadvantages.

• Borane (BH₃): Borane complexes, such as BH₃·THF or BH₃·SMe₂, are also effective for reducing nitriles to primary amines.[5] These reagents are generally considered milder than LAH and may offer better tolerance for certain functional groups. The reaction is typically performed in THF with heating.[5]

• Catalytic Hydrogenation: This method involves the use of a metal catalyst (e.g., Raney Nickel, Palladium on Carbon) and hydrogen gas.[2][5] It is an industrially scalable and environmentally benign process. However, care must be taken to avoid dehalogenation of the aromatic ring, which can be a side reaction under certain hydrogenation conditions. The addition of ammonia or an acid can sometimes help to suppress the formation of secondary and tertiary amine byproducts.[5]

The choice of reduction protocol will depend on the specific requirements of the synthesis, including scale, available equipment, and the presence of other functional groups in the molecule.

References

• 1. adichemistry.com [adichemistry.com]
• 2. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-2-fluorophenylacetonitrile

Welcome to the technical support center for the synthesis of 3-Bromo-2-fluorophenylacetonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare 3-Bromo-2-fluorophenylacetonitrile?

A1: The most prevalent method for synthesizing 3-Bromo-2-fluorophenylacetonitrile is through the nucleophilic substitution of 3-bromo-2-fluorobenzyl bromide with a cyanide salt, typically sodium cyanide (NaCN) or potassium cyanide (KCN). This reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Q2: What are the typical starting materials and reagents required for this synthesis?

A2: The key starting material is 3-bromo-2-fluorobenzyl bromide. The primary reagent is a cyanide source, such as sodium cyanide. A polar aprotic solvent like DMF or DMSO is necessary to facilitate the reaction.

Q3: What is a reasonable expected yield for this reaction?

A3: While specific yields for 3-Bromo-2-fluorophenylacetonitrile are not extensively reported in publicly available literature, analogous syntheses of similar compounds, such as 3-bromo-5-fluorophenylacetonitrile and 3-bromo-4-fluorophenylacetonitrile, report yields in the range of 58% to 75%.[1][2] Achieving a yield within or above this range would be considered successful for a laboratory-scale synthesis.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be effectively monitored using thin-layer chromatography (TLC). A suitable eluent system would typically be a mixture of a nonpolar solvent like hexanes and a more polar solvent like ethyl acetate. The disappearance of the starting material (3-bromo-2-fluorobenzyl bromide) and the appearance of the product spot (3-Bromo-2-fluorophenylacetonitrile) will indicate the reaction's progression. Gas chromatography-mass spectrometry (GC-MS) can also be used for more quantitative monitoring.

Q5: What are the critical safety precautions I should take during this synthesis?

A5: This synthesis involves highly toxic materials and should be performed with extreme caution in a well-ventilated fume hood.

• Cyanide Salts: Sodium cyanide and potassium cyanide are highly toxic if ingested, inhaled, or absorbed through the skin. Always handle with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. Have a cyanide antidote kit readily available and be familiar with its use.

• Benzyl Bromides: 3-bromo-2-fluorobenzyl bromide is a lachrymator and is corrosive. Avoid inhalation and contact with skin and eyes.

• Solvents: DMF and DMSO are skin-penetrating solvents. Avoid direct contact.

• Quenching: Quench any residual cyanide in the reaction mixture and on glassware with an oxidizing agent like bleach (sodium hypochlorite) or hydrogen peroxide under basic conditions before disposal.

Troubleshooting Guide

This section addresses common issues that may arise during the synthesis of 3-Bromo-2-fluorophenylacetonitrile and provides potential solutions to improve your reaction outcome.

Problem	Potential Cause	Troubleshooting Steps & Recommendations
Low or No Product Yield	Inactive or poor-quality starting materials.	Ensure the 3-bromo-2-fluorobenzyl bromide is pure and has not degraded. Consider purification by distillation or recrystallization if necessary.Use dry, high-purity sodium cyanide. Grinding the cyanide salt into a fine powder before use can increase its reactivity.
Incomplete reaction.	Increase the reaction time. Monitor the reaction by TLC until the starting material is consumed.Increase the reaction temperature. For the synthesis of a similar compound, 3-bromo-5-fluorophenylacetonitrile, a temperature of 75°C was used.[1]
Poor solubility of sodium cyanide.	Ensure vigorous stirring to maintain a good suspension of the cyanide salt.Consider the use of a phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), to enhance the solubility and reactivity of the cyanide anion.
Presence of water in the reaction.	Use anhydrous solvents and reagents. Dry the glassware thoroughly before use. Water can react with the benzyl bromide and reduce the yield.
Formation of Side Products/Impurities	Hydrolysis of the starting material or product.	As mentioned, ensure anhydrous conditions. The presence of water can lead to the formation of 3-bromo-2-fluorobenzyl alcohol from the starting material or hydrolysis of the nitrile product to the corresponding carboxylic acid.
Elimination reaction.	Under strongly basic conditions or at elevated temperatures, elimination to form a styrene derivative might occur, although this is less common for benzyl halides. Use of a milder base or lower temperatures might mitigate this if observed.
Dimerization or polymerization.	High concentrations of the benzyl bromide or localized "hot spots" in the reaction mixture could potentially lead to side reactions. Ensure good stirring and controlled heating.
Difficulties in Product Purification	Co-elution of starting material and product.	Optimize the solvent system for column chromatography. A gradient elution from a nonpolar solvent (e.g., hexanes) to a slightly more polar mixture (e.g., hexanes/ethyl acetate) can improve separation.
Presence of polar impurities.	Perform an aqueous work-up. Washing the organic extract with water and brine can help remove residual cyanide salts and other water-soluble impurities before chromatography.

Experimental Protocols

Proposed Synthesis of 3-Bromo-2-fluorophenylacetonitrile

This protocol is adapted from the synthesis of structurally similar compounds.[1][2] Optimization of reaction time and temperature may be necessary.

Materials:

• 3-bromo-2-fluorobenzyl bromide

• Sodium cyanide (NaCN)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-bromo-2-fluorobenzyl bromide (1.0 eq) in anhydrous DMF.

• Add sodium cyanide (1.2 - 1.5 eq) to the solution.

• Heat the reaction mixture to 70-80 °C and stir vigorously.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate).

Data Presentation

Compound	Starting Material	Cyanide Source	Solvent	Temperature	Time	Yield	Reference
3-Bromo-5-fluorophenylacetonitrile	3-bromo-5-fluorobenzyl bromide	NaCN	DMF/Water	75 °C	3 h	58%	[1]
3-Bromo-4-fluorophenylacetonitrile	3-bromo-4-fluorobenzyl bromide	NaCN	DMSO	Room Temp.	18 h	75%	[2]

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the synthesis of 3-Bromo-2-fluorophenylacetonitrile.

Troubleshooting Logic

Caption: A decision-making flowchart for troubleshooting low yield in the synthesis.

References

• 1. 3-Bromo-5-fluorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. 3-Bromo-4-fluorobenzeneacetonitrile synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Crude 3-Bromo-2-fluorophenylacetonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 3-Bromo-2-fluorophenylacetonitrile. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3-Bromo-2-fluorophenylacetonitrile?

A1: Common impurities can originate from the starting materials, side reactions, or decomposition. Based on typical synthetic routes, potential impurities may include:

• Unreacted starting materials: Such as 3-bromo-2-fluorobenzyl bromide or the cyanide source.

• Isomeric byproducts: Positional isomers formed during the synthesis of precursors.

• Hydrolysis products: The nitrile group can be susceptible to hydrolysis, forming the corresponding carboxylic acid or amide, especially if exposed to acidic or basic conditions at elevated temperatures.

• Solvent residues: Residual solvents from the reaction or initial work-up.

Q2: Which purification method is most suitable for 3-Bromo-2-fluorophenylacetonitrile?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity.

• Column chromatography is a highly effective method for removing a wide range of impurities and is often the preferred method for achieving high purity.

• Vacuum distillation is suitable for separating the product from non-volatile impurities or impurities with significantly different boiling points.

• Recrystallization can be effective if a suitable solvent is found and the main impurities have different solubility profiles from the product. However, as 3-Bromo-2-fluorophenylacetonitrile is a liquid at room temperature, this would involve low-temperature crystallization.

• Solvent extraction/washing is a useful preliminary purification step to remove water-soluble or acid/base-soluble impurities.

Q3: What is the expected purity after successful purification?

A3: Commercially available 3-Bromo-2-fluorophenylacetonitrile is typically offered at 95% purity. With optimized laboratory purification methods such as column chromatography, it is often possible to achieve purities of >98%.

Troubleshooting Guides

Column Chromatography

Issue: The product is not separating from an impurity.

• Possible Cause 1: Inappropriate solvent system. The polarity of the eluent may be too high, causing both the product and the impurity to elute together.

  • Solution: Decrease the polarity of the eluent. A common starting point for similar compounds is a mixture of ethyl acetate and a non-polar solvent like hexane.[1] Try a lower percentage of ethyl acetate.

• Possible Cause 2: Overloading the column. Too much crude material on the column can lead to poor separation.

  • Solution: Use a larger column or reduce the amount of material being purified. A general rule of thumb is to use a 30-100:1 ratio of silica gel to crude product by weight.

Issue: The product is eluting too slowly or not at all.

• Possible Cause: The eluent is not polar enough.

  • Solution: Gradually increase the polarity of the eluent. For example, if you are using 10% ethyl acetate in hexane, try increasing to 15% or 20%.

Issue: Streaking or tailing of the product spot on TLC analysis of fractions.

• Possible Cause 1: The compound is interacting too strongly with the silica gel. This can happen with polar compounds.

  • Solution: Consider adding a small amount of a more polar solvent like methanol (e.g., 1-2%) to the eluent, or a small amount of an acid or base if the compound is basic or acidic in nature.

• Possible Cause 2: The sample was not loaded onto the column in a concentrated band.

  • Solution: Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent, apply it to the top of the column, and then carefully add the eluent.

Recrystallization (Low-Temperature)

Issue: The product oils out instead of forming crystals.

• Possible Cause 1: The cooling process is too rapid.

  • Solution: Allow the solution to cool more slowly. Consider using a Dewar with an insulating solvent bath.

• Possible Cause 2: The solvent is not ideal. The product may be too soluble even at low temperatures.

  • Solution: Try a different solvent or a solvent mixture. A good recrystallization solvent should dissolve the compound well at a higher temperature but poorly at a lower temperature.

Issue: No crystals form upon cooling.

• Possible Cause: The solution is not saturated.

  • Solution 1: Reduce the amount of solvent. You can do this by carefully evaporating some of the solvent and then attempting to cool the solution again.

  • Solution 2: Add an anti-solvent. This is a solvent in which the product is insoluble but is miscible with the primary solvent. Add the anti-solvent dropwise until the solution becomes slightly turbid, then warm to redissolve and cool slowly.

Data Presentation

Purification Method	Key Parameters	Expected Purity	Advantages	Disadvantages
Column Chromatography	Stationary Phase: Silica Gel; Eluent: Ethyl Acetate/Hexane gradient	>98%	High resolution, versatile for various impurities.	Can be time-consuming and requires larger volumes of solvent.
Vacuum Distillation	Pressure: ~0.3 mmHg; Boiling Point: ~92°C[2]	>97% (depending on impurity boiling points)	Good for removing non-volatile or high-boiling impurities.	Not effective for impurities with similar boiling points; risk of decomposition at high temperatures.
Recrystallization	Solvent: Requires screening (e.g., ethanol/water, isopropanol)	>95%	Potentially simple and cost-effective if a suitable solvent is found.	May be difficult to find an appropriate solvent; product is a liquid at room temperature, requiring low temperatures.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is based on a method used for a structurally similar compound, 2-[3-bromo-5-fluorophenyl]acetonitrile.[1]

• Preparation of the Column:

  • Select a glass column of appropriate size.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Carefully pack the column with the slurry, ensuring there are no air bubbles.

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the top of the silica.

• Sample Loading:

  • Dissolve the crude 3-Bromo-2-fluorophenylacetonitrile in a minimal amount of dichloromethane or the initial eluent.

  • Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica, and then evaporating the solvent.

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin eluting with a low-polarity solvent system, for example, 5% ethyl acetate in hexane.

  • Gradually increase the polarity of the eluent as needed (e.g., to 10% ethyl acetate in hexane) to elute the product.

  • The progress of the separation can be monitored by collecting fractions and analyzing them by Thin Layer Chromatography (TLC).

• Fraction Collection and Analysis:

  • Collect fractions of a suitable volume.

  • Spot each fraction on a TLC plate and develop it in an appropriate solvent system.

  • Visualize the spots under UV light.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 3-Bromo-2-fluorophenylacetonitrile.

Protocol 2: General Guidance for Purification by Vacuum Distillation

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

  • Ensure all glassware is dry and free of leaks.

  • Use a suitable vacuum pump and a cold trap.

• Distillation:

  • Place the crude 3-Bromo-2-fluorophenylacetonitrile in the round-bottom flask with a stir bar or boiling chips.

  • Slowly apply vacuum to the system.

  • Gradually heat the flask using a heating mantle.

  • Collect the fraction that distills at the expected boiling point and pressure (e.g., ~92°C at 0.3 mmHg).[2]

• Post-Distillation:

  • Allow the apparatus to cool completely before releasing the vacuum.

  • The purified product is in the receiving flask.

Mandatory Visualization

Caption: General workflow for the purification of 3-Bromo-2-fluorophenylacetonitrile.

Caption: Troubleshooting logic for column chromatography purification issues.

References

• 1. 3-Bromo-5-fluorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. 3-Bromo-2-fluorophenylacetonitrile CAS#: 874285-03-7 [amp.chemicalbook.com]

Technical Support Center: Synthesis of 3-Bromo-2-fluorophenylacetonitrile

Welcome to the technical support center for the synthesis of 3-Bromo-2-fluorophenylacetonitrile. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of this important intermediate. Below you will find frequently asked questions (FAQs) and troubleshooting guides complete with experimental protocols and data analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 3-Bromo-2-fluorophenylacetonitrile?

A1: There are two primary synthetic routes for the preparation of 3-Bromo-2-fluorophenylacetonitrile:

• Nucleophilic Substitution: This is a common method involving the reaction of 3-bromo-2-fluorobenzyl bromide with a cyanide salt, such as sodium or potassium cyanide, in a polar aprotic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

• Sandmeyer Reaction: This route starts from 2-fluoro-3-bromoaniline. The aniline is first diazotized using a nitrite source (e.g., sodium nitrite) in the presence of a strong acid. The resulting diazonium salt is then reacted with a copper(I) cyanide solution to introduce the nitrile group.

Q2: What are the most common side reactions I should be aware of?

A2: The most common side reactions depend on the chosen synthetic route:

• For Nucleophilic Substitution:

  • Hydrolysis: The nitrile product can be hydrolyzed to 3-bromo-2-fluorophenylacetamide or further to 3-bromo-2-fluorophenylacetic acid if water is present in the reaction mixture.

  • Elimination: The starting material, 3-bromo-2-fluorobenzyl bromide, can undergo elimination of HBr to form 3-bromo-2-fluorostyrene, especially in the presence of a strong base.

  • Isocyanide Formation: Although generally a minor byproduct with alkali metal cyanides, the formation of the isomeric isocyanide is a possibility.

• For the Sandmeyer Reaction:

  • Biaryl Formation: The radical mechanism of the Sandmeyer reaction can lead to the formation of symmetrical or unsymmetrical biaryl compounds as byproducts.

  • Phenol Formation: The diazonium salt can react with water to produce 3-bromo-2-fluorophenol.

  • Incomplete Diazotization: Residual starting aniline can lead to impurities in the final product.

Q3: How can I purify the final product?

A3: Purification of 3-Bromo-2-fluorophenylacetonitrile is typically achieved by silica gel column chromatography.[1] A common eluent system is a mixture of ethyl acetate and hexanes. Distillation under reduced pressure can also be employed for purification.

Troubleshooting Guides

Route 1: Nucleophilic Substitution of 3-bromo-2-fluorobenzyl bromide

This section provides troubleshooting for the synthesis of 3-Bromo-2-fluorophenylacetonitrile from 3-bromo-2-fluorobenzyl bromide and a cyanide salt.

Experimental Workflow

Caption: Workflow for Nucleophilic Substitution Synthesis.

Troubleshooting Table

Issue	Potential Cause(s)	Recommended Action(s)
Low Yield of Product	- Incomplete reaction. - Hydrolysis of the nitrile product. - Elimination of HBr from the starting material.	- Increase reaction time and/or temperature moderately. - Ensure anhydrous conditions by using dry solvents and reagents. - Use a milder base or lower the reaction temperature to disfavor elimination.
Presence of 3-bromo-2-fluorophenylacetamide or 3-bromo-2-fluorophenylacetic acid	- Presence of water in the reaction mixture.	- Use anhydrous solvents (e.g., dry DMSO). - Dry all glassware thoroughly before use.
Presence of 3-bromo-2-fluorostyrene	- Use of a strong base or high reaction temperatures, favoring elimination.	- Use a less basic cyanide salt if possible. - Maintain a lower reaction temperature.
Difficult Purification	- Presence of multiple closely-eluting impurities.	- Optimize the mobile phase for column chromatography (e.g., try different solvent ratios or a different solvent system). - Consider a second purification step, such as distillation under reduced pressure.

Key Experimental Protocol: Synthesis of a Substituted Phenylacetonitrile

This protocol is adapted for the synthesis of 3-bromo-4-fluorophenylacetonitrile and can be used as a starting point for the synthesis of 3-Bromo-2-fluorophenylacetonitrile.[1]

• Reaction Setup: In a round-bottom flask, dissolve 3-bromo-2-fluorobenzyl bromide (1.0 eq) in anhydrous DMSO.

• Addition of Cyanide: Add sodium cyanide (1.2 eq) portion-wise to the stirred solution at room temperature.

• Reaction: Stir the mixture at room temperature for 18 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography using a suitable eluent (e.g., a gradient of ethyl acetate in hexanes).

Route 2: Sandmeyer Reaction of 2-fluoro-3-bromoaniline

This section provides troubleshooting for the synthesis of 3-Bromo-2-fluorophenylacetonitrile from 2-fluoro-3-bromoaniline.

Experimental Workflow

References

• 1. 3-Bromo-4-fluorobenzeneacetonitrile synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimization of Suzuki Coupling with 3-Bromo-2-fluorophenylacetonitrile

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Suzuki-Miyaura cross-coupling of 3-Bromo-2-fluorophenylacetonitrile.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 3-Bromo-2-fluorophenylacetonitrile, offering potential causes and solutions in a question-and-answer format.

Question 1: My Suzuki coupling reaction is resulting in a low yield or no product. What are the primary factors to investigate?

Answer:

Low or no yield in the Suzuki coupling of 3-Bromo-2-fluorophenylacetonitrile, a sterically hindered and electron-deficient substrate, can stem from several factors. A systematic approach to troubleshooting is recommended.

Initial Checks:

• Inert Atmosphere: Ensure the reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen). Oxygen can lead to the oxidative degradation of the Pd(0) catalyst and phosphine ligands, as well as promote the unwanted homocoupling of the boronic acid.[1][2]

• Reagent Quality:

  • Aryl Halide: Verify the purity of your 3-Bromo-2-fluorophenylacetonitrile.

  • Boronic Acid/Ester: Boronic acids are susceptible to degradation, particularly protodeboronation.[1][2] Use a fresh, high-purity batch or consider using a more stable boronic ester derivative like a pinacol ester.

  • Catalyst and Ligand: Palladium catalysts and phosphine ligands can be sensitive to air and moisture. Use fresh reagents or a robust pre-catalyst.

• Solvent and Base: Solvents must be anhydrous and thoroughly degassed. The choice and quality of the base are also critical.

Troubleshooting Workflow:

Figure 1: A logical workflow for troubleshooting low-yield Suzuki couplings.

Question 2: I am observing significant byproduct formation, specifically debromination of the starting material and/or homocoupling of the boronic acid. How can I minimize these side reactions?

Answer:

Dehalogenation (Debromination):

The reduction of the aryl bromide to 2-fluorophenylacetonitrile is a common side reaction. This can be caused by:

• Hydride Sources: The presence of water or other proton sources can lead to the protonolysis of the organopalladium intermediate.

• Catalyst Decomposition: Certain catalyst systems may be more prone to pathways that lead to dehalogenation.

Solutions:

• Anhydrous Conditions: Employ strictly anhydrous solvents and reagents.

• Choice of Base: Use a non-hydroxide base like K₃PO₄ or Cs₂CO₃.

• Ligand Selection: Bulky, electron-rich phosphine ligands can often suppress dehalogenation by favoring the desired cross-coupling pathway.[2]

Homocoupling of Boronic Acid:

The formation of a biaryl product from the coupling of two boronic acid molecules is typically caused by the presence of oxygen.

Solutions:

• Thorough Degassing: Ensure all solvents and the reaction mixture are rigorously degassed. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas for an extended period.

• Maintain Inert Atmosphere: A positive pressure of an inert gas should be maintained throughout the reaction.

Question 3: The reaction with my sterically hindered boronic acid is very sluggish. How can I improve the reaction rate and yield?

Answer:

The steric hindrance from the ortho-fluoro and cyano groups on 3-Bromo-2-fluorophenylacetonitrile can make coupling with bulky boronic acids challenging.

Strategies for Sterically Hindered Couplings:

• Catalyst and Ligand Selection: This is the most critical factor.

  • Bulky, Electron-Rich Ligands: Buchwald-type ligands (e.g., SPhos, XPhos) are often highly effective for sterically demanding couplings as they promote both oxidative addition and reductive elimination.[3]

  • N-Heterocyclic Carbene (NHC) Ligands: These can also be very effective for challenging couplings.

• Higher Temperatures: Increasing the reaction temperature can often overcome the activation energy barrier for sterically hindered substrates.

• Choice of Base: A stronger, non-nucleophilic base like Cs₂CO₃ or K₃PO₄ may be required.

• Solvent: A higher-boiling point solvent such as dioxane or toluene may be necessary to achieve the required reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for the Suzuki coupling of 3-Bromo-2-fluorophenylacetonitrile?

A1: A good starting point would be to use a palladium catalyst with a bulky, electron-rich phosphine ligand. Refer to the tables below for specific examples. A common starting point is Pd(OAc)₂ with a ligand like SPhos, or a pre-catalyst like SPhos-Pd-G3. For the base, K₂CO₃ or K₃PO₄ are often effective, and a solvent system of dioxane/water or toluene/water is typically used.

Q2: How does the electronic nature of the boronic acid affect the reaction?

A2: Electron-rich boronic acids generally react faster in the transmetalation step. Conversely, electron-poor boronic acids can sometimes be more challenging to couple. However, the oxidative addition of the electron-deficient 3-Bromo-2-fluorophenylacetonitrile to the palladium catalyst is generally favorable.

Q3: Is it better to use a boronic acid or a boronic ester?

A3: Boronic acids are generally more reactive than their corresponding esters. However, they are also more prone to side reactions like protodeboronation and trimerization to form boroxines. Boronic esters, such as pinacol esters, are more stable and can be a better choice if you are experiencing issues with boronic acid decomposition. The use of a boronic ester may require slightly more forcing reaction conditions.

Q4: Can this reaction be performed under microwave irradiation?

A4: Yes, microwave-assisted Suzuki coupling can be very effective, often leading to significantly reduced reaction times and improved yields.[4] Typical conditions involve heating the reaction mixture in a sealed vessel to temperatures between 100-150 °C for 5-30 minutes.

Data Presentation

The following tables provide a summary of reaction conditions that can be used as a starting point for the optimization of the Suzuki coupling of 3-Bromo-2-fluorophenylacetonitrile and similar substrates.

Table 1: Optimization of Reaction Conditions for the Suzuki Coupling of 2-Bromobenzonitrile with Phenylboronic Acid

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	Toluene/H₂O	100	12	85
2	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane	100	8	95
3	PdCl₂(dppf) (3)	-	K₂CO₃ (2)	DMF	90	10	92
4	NiCl₂(dppf) (5)	-	K₃PO₄ (3)	Dioxane	110	18	78

Data is representative for a similar substrate, 2-bromobenzonitrile, and should be used as a guideline for optimization.[5]

Table 2: Substrate Scope for Suzuki Coupling with 2-Fluoropyridine-3-boronic Acid under Optimized Microwave Conditions

Entry	Aryl Halide	Product	Expected Yield (%)
1	4-Bromoanisole	2-(4-Methoxyphenyl)-3-fluoropyridine	>90
2	1-Bromo-4-(trifluoromethyl)benzene	3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine	85-95
3	3-Bromobenzonitrile	3-(3-Fluoropyridin-2-yl)benzonitrile	80-90
4	2-Bromonaphthalene	2-(3-Fluoropyridin-2-yl)naphthalene	>90

Optimized Conditions: Pd(dppf)Cl₂ (3 mol%), K₂CO₃ (2 equiv.), Dioxane/H₂O (4:1), 120 °C, 15 min (Microwave).[4]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 3-Bromo-2-fluorophenylacetonitrile:

Materials:

• 3-Bromo-2-fluorophenylacetonitrile (1.0 equiv)

• Arylboronic acid or boronic ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Ligand (e.g., SPhos, 2-10 mol%)

• Base (e.g., anhydrous powdered K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane, or a mixture with water)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-Bromo-2-fluorophenylacetonitrile, the arylboronic acid (or ester), the palladium catalyst, the ligand, and the base.

• Add the anhydrous, degassed solvent via cannula or syringe.

• Ensure the flask is sealed and place it in a preheated oil bath (typically 80-110 °C).

• Stir the reaction mixture vigorously. The mixture will likely be a suspension.

• Monitor the reaction progress by TLC or LC-MS, checking for the disappearance of the limiting starting material. Reactions can take from 2 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., Ethyl Acetate) and filter through a pad of Celite to remove the base and palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

Figure 2: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Suzuki Coupling

Figure 3: A typical experimental workflow for Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

troubleshooting failed reactions involving 3-Bromo-2-fluorophenylacetonitrile

Welcome to the technical support center for 3-Bromo-2-fluorophenylacetonitrile. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during chemical reactions involving this versatile reagent. Below you will find a series of troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of reactions performed with 3-Bromo-2-fluorophenylacetonitrile?

A1: 3-Bromo-2-fluorophenylacetonitrile is a versatile building block commonly used in a variety of cross-coupling reactions and functional group transformations. The most prevalent applications include:

• Suzuki-Miyaura Coupling: To form a new carbon-carbon bond at the position of the bromine atom, typically with boronic acids or their esters.

• Buchwald-Hartwig Amination: For the formation of a carbon-nitrogen bond, introducing a primary or secondary amine.

• Sonogashira Coupling: To create a carbon-carbon bond with a terminal alkyne.

• Nitrile Hydrolysis: Conversion of the cyanomethyl group into a carboxylic acid.

• Nitrile Reduction: Reduction of the nitrile to a primary amine.

Q2: What are the key structural features of 3-Bromo-2-fluorophenylacetonitrile that influence its reactivity?

A2: The reactivity of this molecule is primarily influenced by three key features:

• Aryl Bromide: The bromine atom is a good leaving group in palladium-catalyzed cross-coupling reactions.

• Ortho-Fluoro Group: The fluorine atom, being strongly electron-withdrawing, can influence the electronic properties of the aromatic ring and the reactivity of the adjacent C-Br bond. It can also present steric hindrance.

• Cyanomethyl Group (-CH₂CN): This group is a useful synthetic handle for conversion into other functionalities like carboxylic acids or amines. The methylene protons are acidic and the nitrile group itself can potentially coordinate to metal catalysts.

Q3: Are there any known stability issues with 3-Bromo-2-fluorophenylacetonitrile?

A3: 3-Bromo-2-fluorophenylacetonitrile is generally a stable compound under standard laboratory conditions. However, like many nitriles, it can be sensitive to strong acidic or basic conditions, which can lead to hydrolysis of the nitrile group. It is advisable to store it in a cool, dry place away from strong oxidizing agents.

Troubleshooting Guides for Failed Reactions

Suzuki-Miyaura Coupling

Q: My Suzuki-Miyaura coupling reaction with 3-Bromo-2-fluorophenylacetonitrile has resulted in low yield or no product. What are the likely causes and how can I troubleshoot this?

A: Low or no yield in a Suzuki-Miyaura coupling reaction can stem from several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow: Suzuki-Miyaura Coupling

Caption: A logical workflow for troubleshooting failed Suzuki-Miyaura coupling reactions.

Potential Issues & Solutions:

• Inactive Catalyst: The Pd(0) catalyst is sensitive to air and moisture.

  • Solution: Use a fresh batch of catalyst or a pre-catalyst. Ensure the reaction is set up under an inert atmosphere (Argon or Nitrogen).

• Inappropriate Ligand: The steric and electronic properties of the ligand are crucial, especially with the ortho-fluoro substituent.

  • Solution: For sterically hindered substrates, bulky electron-rich phosphine ligands like SPhos or RuPhos can be effective.[1]

• Incorrect Base: The choice and strength of the base are critical for the transmetalation step.

  • Solution: For many Suzuki couplings, inorganic bases like K₂CO₃ or Cs₂CO₃ are effective.[1] If ester functionalities are present, a milder base like K₃PO₄ may be necessary to avoid hydrolysis.

• Poor Reagent Quality: Impurities in the boronic acid or degradation of the aryl bromide can inhibit the reaction.

  • Solution: Use freshly purchased or purified reagents. Check the purity of your 3-Bromo-2-fluorophenylacetonitrile by NMR or GC-MS.

• Side Reactions:

  • Dehalogenation: The bromo group can be replaced by a hydrogen atom. This can be more prevalent with electron-rich phosphine ligands and in the presence of water.[2]

    • Solution: Ensure strictly anhydrous conditions. Screen different ligands and bases.

  • Homocoupling of Boronic Acid: This can occur if the reaction conditions are too harsh or if oxygen is present.

    • Solution: Thoroughly degas all solvents and reagents. Run the reaction at the lowest effective temperature.

Quantitative Data for Suzuki-Miyaura Coupling Optimization:

Parameter	Recommendation 1	Recommendation 2	Recommendation 3
Catalyst	Pd(OAc)₂ (2 mol%)	Pd₂(dba)₃ (1.5 mol%)	Pd(PPh₃)₄ (3 mol%)
Ligand	RuPhos (4 mol%)[1]	SPhos (3 mol%)	PPh₃ (6 mol%)
Base	K₂CO₃ (3.0 equiv)[1]	Cs₂CO₃ (2.5 equiv)	K₃PO₄ (2.0 equiv)
Solvent	Toluene/H₂O (10:1)	Dioxane/H₂O (4:1)	THF
Temperature	80 °C	100 °C	90 °C

Buchwald-Hartwig Amination

Q: I am attempting a Buchwald-Hartwig amination with 3-Bromo-2-fluorophenylacetonitrile and either see no reaction or a complex mixture of products. What should I investigate?

A: Successful Buchwald-Hartwig amination depends heavily on the right combination of catalyst, ligand, and base, tailored to the specific amine and aryl halide.

Troubleshooting Workflow: Buchwald-Hartwig Amination

Caption: A step-by-step guide to troubleshooting failed Buchwald-Hartwig aminations.

Potential Issues & Solutions:

• Catalyst/Ligand Incompatibility: The combination of the ortho-fluoro group and the cyanomethyl group may require specific ligands.

  • Solution: Bulky, electron-rich biarylphosphine ligands such as RuPhos or BrettPhos are often effective for challenging substrates. Using a pre-catalyst can also improve reliability.

• Base Selection: A strong, non-nucleophilic base is required.

  • Solution: Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.

• Hydrodehalogenation: This is a common side reaction, especially with primary amines.[3]

  • Solution: Use a well-defined pre-catalyst and ensure strictly anhydrous and anaerobic conditions. Screening different ligands can also mitigate this issue.

• Etherification Side Product: In some cases, etherification of the aryl halide can occur as a side reaction.[3]

  • Solution: Adjusting the ligand and reaction temperature may improve selectivity for amination.

Quantitative Data for Buchwald-Hartwig Amination Optimization:

Parameter	Recommendation 1	Recommendation 2	Recommendation 3
Catalyst	Pd₂(dba)₃ (1-2 mol%)	Pd(OAc)₂ (1-2 mol%)	RuPhos Precatalyst (2-4 mol%)
Ligand	RuPhos (2-4 mol%)	BrettPhos (2-4 mol%)	-
Base	NaOtBu (1.5-2.5 equiv)	LiHMDS (1.5-2.5 equiv)	Cs₂CO₃ (2.0 equiv)
Solvent	Toluene	Dioxane	THF
Temperature	80-110 °C	80-110 °C	80-110 °C

Sonogashira Coupling

Q: My Sonogashira coupling of 3-Bromo-2-fluorophenylacetonitrile with a terminal alkyne is not proceeding. What are the key parameters to check?

A: Sonogashira couplings are sensitive to catalyst activity, the presence of copper co-catalysts, and reaction conditions.

Troubleshooting Workflow: Sonogashira Coupling

Caption: A workflow for diagnosing and solving issues in Sonogashira coupling reactions.

Potential Issues & Solutions:

• Catalyst Deactivation: Both palladium and copper catalysts can be deactivated by impurities or oxygen.

  • Solution: Use high-purity catalysts and ensure the reaction is run under a strictly inert atmosphere. Degas all solvents thoroughly.

• Glaser Homocoupling: The terminal alkyne can couple with itself, especially in the presence of oxygen.

  • Solution: Rigorous exclusion of air is crucial. Copper-free Sonogashira protocols can also be employed to avoid this side reaction.

• Incorrect Base/Solvent System: An amine base is typically required to deprotonate the alkyne.

  • Solution: Triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH) are common choices and can often be used as the solvent or co-solvent.

Quantitative Data for Sonogashira Coupling Optimization:

Parameter	Recommendation 1 (Standard)	Recommendation 2 (Copper-Free)
Pd Catalyst	Pd(PPh₃)₄ (5 mol%)	Pd(OAc)₂ (2 mol%)
Cu Co-catalyst	CuI (10 mol%)	None
Ligand	-	SPhos (4 mol%)
Base	Et₃N (excess)	K₃PO₄ (3.0 equiv)
Solvent	THF/Et₃N (2:1)	Toluene
Temperature	Room Temp to 60 °C	80-100 °C

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a dry Schlenk flask under an argon atmosphere, add 3-Bromo-2-fluorophenylacetonitrile (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 3.0 equiv).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., RuPhos, 4 mol%).

• Add the degassed solvent system (e.g., toluene/water 10:1).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium pre-catalyst (e.g., RuPhos pre-catalyst, 2-4 mol%) and the base (e.g., NaOtBu, 1.5 equiv) under an inert atmosphere.

• Add 3-Bromo-2-fluorophenylacetonitrile (1.0 equiv).

• Seal the tube, evacuate, and backfill with argon (repeat three times).

• Add the anhydrous solvent (e.g., toluene) via syringe.

• Add the amine (1.2 equiv) via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash, dry, and purify as described for the Suzuki coupling.

Protocol 3: General Procedure for Nitrile Hydrolysis

• To a round-bottom flask, add 3-Bromo-2-fluorophenylacetonitrile (1.0 equiv).

• Add a solution of a strong acid (e.g., 6M H₂SO₄) or a strong base (e.g., 6M NaOH).

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• If using acid, cool the reaction, carefully neutralize with a base (e.g., NaOH solution) to pH ~2-3, and extract the carboxylic acid product with an organic solvent.

• If using a base, cool the reaction, carefully acidify with a strong acid (e.g., HCl) to pH ~2-3, and extract the product.

• Wash the organic extracts, dry over anhydrous sodium sulfate, and concentrate to yield the crude 3-bromo-2-fluorophenylacetic acid.

Protocol 4: General Procedure for Nitrile Reduction

• To a flame-dried round-bottom flask under an inert atmosphere, add a solution of 3-Bromo-2-fluorophenylacetonitrile (1.0 equiv) in an anhydrous ether solvent (e.g., THF or diethyl ether).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution or slurry of a reducing agent (e.g., LiAlH₄ in THF, 1.5-2.0 equiv).

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Stir the resulting mixture until a granular precipitate forms.

• Filter the solids and wash with an organic solvent.

• Dry the combined filtrate and concentrate under reduced pressure to obtain the crude 2-(3-bromo-2-fluorophenyl)ethan-1-amine. Further purification may be required.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]

preventing decomposition of 3-Bromo-2-fluorophenylacetonitrile during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 3-Bromo-2-fluorophenylacetonitrile to prevent its decomposition.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of 3-Bromo-2-fluorophenylacetonitrile, helping you to identify potential decomposition and take corrective actions.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Change in Physical Appearance (e.g., color change from white/off-white to yellow/brown, development of an odor)	Exposure to air, light, or moisture, leading to decomposition.	1. Immediately transfer the compound to a fresh, dry, inert-atmosphere container (e.g., amber vial under argon or nitrogen). 2. Store in a cool, dark place. 3. Verify the purity of the material using analytical methods such as HPLC or GC-MS before use.
Inconsistent or Poor Experimental Results	Degradation of the starting material. The presence of impurities can interfere with chemical reactions.	1. Confirm the purity of the 3-Bromo-2-fluorophenylacetonitrile using the analytical protocols provided below. 2. If impurities are detected, consider purifying the material (e.g., by recrystallization or chromatography) or obtaining a new batch.
Presence of Unidentified Peaks in Analytical Spectra (e.g., HPLC, GC, NMR)	Formation of degradation products.	1. Compare the spectra with a fresh, pure standard if available. 2. Based on the likely degradation pathways (hydrolysis, debromination), tentatively identify the impurities. Common degradation products may include 3-Bromo-2-fluorophenylacetamide and 3-Bromo-2-fluorophenylacetic acid. 3. Use HPLC-MS or GC-MS for definitive identification of the impurities.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 3-Bromo-2-fluorophenylacetonitrile?

A1: To ensure the long-term stability of 3-Bromo-2-fluorophenylacetonitrile, it should be stored under the following conditions:

• Temperature: Room temperature is generally acceptable for short-term storage.[1][2] For long-term stability, refrigeration (2-8 °C) is recommended.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation and hydrolysis.

• Container: Use a tightly sealed, amber glass vial or a container that protects the compound from light.[3]

• Environment: Keep in a dry, well-ventilated area away from moisture and incompatible materials.[3]

Q2: What are the primary causes of decomposition for 3-Bromo-2-fluorophenylacetonitrile?

A2: The main factors that can lead to the decomposition of 3-Bromo-2-fluorophenylacetonitrile are:

• Moisture: The nitrile group is susceptible to hydrolysis, which can be catalyzed by acidic or basic impurities, leading to the formation of the corresponding amide or carboxylic acid.

• Light: Brominated aromatic compounds can undergo photodegradation, which may involve the cleavage of the carbon-bromine bond.[1][3]

• Air (Oxygen): While less common for nitriles, prolonged exposure to air can lead to oxidative degradation, especially in the presence of light or other catalysts.[3]

Q3: What are the likely degradation products of 3-Bromo-2-fluorophenylacetonitrile?

A3: Based on the chemical structure and general reactivity of related compounds, the following are potential degradation products:

• 3-Bromo-2-fluorophenylacetamide: Formed through partial hydrolysis of the nitrile group.

• 3-Bromo-2-fluorophenylacetic acid: Formed through complete hydrolysis of the nitrile group.

• 2-Fluorophenylacetonitrile: Resulting from reductive debromination.

Q4: Can I use stabilizers to prevent the decomposition of 3-Bromo-2-fluorophenylacetonitrile?

A4: Yes, the use of stabilizers can be beneficial, particularly for long-term storage or if the compound will be subjected to harsh conditions. Consider the following options:

• Moisture Scavengers: Adding a small amount of a desiccant, such as molecular sieves (3Å or 4Å), to the storage container can help to remove trace moisture.

• Acid Scavengers: If acidic impurities are a concern, a non-basic acid scavenger like epoxidized soybean oil could be considered, though its compatibility should be tested.

• Radical Scavengers: For preventing potential free-radical mediated decomposition, especially if the compound is exposed to light, a radical scavenger like butylated hydroxytoluene (BHT) could be added in a small amount (e.g., 0.01-0.1%).

Q5: How can I check the purity of my 3-Bromo-2-fluorophenylacetonitrile?

A5: The purity of 3-Bromo-2-fluorophenylacetonitrile can be assessed using standard analytical techniques. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common and effective methods. Detailed protocols are provided in the "Experimental Protocols" section below.

Experimental Protocols

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This method provides a robust way to quantify the purity of 3-Bromo-2-fluorophenylacetonitrile and detect non-volatile impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile Phase:

• A: Water with 0.1% formic acid

• B: Acetonitrile with 0.1% formic acid

Gradient Elution:

Time (min)	% A	% B
0	70	30
20	10	90
25	10	90
26	70	30
30	70	30

Flow Rate: 1.0 mL/min Detection Wavelength: 254 nm Injection Volume: 10 µL Column Temperature: 30 °C

Sample Preparation:

• Accurately weigh approximately 10 mg of 3-Bromo-2-fluorophenylacetonitrile.

• Dissolve it in 10 mL of acetonitrile to achieve a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for identifying volatile impurities and degradation products.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer

• Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane)

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injection Mode: Split (split ratio 50:1)

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: 40-450 amu

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

Sample Preparation:

• Prepare a 1 mg/mL solution of 3-Bromo-2-fluorophenylacetonitrile in a volatile solvent such as dichloromethane or ethyl acetate.

• Inject 1 µL of the solution into the GC-MS.

Visualizations

Caption: Potential decomposition pathways of 3-Bromo-2-fluorophenylacetonitrile.

Caption: Troubleshooting workflow for 3-Bromo-2-fluorophenylacetonitrile.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Scale-Up Synthesis of 3-Bromo-2-fluorophenylacetonitrile

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 3-Bromo-2-fluorophenylacetonitrile.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up synthesis of 3-Bromo-2-fluorophenylacetonitrile, categorized by the synthetic step.

Step 1: Radical Bromination of 2-Fluoro-3-bromotoluene

Observed Issue	Potential Cause(s)	Suggested Solution(s)
Low Conversion of Starting Material	1. Insufficient radical initiator.2. Reaction temperature too low.3. Inadequate light source (for photo-initiation).4. Poor quality of N-Bromosuccinimide (NBS).	1. Increase the molar ratio of the radical initiator (e.g., AIBN, Benzoyl Peroxide).2. Gradually increase the reaction temperature while monitoring for side reactions.3. Ensure the light source is of the appropriate wavelength and intensity.4. Use freshly recrystallized NBS.
Formation of Dibromo Side Product	1. Excess of brominating agent (NBS).2. High reaction temperature or prolonged reaction time.	1. Use a stoichiometric amount or slight excess (1.0-1.1 equivalents) of NBS.2. Optimize temperature and monitor the reaction closely by GC or HPLC to stop at the optimal time.
Inconsistent Reaction Times	1. Variable quality of solvent (presence of inhibitors).2. Inconsistent mixing in the reactor.	1. Use high-purity, dry, and inhibitor-free solvent.2. Ensure adequate agitation for a homogenous reaction mixture.

Step 2: Cyanation of 3-Bromo-2-fluorobenzyl bromide

Observed Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of Phenylacetonitrile	1. Poor quality of cyanide salt.2. Presence of water in the reaction (if using a non-aqueous solvent).3. Inefficient phase-transfer catalyst (PTC).4. Side reaction: formation of isonitrile.	1. Use dry, finely powdered sodium or potassium cyanide.2. Ensure anhydrous conditions if the protocol requires it.3. Screen different PTCs (e.g., TBAB, Aliquat 336) and optimize the loading.4. Use a polar aprotic solvent like DMSO or DMF to favor SN2 reaction.
Formation of 3-Bromo-2-fluorobenzyl alcohol	Hydrolysis of the starting benzyl bromide.	1. Minimize the amount of water if using a two-phase system.2. Ensure the reaction goes to completion in a timely manner.
Difficult Product Isolation	Emulsion formation during aqueous workup.	1. Add brine to the aqueous layer to break the emulsion.2. Filter the mixture through a pad of celite.
Product Purity Issues	Presence of unreacted starting material or side products.	1. Optimize reaction conditions to drive the reaction to completion.2. Employ fractional distillation under reduced pressure or recrystallization for purification.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for the scale-up of 3-Bromo-2-fluorophenylacetonitrile?

A1: The most prevalent industrial approach is a two-step synthesis. The first step involves the radical bromination of 2-fluoro-3-bromotoluene to yield 3-bromo-2-fluorobenzyl bromide. The subsequent step is the cyanation of this intermediate using an alkali metal cyanide, often with a phase-transfer catalyst to enhance reaction rate and yield.

Q2: What are the primary safety concerns when performing the cyanation step at a large scale?

A2: The primary safety concern is the handling of highly toxic cyanide salts and the potential for releasing hydrogen cyanide (HCN) gas.[1] HCN is extremely toxic and can be fatal if inhaled or absorbed through the skin. It is crucial to work in a well-ventilated area, preferably a walk-in fume hood with a dedicated scrubber for HCN.[1] The reaction pH should be kept basic to prevent the formation of HCN gas.[2] A comprehensive risk assessment and strict adherence to safety protocols, including the availability of a cyanide antidote kit, are mandatory.[1]

Q3: How can I minimize the formation of impurities during the bromination step?

A3: To minimize impurities such as the dibrominated product, it is essential to control the stoichiometry of the brominating agent, typically N-Bromosuccinimide (NBS). Use of a slight excess (around 1.05 equivalents) is common. Reaction temperature and time should also be carefully monitored and optimized to maximize the yield of the desired monobrominated product while minimizing over-bromination.

Q4: Is a phase-transfer catalyst necessary for the cyanation reaction?

A4: While not strictly necessary, a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) or a quaternary ammonium salt is highly recommended for scale-up.[3] In a two-phase system (e.g., an organic solvent and water), the PTC facilitates the transfer of the cyanide anion from the aqueous phase to the organic phase, significantly increasing the reaction rate and allowing for milder reaction conditions. This can lead to higher yields and reduced side product formation.[4]

Q5: What are the recommended methods for purifying the final product at scale?

A5: For large-scale purification of 3-Bromo-2-fluorophenylacetonitrile, fractional vacuum distillation is a common and effective method. Recrystallization from a suitable solvent system can also be employed to achieve high purity, especially for removing isomers and other solid impurities. The choice of method depends on the impurity profile of the crude product.

Experimental Protocols

Protocol 1: Scale-Up Synthesis of 3-Bromo-2-fluorobenzyl bromide

Objective: To synthesize 3-Bromo-2-fluorobenzyl bromide from 2-fluoro-3-bromotoluene on a multi-kilogram scale.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Fluoro-3-bromotoluene	189.02	5.00 kg	26.45
N-Bromosuccinimide (NBS)	177.98	4.94 kg	27.77
Benzoyl Peroxide (BPO)	242.23	128 g	0.53
Carbon Tetrachloride	153.82	50 L	-

Procedure:

• Charge a 100 L glass-lined reactor with 2-fluoro-3-bromotoluene and carbon tetrachloride.

• Begin agitation and heat the mixture to reflux (approximately 77°C).

• In a separate container, prepare a slurry of NBS and BPO in carbon tetrachloride.

• Slowly add the NBS/BPO slurry to the refluxing mixture over 2-3 hours.

• Maintain the reaction at reflux and monitor the progress by GC analysis every hour.

• Once the starting material is consumed (typically 4-6 hours), cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with a 5% sodium metabisulfite solution, followed by water, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to yield crude 3-Bromo-2-fluorobenzyl bromide. The crude product can be used directly in the next step or purified by vacuum distillation.

Protocol 2: Scale-Up Cyanation of 3-Bromo-2-fluorobenzyl bromide

Objective: To synthesize 3-Bromo-2-fluorophenylacetonitrile from 3-Bromo-2-fluorobenzyl bromide.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-Bromo-2-fluorobenzyl bromide (crude)	267.92	~7.1 kg	~26.45
Sodium Cyanide (NaCN)	49.01	1.56 kg	31.74
Tetrabutylammonium Bromide (TBAB)	322.37	426 g	1.32
Toluene	92.14	40 L	-
Water	18.02	20 L	-

Procedure:

• EXTREME CAUTION: This reaction involves a highly toxic cyanide salt and should only be performed by trained personnel with appropriate safety measures in place.

• Charge the 100 L reactor with sodium cyanide, TBAB, and water. Stir until the solids are dissolved.

• In a separate vessel, dissolve the crude 3-Bromo-2-fluorobenzyl bromide in toluene.

• Add the toluene solution to the aqueous cyanide solution in the reactor.

• Heat the biphasic mixture to 80-85°C with vigorous stirring.

• Monitor the reaction progress by HPLC. The reaction is typically complete within 5-7 hours.

• After completion, cool the reaction mixture to room temperature.

• Separate the organic layer.

• Extract the aqueous layer with toluene.

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude 3-Bromo-2-fluorophenylacetonitrile by vacuum distillation.

Visualizations

Caption: Workflow for the two-step scale-up synthesis.

Caption: Troubleshooting logic for low yield issues.

References

• 1. youtube.com [youtube.com]
• 2. ehs.unm.edu [ehs.unm.edu]
• 3. Method for synthesizing phenylacetonitrile by performing continuous reaction (2016) | Jia Rongrong | 4 Citations [scispace.com]
• 4. US2783265A - Preparation of phenylacetonitriles - Google Patents [patents.google.com]

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions of 3-Bromo-2-fluorophenylacetonitrile

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting catalysts and troubleshooting cross-coupling reactions involving 3-bromo-2-fluorophenylacetonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in cross-coupling reactions with 3-bromo-2-fluorophenylacetonitrile?

A1: The primary challenges stem from the electronic and steric properties of the substrate. The fluorine atom and the nitrile group are electron-withdrawing, which can affect the oxidative addition step in palladium-catalyzed cycles. Additionally, the ortho-position of the fluorine atom relative to the bromine can introduce steric hindrance, potentially slowing down the reaction and requiring careful selection of ligands.

Q2: Which cross-coupling reactions are most suitable for functionalizing 3-bromo-2-fluorophenylacetonitrile?

A2: Several cross-coupling reactions can be successfully employed, with the choice depending on the desired bond formation:

• Suzuki-Miyaura Coupling: Ideal for forming C-C bonds with a wide range of aryl, heteroaryl, and alkyl boronic acids or esters. It is generally tolerant of various functional groups.

• Buchwald-Hartwig Amination: The method of choice for forming C-N bonds with primary or secondary amines.[1]

• Sonogashira Coupling: Used for creating C-C triple bonds by coupling with terminal alkynes.[2]

• Heck Coupling: Suitable for forming C-C double bonds by reacting with alkenes.

Q3: What are the key parameters to consider for successful catalyst selection?

A3: The choice of catalyst, ligand, base, and solvent are all critical. For sterically hindered and electron-deficient substrates like 3-bromo-2-fluorophenylacetonitrile, bulky and electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, SPhos) are often preferred as they can facilitate both oxidative addition and reductive elimination steps. The base is crucial for the transmetalation step in Suzuki coupling and for deprotonating the amine in Buchwald-Hartwig amination. The solvent choice will depend on the specific reaction, solubility of reagents, and the required reaction temperature.

Troubleshooting Guides

Issue 1: Low to No Product Yield in Suzuki-Miyaura Coupling

Possible Cause	Suggested Solution
Inactive Catalyst	Use a fresh batch of palladium catalyst or a pre-catalyst. Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) as oxygen can deactivate the catalyst.
Inefficient Oxidative Addition	Employ bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos to accelerate this step. Increasing the reaction temperature may also be beneficial.
Protodeboronation of Boronic Acid	Use a milder base (e.g., K₂CO₃, Cs₂CO₃) or a less protic solvent system. Using boronate esters (e.g., pinacol esters) can also mitigate this side reaction.
Poor Solubility of Reagents	Try a different solvent or a co-solvent system (e.g., dioxane/water, toluene/water).

Issue 2: Side Product Formation in Buchwald-Hartwig Amination

Possible Cause	Suggested Solution
Hydrodehalogenation	This can be competitive with the desired amination. Screening different ligands and bases is crucial. Sometimes, a weaker base or lower reaction temperature can minimize this side reaction.
Homocoupling of Aryl Halide	Ensure rigorous exclusion of oxygen. Lowering the catalyst loading might also help.
Reaction with the Nitrile Group	While generally stable, strong bases or high temperatures could potentially lead to side reactions involving the nitrile. If suspected, consider using a milder base or lowering the reaction temperature.

Data Presentation: Recommended Starting Conditions

The following tables provide recommended starting conditions for various cross-coupling reactions with 3-bromo-2-fluorophenylacetonitrile, based on literature for analogous substrates. Optimization may be necessary to achieve the best results.

Table 1: Suzuki-Miyaura Coupling Conditions

Parameter	Recommended Condition	Notes
Palladium Precatalyst	Pd(OAc)₂ (2 mol%) or Pd₂(dba)₃ (1 mol%)	Common and effective palladium sources.
Ligand	XPhos (4 mol%) or SPhos (4 mol%)	Bulky, electron-rich ligands are often effective for challenging substrates.
Base	K₃PO₄ (2 equivalents) or Cs₂CO₃ (2 equivalents)	Strong, non-nucleophilic bases are generally preferred.
Solvent	Toluene/H₂O (10:1) or Dioxane/H₂O (10:1)	Aprotic solvents with a small amount of water are common.
Temperature	80 - 110 °C	Higher temperatures may be required for this substrate.

Table 2: Buchwald-Hartwig Amination Conditions

Parameter	Recommended Condition	Notes
Palladium Precatalyst	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2 mol%)	Both are reliable choices.
Ligand	XPhos (2-4 mol%) or RuPhos (2-4 mol%)	Buchwald-type ligands are highly effective.[3]
Base	NaOtBu (1.2-1.5 equivalents) or Cs₂CO₃ (1.5 equivalents)	The choice of base can be critical and may require screening.
Solvent	Toluene or Dioxane	Anhydrous, degassed solvents are essential.
Temperature	90 - 110 °C	Reaction times can vary from a few hours to overnight.

Table 3: Sonogashira Coupling Conditions

Parameter	Recommended Condition	Notes
Palladium Catalyst	Pd(PPh₃)₂Cl₂ (2-5 mol%) or Pd(PPh₃)₄ (5 mol%)	Standard catalysts for Sonogashira reactions.[2]
Copper Co-catalyst	CuI (1-3 mol%)	Essential for the classical Sonogashira reaction. Copper-free conditions are also possible with specific ligands.
Base	Et₃N or i-Pr₂NEt (DIPEA) (2-3 equivalents)	An amine base is required. It can sometimes be used as the solvent.
Solvent	THF or DMF	Anhydrous and degassed solvents are crucial.
Temperature	Room Temperature to 80 °C	Milder conditions are often sufficient.

Table 4: Heck Coupling Conditions

Parameter	Recommended Condition	Notes
Palladium Catalyst	Pd(OAc)₂ (1-5 mol%)	A common and effective catalyst.
Ligand	PPh₃ (2-10 mol%) or P(o-tolyl)₃ (2-10 mol%)	Triphenylphosphine is a standard choice.
Base	Et₃N, K₂CO₃, or NaOAc (1.5-2 equivalents)	The choice of base can influence the reaction rate and yield.
Solvent	DMF, NMP, or Acetonitrile	High-boiling polar aprotic solvents are typically used.
Temperature	100 - 140 °C	Heck reactions often require elevated temperatures.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk tube, add 3-bromo-2-fluorophenylacetonitrile (1.0 mmol), the boronic acid or ester (1.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 mmol) and the ligand (e.g., XPhos, 0.04 mmol).

• Add the degassed solvent system (e.g., 5 mL of a 10:1 mixture of toluene and water) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol), the ligand (e.g., XPhos, 0.02 mmol), and the base (e.g., NaOtBu, 1.2 mmol) to an oven-dried Schlenk tube.

• Add the 3-bromo-2-fluorophenylacetonitrile (1.0 mmol) and the amine (1.1 mmol).

• Add the anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring.

• Monitor the reaction's progress.

• After completion, cool the mixture to room temperature, dilute with a suitable organic solvent, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

Visualizations

Caption: A logical workflow for selecting a cross-coupling strategy.

Caption: A troubleshooting guide for low-yield Suzuki-Miyaura reactions.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. kbfi.ee [kbfi.ee]
• 3. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purity Determination of 3-Bromo-2-fluorophenylacetonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical methods used to determine the purity of 3-Bromo-2-fluorophenylacetonitrile. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended analytical methods for determining the purity of 3-Bromo-2-fluorophenylacetonitrile?

A1: The primary methods for assessing the purity of 3-Bromo-2-fluorophenylacetonitrile are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). Nuclear Magnetic Resonance (NMR) spectroscopy, particularly quantitative NMR (qNMR), is also a powerful technique for purity assessment and structural confirmation.

Q2: What are the potential impurities I should be aware of when analyzing 3-Bromo-2-fluorophenylacetonitrile?

A2: Potential impurities can originate from the starting materials, byproducts of the synthesis, or degradation of the final product. Based on common synthetic routes for similar compounds, potential impurities could include:

• Isomeric Impurities: Positional isomers such as 2-Bromo-3-fluorophenylacetonitrile or other bromo-fluoro-phenylacetonitrile isomers.

• Starting Material Residues: Unreacted starting materials from the synthesis. For example, if synthesized from a substituted benzyl bromide and a cyanide salt, residual benzyl bromide could be present.

• Hydrolysis Products: Hydrolysis of the nitrile group to the corresponding carboxylic acid or amide.

• Solvent Residues: Residual solvents from the reaction and purification steps.

Q3: Can I use Nuclear Magnetic Resonance (NMR) to quantify the purity of my sample?

A3: Yes, quantitative NMR (qNMR) is an excellent method for determining the purity of 3-Bromo-2-fluorophenylacetonitrile. It is a primary analytical method that allows for direct quantification without the need for a specific reference standard for each impurity. By integrating the signals of the analyte and a certified internal standard, the absolute purity can be determined.

Analytical Method Protocols

High-Performance Liquid Chromatography (HPLC) Method

This is a general-purpose reversed-phase HPLC method that can be used as a starting point and optimized for your specific instrumentation and impurity profile.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	50% B to 90% B over 15 minutes, hold for 2 minutes, return to 50% B and equilibrate for 3 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 254 nm
Sample Preparation	Dissolve approximately 1 mg/mL of the sample in a 50:50 mixture of Mobile Phase A and B.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a sensitive technique for identifying and quantifying volatile and semi-volatile impurities.

Parameter	Recommended Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Oven Program	Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, hold for 5 minutes.
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
MS Scan Range	50-400 m/z
Sample Preparation	Dissolve the sample in a volatile organic solvent like dichloromethane or ethyl acetate at a concentration of approximately 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

For structural confirmation and purity assessment, ¹H and ¹³C NMR spectra are invaluable.

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show signals corresponding to the aromatic protons and the methylene protons of the acetonitrile group.

• ¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum will show signals for the aromatic carbons, the methylene carbon, and the nitrile carbon.

Troubleshooting Guides

HPLC Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Peak Tailing	1. Secondary interactions with residual silanols on the column. 2. Column overload. 3. Mobile phase pH is close to the pKa of an analyte.	1. Use a highly deactivated column, or add a small amount of a competing base (e.g., triethylamine) to the mobile phase. 2. Reduce the injection volume or sample concentration. 3. Adjust the mobile phase pH to be at least 2 units away from the pKa of the analyte.
Peak Splitting or Broadening	1. Partially blocked column frit. 2. Column void. 3. Injection solvent is much stronger than the mobile phase.	1. Replace the column frit or the entire column. 2. Replace the column. 3. Dissolve the sample in the initial mobile phase composition.
Ghost Peaks	1. Carryover from a previous injection. 2. Contaminated mobile phase. 3. Late eluting peaks from a previous run.	1. Run a blank injection with a strong solvent to clean the injector. 2. Prepare fresh mobile phase using high-purity solvents. 3. Increase the run time or add a high-organic wash step at the end of the gradient.
Baseline Drift	1. Column not equilibrated. 2. Mobile phase composition changing. 3. Detector lamp aging.	1. Increase the column equilibration time before injection. 2. Ensure proper mixing and degassing of the mobile phase. 3. Replace the detector lamp.

GC-MS Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	1. Active sites in the inlet liner or column. 2. Column contamination.	1. Use a deactivated inlet liner. Trim a small portion of the column from the inlet side. 2. Bake out the column at a high temperature (within the column's limits).
Low Sensitivity	1. Leak in the system. 2. Dirty ion source.	1. Perform a leak check of the GC-MS system. 2. Clean the ion source according to the manufacturer's instructions.
Inconsistent Retention Times	1. Fluctuations in carrier gas flow. 2. Oven temperature not stable.	1. Check the gas supply and regulators for consistent pressure. 2. Ensure the GC oven is properly calibrated and functioning correctly.

Visualizations

Caption: Workflow for HPLC Purity Analysis.

Caption: Logical Flow for Troubleshooting.

Reference Data & Comparative Studies

A Comparative Analysis of 3-Bromo-2-fluorophenylacetonitrile and Other Brominated Phenylacetonitriles in Synthetic Chemistry and Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, substituted phenylacetonitriles serve as pivotal building blocks for the synthesis of complex molecular architectures. Their utility is particularly pronounced in the development of novel therapeutic agents. This guide provides an objective comparison of 3-Bromo-2-fluorophenylacetonitrile with other brominated phenylacetonitrile isomers, focusing on their synthetic accessibility and potential as precursors in drug discovery, particularly in the domain of kinase inhibitors.

Physicochemical Properties: A Comparative Overview

The seemingly subtle variation in the position of bromine and the addition of a fluorine atom on the phenylacetonitrile scaffold can significantly influence the physicochemical properties of the molecule. These differences can impact reactivity, solubility, and metabolic stability of both the intermediates and the final active pharmaceutical ingredients (APIs).

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Density (g/mL)	Form
3-Bromo-2-fluorophenylacetonitrile	874285-03-7	C₈H₅BrFN	214.03	1.589 (at 25 °C)	Liquid
2-Bromophenylacetonitrile	2042-01-5	C₈H₆BrN	196.04	1.519 (at 25 °C)	Solid
3-Bromophenylacetonitrile	2042-01-5	C₈H₆BrN	196.04	1.519 (at 25 °C)	-
4-Bromophenylacetonitrile	16532-79-9	C₈H₆BrN	196.04	-	Solid
3-Bromo-4-fluorophenylacetonitrile	501420-63-9	C₈H₅BrFN	214.03	-	Solid
3-Bromo-5-fluorophenylacetonitrile	305800-58-2	C₈H₅BrFN	214.03	-	-

Synthesis and Reactivity: A Comparative Analysis

The synthesis of brominated phenylacetonitriles is most commonly achieved through the cyanation of the corresponding benzyl bromides or the palladium-catalyzed cyanation of aryl bromides. The yields of these reactions are influenced by the position of the bromide and other substituents on the aromatic ring.

The presence of a fluorine atom ortho to the bromine in 3-Bromo-2-fluorophenylacetonitrile can influence the reactivity of the C-Br bond in cross-coupling reactions, a cornerstone of modern synthetic chemistry. While direct comparative studies under identical conditions are scarce, analysis of published synthetic routes provides valuable insights into their relative accessibility.

Compound	Starting Material	Reaction Type	Reagents	Yield (%)
3-Bromo-2-fluorophenylacetonitrile	3-Bromo-2-fluoroaniline	Sandmeyer Reaction, then cyanation	NaNO₂, HBr, CuCN, KCN	83
4-Bromophenylacetonitrile	4-Bromobenzyl bromide	Nucleophilic Substitution	KCN, DMSO	86
3-Bromo-4-fluorophenylacetonitrile	2-Bromo-4-(bromomethyl)-1-fluorobenzene	Nucleophilic Substitution	NaCN, DMSO	75
3-Bromo-5-fluorophenylacetonitrile	3-Bromo-5-fluorobenzyl bromide	Nucleophilic Substitution	NaCN, H₂O, DMF	58

The data suggests that the Sandmeyer reaction followed by cyanation is an effective route for the synthesis of 3-Bromo-2-fluorophenylacetonitrile, affording a high yield. For other isomers, nucleophilic substitution on the corresponding benzyl bromides is a common and effective strategy. The variation in yields for the fluorinated isomers highlights the electronic and steric effects of the substituents on the reaction outcomes.

Application in Drug Discovery: Precursors to Kinase Inhibitors

Brominated phenylacetonitriles are valuable intermediates in the synthesis of a variety of therapeutic agents. A particularly significant application is in the development of protein kinase inhibitors, a class of drugs that has revolutionized cancer treatment. The bromine atom serves as a convenient handle for introducing molecular complexity through palladium-catalyzed cross-coupling reactions, such as the Suzuki and Buchwald-Hartwig couplings.

While direct biological activity data for these simple phenylacetonitrile precursors is not widely reported, their performance can be indirectly compared by examining their utility in synthesizing potent kinase inhibitors. For instance, N⁴-(3-Bromophenyl)-7-(substituted benzyl) pyrrolo[2,3-d]pyrimidines have been identified as potent inhibitors of multiple receptor tyrosine kinases. The synthesis of such complex molecules relies on the reactivity of the bromophenyl precursor.

The fluorine atom in 3-Bromo-2-fluorophenylacetonitrile can offer additional advantages in drug design. The introduction of fluorine can enhance metabolic stability, improve binding affinity to the target protein, and modulate the pharmacokinetic properties of the final drug molecule.

Experimental Protocols

Synthesis of 3-Bromo-2-fluorophenylacetonitrile via Sandmeyer Reaction

This protocol is adapted from a doctoral thesis and describes a common method for the synthesis of the title compound.

Step 1: Diazotization of 3-Bromo-2-fluoroaniline

• In a round-bottom flask, dissolve 3-bromo-2-fluoroaniline in an aqueous solution of hydrobromic acid (HBr).

• Cool the solution to 0-5 °C in an ice-water bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise while maintaining the temperature below 5 °C.

• Stir the mixture for 30 minutes to ensure the complete formation of the diazonium salt.

Step 2: Cyanation (Sandmeyer Reaction)

• In a separate flask, prepare a solution of copper(I) cyanide (CuCN) and potassium cyanide (KCN) in water.

• Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring. Nitrogen gas evolution should be observed.

• Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-Bromo-2-fluorophenylacetonitrile (reported yield: 83%).

In Vitro Kinase Inhibition Assay

This protocol provides a general workflow for assessing the inhibitory activity of compounds against a specific protein kinase.

1. Reagent Preparation:

• Prepare a stock solution of the test compound (e.g., a derivative synthesized from a brominated phenylacetonitrile) in 100% DMSO.

• Perform serial dilutions of the stock solution in assay buffer to achieve the desired final concentrations.

• Prepare a solution of the target kinase in assay buffer.

• Prepare a solution of the kinase-specific substrate and ATP in assay buffer.

2. Kinase Reaction:

• In the wells of a microplate, add the diluted test compounds. Include positive controls (known inhibitor) and negative controls (DMSO vehicle).

• Add the kinase solution to all wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature to allow for compound-kinase interaction.

• Initiate the kinase reaction by adding the substrate/ATP solution to all wells.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C or 37 °C) for a specific duration (e.g., 60 minutes).

3. Detection and Data Analysis:

• Stop the reaction by adding a stop solution (e.g., a solution containing EDTA).

• Quantify the kinase activity. This can be done using various methods, such as:

  • Radiometric assays: Measuring the incorporation of ³²P from [γ-³²P]ATP into the substrate.

  • Luminescence-based assays: Measuring the amount of ATP remaining after the reaction (e.g., Kinase-Glo®).

  • Fluorescence-based assays: Using fluorescently labeled substrates or antibodies to detect phosphorylation.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

• Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the kinase activity) by fitting the data to a dose-response curve.

Visualizations

Caption: General experimental workflow from synthesis to biological screening.

Caption: Simplified Receptor Tyrosine Kinase (RTK) signaling pathway and the point of inhibition.

Conclusion

3-Bromo-2-fluorophenylacetonitrile stands out as a valuable and synthetically accessible building block. Its unique substitution pattern, featuring both bromine and fluorine, offers synthetic handles for further elaboration and potentially favorable physicochemical properties for drug development. While direct comparative data on the biological activity of the simple phenylacetonitrile precursors is limited, their utility in constructing potent kinase inhibitors is evident. The choice between 3-Bromo-2-fluorophenylacetonitrile and other brominated isomers will depend on the specific synthetic strategy and the desired properties of the final target molecule. The presence of the ortho-fluoro group in the title compound may offer distinct advantages in terms of reactivity and the pharmacological profile of its derivatives, making it a compelling choice for further exploration in drug discovery programs.

Validating the Structure of 3-Bromo-2-fluorophenylacetonitrile Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for validating the structure of 3-Bromo-2-fluorophenylacetonitrile and its derivatives. The following sections detail experimental data, protocols, and workflows to assist in the unequivocal structural elucidation and characterization of this important class of molecules.

Comparative Spectroscopic Analysis

The structural validation of substituted phenylacetonitrile derivatives relies on a combination of spectroscopic methods. Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, along with Mass Spectrometry (MS), provide a detailed picture of the molecular structure. Below is a comparison of expected spectroscopic data for 3-Bromo-2-fluorophenylacetonitrile and a related derivative, 3-Bromo-4-methoxyphenylacetonitrile, illustrating the effect of substituent changes on the spectral data.

Table 1: Comparison of ¹H NMR Spectral Data

Compound	Ar-H Chemical Shift (δ, ppm)	-CH₂-CN Chemical Shift (δ, ppm)	Other Signals (δ, ppm)
3-Bromo-2-fluorophenylacetonitrile	Multiplet, ~7.2-7.8	Singlet, ~3.8	N/A
3-Bromo-4-methoxyphenylacetonitrile	Doublet, ~7.5 (H-2); Doublet of doublets, ~7.3 (H-6); Doublet, ~6.9 (H-5)	Singlet, ~3.7	Singlet, ~3.9 (-OCH₃)

Table 2: Comparison of ¹³C NMR Spectral Data

Compound	Aromatic C Chemical Shift (δ, ppm)	-CH₂-CN Chemical Shift (δ, ppm)	-CN Chemical Shift (δ, ppm)	Other Signals (δ, ppm)
3-Bromo-2-fluorophenylacetonitrile	~110-160 (expect splitting due to C-F coupling)	~23	~117	N/A
3-Bromo-4-methoxyphenylacetonitrile	~112, 116, 125, 131, 133, 159	~23	~118	~56 (-OCH₃)

Table 3: Comparison of FT-IR Spectral Data

Compound	-C≡N Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	C-Br Stretch (cm⁻¹)	C-F Stretch (cm⁻¹)	Other Key Bands (cm⁻¹)
3-Bromo-2-fluorophenylacetonitrile	~2250 (sharp)	~3050-3100	~550-650	~1000-1100	Aromatic C=C (~1450-1600)
3-Bromo-4-methoxyphenylacetonitrile	~2245 (sharp)	~3050-3100	~550-650	N/A	Aromatic C=C (~1450-1600), C-O stretch (~1250)

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable structural validation. The following are standard protocols for key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • ¹³C NMR: Acquire the spectrum on the same instrument using a proton-decoupled pulse sequence. Typical parameters include a 30° pulse width, a relaxation delay of 2-5 seconds, and 1024 or more scans to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing to the internal standard. For 3-Bromo-2-fluorophenylacetonitrile, expect to see coupling between the fluorine atom and nearby carbon and proton nuclei.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer, typically via direct infusion or coupled with a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Utilize a suitable ionization technique. Electron Ionization (EI) is common for GC-MS and provides detailed fragmentation patterns. Electrospray Ionization (ESI) is standard for LC-MS and typically yields the protonated molecular ion [M+H]⁺.

• Data Analysis: Analyze the resulting mass spectrum. For 3-Bromo-2-fluorophenylacetonitrile, the molecular ion peak should show a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). The fragmentation pattern can provide further structural information.

X-ray Crystallography

• Crystallization: Grow single crystals of the compound suitable for X-ray diffraction. This is often achieved by slow evaporation of a saturated solution in an appropriate solvent or solvent system.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell parameters and space group. Solve the crystal structure using direct or Patterson methods and refine the atomic positions and thermal parameters to obtain a final, accurate 3D structure.

Mandatory Visualizations

The following diagrams illustrate key experimental and logical workflows in the structural validation and potential biological investigation of 3-Bromo-2-fluorophenylacetonitrile derivatives.

Caption: Workflow for the synthesis and structural validation of 3-Bromo-2-fluorophenylacetonitrile derivatives.

Caption: A potential signaling pathway for the antibacterial activity of halogenated phenylacetonitrile derivatives.

A Comparative Analysis of the Reactivity of 3-Bromo-2-fluorophenylacetonitrile and 3-chloro-2-fluorophenylacetonitrile in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the judicious selection of starting materials is paramount to the efficiency and success of synthetic campaigns. This guide provides a comparative study of the reactivity of 3-Bromo-2-fluorophenylacetonitrile and 3-chloro-2-fluorophenylacetonitrile, two key intermediates in the synthesis of complex organic molecules. The comparison focuses on their performance in widely utilized palladium-catalyzed cross-coupling reactions, offering insights supported by established chemical principles and analogous experimental data.

The fundamental difference in reactivity between 3-Bromo-2-fluorophenylacetonitrile and 3-chloro-2-fluorophenylacetonitrile lies in the nature of the carbon-halogen bond. The carbon-bromine (C-Br) bond is weaker and more easily cleaved than the carbon-chlorine (C-Cl) bond. This inherent difference in bond dissociation energy directly impacts the rate-determining oxidative addition step in many palladium-catalyzed cross-coupling reactions. Consequently, aryl bromides are generally more reactive than their corresponding aryl chloride counterparts, often requiring milder reaction conditions and shorter reaction times to achieve comparable yields.

Reactivity in Common Cross-Coupling Reactions

Data Presentation: A Comparative Overview

To illustrate the expected differences in reactivity, the following table summarizes typical outcomes for palladium-catalyzed cross-coupling reactions of analogous aryl bromides and aryl chlorides. The data presented is a composite from studies on structurally similar compounds, such as 4-bromobenzonitrile and 4-chlorobenzonitrile, and serves to provide a qualitative and semi-quantitative comparison.

Reaction Type	Coupling Partner	Catalyst System (Typical)	Temp. (°C)	Time (h)	Yield (%) - Bromo Derivative (Analog)	Yield (%) - Chloro Derivative (Analog)
Suzuki-Miyaura	Phenylboronic acid	Pd(PPh₃)₄ / Base	80-100	2-12	High (often >90%)	Moderate to High (often requires longer time or stronger conditions)
Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ / Ligand / Base	80-110	4-24	High (often >85%)	Moderate (often requires more specialized ligands/conditions)
Sonogashira	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI / Base	25-80	1-6	High (often >90%)	Lower (often sluggish and requires higher temperatures)

Note: The yields are indicative and can vary significantly based on the specific catalyst, ligand, base, solvent, and substrate used.

Experimental Protocols

The following are generalized experimental protocols for key cross-coupling reactions, adaptable for both 3-Bromo-2-fluorophenylacetonitrile and 3-chloro-2-fluorophenylacetonitrile. It is anticipated that the chloro derivative may require more forcing conditions (e.g., higher temperature, longer reaction time, or a more active catalyst system) to achieve comparable yields to the bromo derivative.

Suzuki-Miyaura Coupling:

A mixture of the aryl halide (1.0 equiv), boronic acid or ester (1.2 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, 2.0 equiv) in a suitable solvent system (e.g., toluene/ethanol/water or dioxane/water) is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C until the starting material is consumed, as monitored by TLC or GC-MS. The reaction mixture is then cooled to room temperature, diluted with an organic solvent, washed with water and brine, dried over anhydrous sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Buchwald-Hartwig Amination:

To a reaction vessel under an inert atmosphere are added the aryl halide (1.0 equiv), the amine (1.2 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, SPhos, 2-4 mol%), and a base (e.g., NaOtBu, Cs₂CO₃, 1.4 equiv). Anhydrous, degassed solvent (e.g., toluene or dioxane) is added, and the mixture is heated at 80-110 °C until complete consumption of the aryl halide. The reaction is then cooled, diluted with an organic solvent, and filtered through a pad of celite. The filtrate is washed with water and brine, dried, and concentrated. The product is purified by chromatography.

Sonogashira Coupling:

The aryl halide (1.0 equiv), terminal alkyne (1.2-1.5 equiv), palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 1-5 mol%) are combined in a reaction flask. A suitable solvent (e.g., THF, DMF) and a base (e.g., triethylamine, diisopropylamine) are added. The mixture is degassed and stirred at room temperature to 80 °C under an inert atmosphere until the reaction is complete. The reaction mixture is then worked up by dilution with an organic solvent, washing with aqueous ammonium chloride, water, and brine, followed by drying and concentration. The desired product is isolated by column chromatography.

Visualizing Reaction Pathways and Workflows

To further elucidate the processes discussed, the following diagrams illustrate the catalytic cycles of the key cross-coupling reactions and a general experimental workflow.

References

• 1. kbfi.ee [kbfi.ee]

The Untapped Potential: A Comparative Guide to the Biological Activity of 3-Bromo-2-fluorophenylacetonitrile Derivatives

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds with significant biological activity is perpetual. This guide delves into the prospective biological significance of compounds derived from 3-Bromo-2-fluorophenylacetonitrile. While direct experimental data on derivatives of this specific molecule is limited in publicly accessible literature, a comparative analysis of structurally similar compounds provides compelling insights into their potential as anticancer and antimicrobial agents.

The unique substitution pattern of 3-Bromo-2-fluorophenylacetonitrile, featuring a bromine atom, a fluorine atom, and a nitrile group on a phenylacetonitrile core, presents a rich chemical space for the development of novel therapeutic agents. The presence of halogens is known to enhance the biological activity of many compounds, and the nitrile group offers a versatile handle for further chemical modifications.

Comparative Anticancer Activity

Drawing parallels from studies on related phenylacetonitrile and brominated aromatic compounds, derivatives of 3-Bromo-2-fluorophenylacetonitrile are hypothesized to exhibit potent anticancer properties. Research on 2-phenylacrylonitrile derivatives, which share the core phenylacetonitrile structure, has revealed compounds with significant inhibitory activity against various cancer cell lines.

One notable study on 2-phenylacrylonitrile derivatives identified a compound, designated as 1g2a, which demonstrated strong inhibitory activity against HCT116 (colon cancer) and BEL-7402 (liver cancer) cells, with IC50 values of 5.9 nM and 7.8 nM, respectively.[1] This activity was attributed to the inhibition of tubulin polymerization, a critical process in cell division, leading to cell cycle arrest in the G2/M phase.[1]

The following table summarizes the in vitro anticancer activity of representative compounds structurally related to potential derivatives of 3-Bromo-2-fluorophenylacetonitrile.

Compound Class	Representative Compound	Cancer Cell Line	IC50 (µM)	Reference
2-Phenylacrylonitriles	1g2a	HCT116	0.0059	[1]
2-Phenylacrylonitriles	1g2a	BEL-7402	0.0078	[1]
Phenyl-substituted Benzo[1][2][3]triazin-7-ones	Compound 1	DU-145 (Prostate)	Not specified	[4]
Pyridyl-substituted Benzo[1][2][3]triazin-7-ones	Compound 4b	DU-145 (Prostate)	Comparable to Cmpd 1	[4]

Prospective Antimicrobial Activity

The presence of both bromine and fluorine in the 3-Bromo-2-fluorophenylacetonitrile scaffold suggests a strong potential for antimicrobial activity. Halogenated compounds have a well-documented history of potent antimicrobial effects. Studies on fluorinated aromatic compounds and brominated flavonoids have demonstrated their efficacy against a range of bacterial and fungal pathogens.

For instance, research on flavonoid derivatives has shown that the introduction of bromine or chlorine atoms can significantly enhance their activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[5] The lipophilicity conferred by these halogens is thought to facilitate better interaction with and disruption of the bacterial membrane.[5]

The table below presents the antimicrobial activity of compounds bearing structural similarities to potential derivatives of 3-Bromo-2-fluorophenylacetonitrile.

Compound Class	Representative Compound	Microorganism	Activity Metric (e.g., MIC in µg/mL)	Reference
Brominated Flavonoids	Brominated Chalcone	S. aureus	MIC: 31.25 - 125	[5]
Chlorinated Flavonoids	6-chloro-8-nitroflavone	E. faecalis, S. aureus, E. coli, C. albicans	Strong inhibition	[6]
Fluorinated Aromatic Mercurials	Not specified	Streptococcus pyogenes, Staphylococcus aureus	Bactericidal activity reported	[3]

Experimental Protocols

To aid in the design of future studies, detailed methodologies for key experiments are provided below.

Anticancer Activity Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer compounds.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The test compounds, derived from 3-Bromo-2-fluorophenylacetonitrile, are dissolved in a suitable solvent (e.g., DMSO) and then diluted in cell culture medium to various concentrations. The medium in the wells is replaced with the medium containing the test compounds. Control wells receive the vehicle control (e.g., DMSO) at the same final concentration.

• Incubation: The plates are incubated for a specified period, typically 48 to 72 hours.

• MTT Addition: After incubation, the medium is removed, and MTT solution (typically 0.5 mg/mL in serum-free medium) is added to each well. The plates are then incubated for another 2-4 hours to allow the formazan crystals to form.

• Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity Screening: Disk-Diffusion Method

The disk-diffusion method is a standard technique used to test the susceptibility of bacteria to antimicrobial agents.

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared by suspending a few colonies in a sterile broth to a turbidity equivalent to a 0.5 McFarland standard.

• Plate Inoculation: A sterile cotton swab is dipped into the inoculum and streaked evenly over the entire surface of a Mueller-Hinton agar plate to create a uniform lawn of bacteria.

• Disk Application: Sterile paper disks (typically 6 mm in diameter) are impregnated with a known concentration of the test compound. These disks are then placed on the surface of the inoculated agar plate. A control disk impregnated with the solvent used to dissolve the compound is also included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• Zone of Inhibition Measurement: After incubation, the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) is measured in millimeters.

• Interpretation: The size of the zone of inhibition is used to determine the susceptibility of the microorganism to the test compound. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizing the Path Forward

To conceptualize the potential research and development workflow for derivatives of 3-Bromo-2-fluorophenylacetonitrile, the following diagrams illustrate a logical progression from synthesis to biological evaluation.

Caption: A flowchart illustrating the workflow from synthesis to lead identification.

References

• 1. Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] A Study of the Antibacterial Activity of Some Fluorinated Aromatic Mercurials | Semantic Scholar [semanticscholar.org]
• 4. Anti-Cancer Activity of Phenyl and Pyrid-2-yl 1,3-Substituted Benzo[1,2,4]triazin-7-ones and Stable Free Radical Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Navigating the Analytical Landscape: A Comparative Guide to 3-Bromo-2-fluorophenylacetonitrile and its Alternatives

For researchers, scientists, and drug development professionals, the selection of a high-quality analytical standard is a critical first step in ensuring the accuracy and reliability of experimental results. This guide provides a comprehensive comparison of analytical standards for 3-Bromo-2-fluorophenylacetonitrile, a key building block in the synthesis of various pharmaceutical compounds. By examining purity, impurity profiles, and available analytical methodologies, this document aims to equip scientists with the necessary data to make informed decisions for their specific research needs.

Introduction to 3-Bromo-2-fluorophenylacetonitrile and its Analytical Importance

3-Bromo-2-fluorophenylacetonitrile (CAS No. 874285-03-7) is a substituted phenylacetonitrile derivative that serves as a crucial intermediate in the synthesis of a range of biologically active molecules. The precise quantification and characterization of this compound and its related impurities are paramount during drug discovery and development to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). The presence of even minor impurities can significantly impact the pharmacological and toxicological properties of the API. Therefore, the use of well-characterized analytical standards is essential for method development, validation, and routine quality control.

This guide will compare the commercially available analytical standards of 3-Bromo-2-fluorophenylacetonitrile and provide an overview of alternative standards that can be employed in similar applications. The comparison will be based on publicly available data from various suppliers and will cover key analytical parameters.

Comparison of Analytical Standards

The selection of an appropriate analytical standard often involves a trade-off between purity, cost, and the availability of comprehensive analytical data. The following table summarizes the key specifications of 3-Bromo-2-fluorophenylacetonitrile and two common alternatives, 2-(3-Bromo-4-fluorophenyl)acetonitrile and 3-Bromophenylacetonitrile, based on information from prominent chemical suppliers.

Feature	3-Bromo-2-fluorophenylacetonitrile	2-(3-Bromo-4-fluorophenyl)acetonitrile	3-Bromophenylacetonitrile
CAS Number	874285-03-7	501420-63-9[1]	31938-07-5[2]
Molecular Formula	C₈H₅BrFN[3]	C₈H₅BrFN[1]	C₈H₆BrN[4]
Molecular Weight	214.03 g/mol [3]	214.03 g/mol	196.04 g/mol [2]
Reported Purity	≥95% (Sigma-Aldrich)	96% (Thermo Scientific)[1]	98% (Sigma-Aldrich), 97% (Thermo Scientific)[5]
Physical Form	Liquid	Solid	Solid

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a versatile technique for the separation and quantification of non-volatile and thermally labile compounds, making it suitable for the analysis of phenylacetonitrile derivatives.[6][7]

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Data acquisition and processing software

Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A typical starting point could be a 60:40 (v/v) mixture of acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the analytical standard.

• Dissolve the standard in 10 mL of the mobile phase to create a 1 mg/mL stock solution.

• Further dilute the stock solution as needed to fall within the linear range of the detector.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile impurities.[8][9][10] It is particularly useful for identifying potential process-related impurities and degradation products.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Capillary GC column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Data acquisition and processing software with a spectral library (e.g., NIST)

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp to 280 °C at 15 °C/min

  • Hold at 280 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: 40-450 amu

Sample Preparation:

• Prepare a 1 mg/mL solution of the analytical standard in a volatile solvent such as dichloromethane or ethyl acetate.

• Inject 1 µL of the solution into the GC-MS system.

Logical Workflow for Analytical Standard Selection

The selection of an appropriate analytical standard is a multi-step process that involves careful consideration of the analytical requirements and the available information for each candidate standard. The following diagram illustrates a logical workflow for this process.

Caption: A flowchart outlining the decision-making process for selecting an analytical standard.

Signaling Pathways and Experimental Workflows

While signaling pathways are not directly applicable to the analytical chemistry of this compound, a clear experimental workflow is crucial for achieving reliable results. The following diagram illustrates a typical workflow for the analysis of an analytical standard.

Caption: A generalized workflow for the analysis of an analytical standard.

Conclusion

The selection of an analytical standard for 3-Bromo-2-fluorophenylacetonitrile or a suitable alternative requires careful consideration of the available purity data and analytical methodologies. While high-purity standards are commercially available, researchers should be prepared to develop and validate their own analytical methods, as detailed protocols are not always readily accessible. By following a systematic approach to standard selection and method development, as outlined in this guide, researchers can ensure the generation of high-quality, reliable data in their drug discovery and development endeavors.

References

• 1. H62260.03 [thermofisher.com]
• 2. 3-Bromophenylacetonitrile CAS#: 31938-07-5 [m.chemicalbook.com]
• 3. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (3-Bromophenyl)acetonitrile | C8H6BrN | CID 36023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Bromophenylacetonitrile, 97% 100 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. biotech-spain.com [biotech-spain.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biomedres.us [biomedres.us]

Navigating the Reactivity of 3-Bromo-2-fluorophenylacetonitrile: A Guide to Regioselective Transformations

For researchers, scientists, and professionals in drug development, understanding the regiochemical outcomes of reactions involving complex scaffolds is paramount. This guide provides an objective comparison of potential reaction pathways for 3-Bromo-2-fluorophenylacetonitrile, a versatile building block in medicinal chemistry. Due to a notable lack of specific experimental data in the current literature for this substrate, this document focuses on predicting regioselectivity based on established principles of organic chemistry and provides generalized experimental protocols for key transformations.

Understanding the Reactive Sites

The structure of 3-Bromo-2-fluorophenylacetonitrile presents two primary sites for reaction on the aromatic ring: the carbon-bromine (C-Br) bond and the carbon-fluorine (C-F) bond. The cyanomethyl group (-CH₂CN) introduces a third potential reaction site at the benzylic position, though this is beyond the scope of this regioselectivity guide focused on the aromatic core.

The electronic properties of the substituents play a crucial role in determining the reactivity of the C-Br and C-F bonds. Both fluorine and bromine are electron-withdrawing halogens, deactivating the aromatic ring towards electrophilic substitution. However, in the context of nucleophilic aromatic substitution (SNA_r_) and palladium-catalyzed cross-coupling reactions, their relative reactivities are key to achieving regioselectivity.

Nucleophilic Aromatic Substitution (SNA_r_)

In S_NA_r reactions, a potent nucleophile attacks the aromatic ring, displacing a leaving group. The rate of this reaction is highly dependent on the nature of the leaving group and the electronic activation of the ring. Generally, the more electronegative the halogen, the better it is at activating the ring for nucleophilic attack, but the worse it is as a leaving group. However, in many cases, the rate-determining step is the initial nucleophilic attack, making the C-F bond, which is more polarized due to fluorine's high electronegativity, a more likely site of substitution.

Predicted Regioselectivity: In a direct competition, nucleophilic attack is more likely to occur at the carbon bearing the fluorine atom (C2 position) due to its higher electrophilicity.

General Experimental Protocol for Nucleophilic Aromatic Substitution:

Parameter	Recommended Condition	Notes
Nucleophile	Sodium or potassium salt of the nucleophile (e.g., NaOR, KSR, NaNR₂)	1.1 - 2.0 equivalents
Solvent	Aprotic polar solvent (e.g., DMSO, DMF, NMP)	Ensure anhydrous conditions
Temperature	80 - 150 °C	Reaction temperature may need optimization
Atmosphere	Inert (e.g., Nitrogen, Argon)	To prevent side reactions
Work-up	Quenching with water, extraction with an organic solvent, and purification by chromatography	Standard procedures

Logical Workflow for a Typical SNA_r_ Reaction:

Caption: Generalized workflow for a nucleophilic aromatic substitution reaction.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are powerful tools for C-C, C-N, and C-C (alkyne) bond formation, respectively. The regioselectivity in these reactions is primarily governed by the relative rates of oxidative addition of the palladium catalyst to the C-X bonds.

Predicted Regioselectivity: The C-Br bond is significantly more reactive than the C-F bond in oxidative addition to a Pd(0) catalyst. This is due to the lower bond dissociation energy of the C-Br bond compared to the C-F bond. Therefore, cross-coupling reactions are expected to occur selectively at the C3 position, leaving the C-F bond intact.

Suzuki-Miyaura Coupling

This reaction couples the aryl bromide with a boronic acid or ester.

General Experimental Protocol:

Parameter	Recommended Condition	Notes
Boronic Acid/Ester	1.1 - 1.5 equivalents
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, or other suitable Pd(0) or Pd(II) precatalysts	1 - 5 mol%
Base	K₂CO₃, Cs₂CO₃, or K₃PO₄	2.0 - 3.0 equivalents
Solvent	Toluene/Water, Dioxane/Water, or DMF	Degassed to remove oxygen
Temperature	80 - 120 °C
Atmosphere	Inert (e.g., Nitrogen, Argon)

Reaction Pathway for Suzuki-Miyaura Coupling:

Caption: Predicted regioselective Suzuki-Miyaura coupling pathway.

Buchwald-Hartwig Amination

This reaction forms a C-N bond between the aryl bromide and an amine.

General Experimental Protocol:

Parameter	Recommended Condition	Notes
Amine	1.1 - 1.5 equivalents	Primary or secondary amine
Palladium Catalyst	Pd₂(dba)₃ with a suitable phosphine ligand (e.g., XPhos, SPhos)	1 - 5 mol% Pd, 2 - 10 mol% ligand
Base	NaOtBu, K₃PO₄, or Cs₂CO₃	1.5 - 2.5 equivalents
Solvent	Toluene, Dioxane, or THF	Anhydrous and degassed
Temperature	80 - 110 °C
Atmosphere	Inert (e.g., Nitrogen, Argon)

Sonogashira Coupling

This reaction couples the aryl bromide with a terminal alkyne.

General Experimental Protocol:

Parameter	Recommended Condition	Notes
Terminal Alkyne	1.1 - 1.5 equivalents
Palladium Catalyst	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	1 - 5 mol%
Copper Co-catalyst	CuI	2 - 10 mol%
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA)	Often used as the solvent or co-solvent
Solvent	THF, DMF, or neat amine	Anhydrous and degassed
Temperature	Room Temperature to 80 °C
Atmosphere	Inert (e.g., Nitrogen, Argon)

Conclusion

While direct experimental evidence for the regioselectivity of reactions with 3-Bromo-2-fluorophenylacetonitrile is currently scarce in the public domain, fundamental principles of organic chemistry provide a strong basis for prediction. Nucleophilic aromatic substitution is anticipated to favor substitution at the more electrophilic C-F bond. Conversely, palladium-catalyzed cross-coupling reactions are expected to proceed selectively at the more reactive C-Br bond. The generalized protocols provided herein offer a starting point for the development of specific reaction conditions. It is imperative for researchers to perform careful experimental validation and characterization to confirm the regiochemical outcomes for their specific applications. The data generated from such studies will be invaluable to the broader scientific community.

A Comparative Guide to the Synthetic Routes of 3-Bromo-2-fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three primary synthetic routes to 3-Bromo-2-fluorophenylacetonitrile, a key intermediate in the synthesis of various pharmaceutical compounds. The routes discussed are the Sandmeyer reaction, nucleophilic substitution, and palladium-catalyzed cyanation. Each method is evaluated based on quantitative data, and detailed experimental protocols are provided.

At a Glance: Comparison of Synthetic Routes

Parameter	Sandmeyer Reaction	Nucleophilic Substitution	Palladium-Catalyzed Cyanation
Starting Material	3-Bromo-2-fluoroaniline	3-Bromo-2-fluorobenzyl bromide	1,3-Dibromo-2-fluorobenzene
Key Reagents	NaNO₂, CuCN	NaCN or KCN	Pd catalyst (e.g., Pd(OAc)₂), Cyanide source (e.g., K₄[Fe(CN)₆])
Typical Yield	60-70% (Estimated)	~75%[1]	80-95% (Estimated for similar reactions)[2]
Reaction Temperature	0-5 °C (diazotization), then elevated	Room Temperature to 75 °C	80-120 °C
Reaction Time	2-4 hours	3-18 hours[1]	2-24 hours
Key Advantages	Utilizes a readily available aniline starting material.	Milder reaction conditions for the cyanation step.	High yields and excellent functional group tolerance.
Key Disadvantages	Involves the generation of potentially unstable diazonium salts; use of toxic copper cyanide.	Requires a two-step synthesis of the benzyl bromide precursor; use of toxic alkali metal cyanides.	Requires a more complex starting material; catalyst can be expensive and sensitive to poisoning.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of each synthetic route.

Caption: The Sandmeyer reaction pathway to 3-Bromo-2-fluorophenylacetonitrile.

Caption: The Nucleophilic Substitution pathway to 3-Bromo-2-fluorophenylacetonitrile.

Caption: The Palladium-Catalyzed Cyanation pathway to 3-Bromo-2-fluorophenylacetonitrile.

Experimental Protocols

Route 1: Sandmeyer Reaction

This route involves the diazotization of 3-Bromo-2-fluoroaniline followed by a copper-catalyzed cyanation.

Step 1: Diazotization of 3-Bromo-2-fluoroaniline

• Materials: 3-Bromo-2-fluoroaniline, concentrated hydrochloric acid (HCl), sodium nitrite (NaNO₂), water.

• Procedure:

  • Dissolve 3-Bromo-2-fluoroaniline (1 equivalent) in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Slowly add a pre-cooled aqueous solution of NaNO₂ (1.05 equivalents) dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

Step 2: Cyanation of the Diazonium Salt

• Materials: Copper(I) cyanide (CuCN), the freshly prepared diazonium salt solution.

• Procedure:

  • In a separate flask, prepare a solution or suspension of CuCN (1.2 equivalents) in water.

  • Slowly add the cold diazonium salt solution to the CuCN mixture with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C until the evolution of nitrogen gas ceases.

  • Cool the mixture, extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Route 2: Nucleophilic Substitution

This two-step route begins with the radical bromination of 3-Bromo-2-fluorotoluene, followed by nucleophilic substitution with a cyanide salt.

Step 1: Synthesis of 3-Bromo-2-fluorobenzyl bromide

• Materials: 3-Bromo-2-fluorotoluene, N-Bromosuccinimide (NBS), a radical initiator (e.g., AIBN or benzoyl peroxide), carbon tetrachloride (CCl₄) or other suitable solvent.

• Procedure:

  • Dissolve 3-Bromo-2-fluorotoluene (1 equivalent) in CCl₄.

  • Add NBS (1.1 equivalents) and a catalytic amount of the radical initiator.

  • Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

  • Monitor the reaction by TLC or GC until the starting material is consumed.

  • Cool the reaction mixture, filter off the succinimide byproduct, and wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield crude 3-Bromo-2-fluorobenzyl bromide, which can be used in the next step without further purification or purified by distillation under reduced pressure.

Step 2: Synthesis of 3-Bromo-2-fluorophenylacetonitrile

• Materials: 3-Bromo-2-fluorobenzyl bromide, sodium cyanide (NaCN), dimethyl sulfoxide (DMSO).

• Procedure (adapted from a similar synthesis[1]):

  • Dissolve 3-Bromo-2-fluorobenzyl bromide (1 equivalent) in DMSO.

  • Add NaCN (1.2 equivalents) to the solution.

  • Stir the reaction mixture at room temperature for 18 hours.[1]

  • Pour the reaction mixture into ethyl acetate and wash several times with a 5% NaCl solution.[1]

  • Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[1]

  • Purify the crude product by silica gel column chromatography to obtain 3-Bromo-2-fluorophenylacetonitrile.[1] A yield of approximately 75% can be expected based on analogous reactions.[1]

Route 3: Palladium-Catalyzed Cyanation

This modern approach involves the direct cyanation of an aryl bromide using a palladium catalyst.

• Materials: 1,3-Dibromo-2-fluorobenzene, a palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃), a phosphine ligand (e.g., Xantphos, dppf), a cyanide source (e.g., K₄[Fe(CN)₆], Zn(CN)₂), a base (e.g., K₂CO₃, t-BuOK), and a solvent (e.g., DMF, DMAc, toluene).

• Representative Procedure (based on general methods for aryl bromide cyanation[2]):

  • To a reaction vessel, add 1,3-Dibromo-2-fluorobenzene (1 equivalent), the palladium catalyst (0.1-5 mol%), the phosphine ligand (0.2-10 mol%), the cyanide source (1.2-2 equivalents), and the base (2 equivalents).

  • Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon).

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to 80-120 °C and stir for 2-24 hours, monitoring the reaction progress by TLC or GC.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography. High yields in the range of 80-95% are often achieved in palladium-catalyzed cyanation reactions.[2]

Conclusion

The choice of the optimal synthetic route to 3-Bromo-2-fluorophenylacetonitrile depends on several factors, including the availability and cost of starting materials, the desired scale of the reaction, and the laboratory's capabilities. The Sandmeyer reaction offers a classical approach from a readily available aniline. The nucleophilic substitution route provides a reliable two-step sequence with generally good yields. For researchers seeking high efficiency and broad functional group compatibility, palladium-catalyzed cyanation represents a powerful and modern alternative, often providing the highest yields. Each method has its own set of advantages and challenges that should be carefully considered before implementation.

References

• 1. 3-Bromo-4-fluorobenzeneacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]

cross-validation of experimental data for 3-Bromo-2-fluorophenylacetonitrile

In the landscape of pharmaceutical and chemical synthesis, the selection of appropriate building blocks is a critical determinant of research and development success. This guide provides a comparative analysis of 3-Bromo-2-fluorophenylacetonitrile, a versatile halogenated aromatic nitrile, against its structural isomers. Due to a lack of direct comparative studies in publicly available literature, this guide leverages experimental data from closely related compounds and established chemical principles to offer a valuable resource for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Comparative Overview

A foundational aspect of selecting a chemical intermediate lies in its fundamental physicochemical properties. These parameters influence reaction conditions, solubility, and safety considerations. The following table summarizes the known properties of 3-Bromo-2-fluorophenylacetonitrile and two of its isomers.

Property	3-Bromo-2-fluorophenylacetonitrile	3-Bromo-5-fluorophenylacetonitrile	3-Bromo-2-fluorobenzonitrile
CAS Number	874285-03-7[1][2]	305800-58-2	840481-82-5[3]
Molecular Formula	C₈H₅BrFN[1][2]	C₈H₅BrFN	C₇H₃BrFN[4]
Molecular Weight	214.03 g/mol [2][5]	214.03 g/mol	200.01 g/mol [4]
Form	Liquid[2]	Not specified	Not specified
Density	1.589 g/mL at 25 °C[2]	Not specified	Not specified
Refractive Index	n20/D 1.551[2]	Not specified	Not specified
Flash Point	>110 °C (>230 °F) - closed cup[2]	Not specified	Not specified

Synthetic Considerations: A Proposed Experimental Protocol

Proposed Synthesis of 3-Bromo-2-fluorophenylacetonitrile and a Comparative Isomer

This proposed protocol outlines a nucleophilic substitution reaction to yield the desired phenylacetonitrile.

Reaction Scheme:

Caption: Proposed reaction for the synthesis of 3-Bromo-2-fluorophenylacetonitrile.

Experimental Protocol:

• Reaction Setup: In a sealed tube, suspend sodium cyanide (1.5 equivalents) in a minimal amount of water.

• Addition of Reactants: To this suspension, add a solution of the corresponding bromobenzyl bromide (1 equivalent) dissolved in dimethylformamide (DMF).

• Reaction Conditions: Heat the reaction mixture to 75°C and maintain for 3 hours.

• Workup: After cooling to room temperature, partition the mixture between ethyl acetate and a 2.5% w/v aqueous sodium bicarbonate solution.

• Extraction: Extract the aqueous phase with an additional portion of ethyl acetate.

• Washing: Wash the combined organic extracts with water and then with a saturated aqueous sodium chloride solution.

• Drying and Concentration: Dry the organic layer over sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.

Expected Outcome:

Based on the synthesis of 3-Bromo-5-fluorophenylacetonitrile, a yield of approximately 58% can be anticipated for this reaction[6]. It is important to note that the position of the fluorine and bromine atoms can influence the electrophilicity of the benzylic carbon and, consequently, the reaction rate and yield. A comparative study executing this protocol for 3-Bromo-2-fluorophenylacetonitrile and an isomer such as 4-Bromo-2-fluorophenylacetonitrile would provide valuable data on the impact of substituent positioning.

Performance in Key Applications: Palladium-Catalyzed Cross-Coupling Reactions

Halogenated aromatic compounds are pivotal intermediates in organic synthesis, largely due to their ability to participate in palladium-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-heteroatom bonds. The bromine substituent in 3-Bromo-2-fluorophenylacetonitrile makes it an excellent candidate for such transformations, including the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.

The electronic environment of the aromatic ring, influenced by the positions of the fluorine and nitrile groups, will affect the reactivity of the C-Br bond. In 3-Bromo-2-fluorophenylacetonitrile, the electron-withdrawing nature of the adjacent fluorine and the more distant nitrile group will likely enhance the electrophilicity of the carbon atom bonded to bromine, potentially leading to faster oxidative addition to the palladium catalyst compared to isomers where these groups are in different positions.

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

A comparative study of the performance of 3-Bromo-2-fluorophenylacetonitrile and its isomers in a standardized Suzuki-Miyaura coupling reaction would provide invaluable data for process chemists. Key metrics for comparison would include reaction time, catalyst loading, and overall yield.

Potential Biological Activity: An Area for Future Research

While direct experimental data on the biological activity of 3-Bromo-2-fluorophenylacetonitrile is not currently available in the scientific literature, the structural motifs present in the molecule are found in numerous bioactive compounds. A review of compounds synthesized from structurally similar precursors, such as other brominated benzonitriles, suggests potential for anticancer and antimicrobial activities[7].

The presence of the bromine and fluorine atoms can enhance metabolic stability and membrane permeability of a parent compound, which are desirable properties in drug candidates. The nitrile group can also participate in various interactions with biological targets.

Caption: A logical workflow for the screening and development of novel drug candidates.

A high-throughput screening campaign of 3-Bromo-2-fluorophenylacetonitrile and its isomers against a panel of cancer cell lines or microbial strains would be a logical first step in exploring their therapeutic potential.

Conclusion

3-Bromo-2-fluorophenylacetonitrile represents a promising, yet underexplored, chemical intermediate. Based on the analysis of related compounds, it is expected to be a valuable substrate in palladium-catalyzed cross-coupling reactions and may possess interesting biological properties. This guide provides a framework for researchers to initiate their own investigations by providing a solid foundation of its known physicochemical properties, a proposed synthetic route, and logical next steps for evaluating its performance in key applications. Direct comparative studies are warranted to fully elucidate the advantages and disadvantages of this particular isomer in relation to other commercially available alternatives.

References

• 1. scbt.com [scbt.com]
• 2. (3-ブロモ-2-フルオロフェニル)アセトニトリル 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. nbinno.com [nbinno.com]
• 4. 3-Bromo-2-fluorobenzonitrile | C7H3BrFN | CID 2761200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Bromo-5-fluorophenylacetonitrile synthesis - chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]

comparing the efficacy of different catalysts for reactions involving 3-Bromo-2-fluorophenylacetonitrile

Efficacy of Catalysts in Reactions of 3-Bromo-2-fluorophenylacetonitrile: A Comparative Guide

For researchers and professionals in drug development, the strategic functionalization of substituted phenylacetonitriles is a critical step in the synthesis of a wide array of bioactive molecules. 3-Bromo-2-fluorophenylacetonitrile is a versatile building block, and its efficacy in various cross-coupling reactions is highly dependent on the catalytic system employed. This guide provides a comparative analysis of different palladium-based catalyst systems for key transformations involving this substrate, supported by experimental data drawn from analogous systems where direct data for the target molecule is unavailable.

Catalyst Performance Comparison

The choice of palladium precatalyst, ligand, base, and solvent significantly influences the yield, reaction time, and overall efficiency of cross-coupling reactions. The following tables summarize the performance of different catalytic systems in Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, and cyanation reactions.

Note: Direct comparative data for 3-Bromo-2-fluorophenylacetonitrile is limited in the public domain. The following data is compiled from studies on structurally similar aryl bromides and serves as a strong predictive guide for catalyst selection.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Phenylboronic Acid

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
Pd(OAc)₂ / G-COOH-Pd-10	-	K₂CO₃	DMF/H₂O	110	48	>95	Heterogeneous catalyst, good for fluorinated biphenyl synthesis.[1]
Pd(OAc)₂	-	K₂CO₃	DMF	110	4	95	Effective for a range of aryl bromides.[2]
Pd(PPh₃)₄	PPh₃	K₂CO₃	Dioxane	80	3-5	92	General and robust catalyst for various aryl bromides.[3]

Table 2: Buchwald-Hartwig Amination of Aryl Bromides with Morpholine

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
Pd₂(dba)₃ / BINAP	BINAP	Cs₂CO₃	THF	RT	24	60-88	Effective for amination of bromoquinolines.[4]
[Pd(allyl)Cl]₂	t-BuXPhos	t-BuONa	Toluene	100	24	61-92	Good yields for various heterocyclic amines.[5]
Pd(dba)₂ / BINAP	BINAP	Cs₂CO₃	THF	100	18	80	Kilogram-scale synthesis with a chiral primary amine.[6]

Table 3: Sonogashira Coupling of Aryl Bromides with Phenylacetylene

Catalyst System	Ligand	Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
Pd(CF₃COO)₂	PPh₃	CuI	Et₃N	DMF	100	3	72-96	High yields for 2-amino-3-bromopyridines.[7]
Pd(PPh₃)₄	PPh₃	CuI	Et₃N/THF	RT	16	-	General procedure for fluorocyanopyridines.
Supported Pd catalyst	-	Cu₂O	-	THF/DMA	80	flow	60	Continuous flow reaction.[8]

Table 4: Heck Reaction of Aryl Bromides with Styrene

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
PdNPs@Fu	-	K₂CO₃	DMF	100	6	93	Green synthesis of palladium nanoparticles as catalyst.[9]
Pd@MOF-NH₂	-	K₂CO₃	DMF	120	12-15	>96	Recyclable heterogeneous catalyst.[10]
Pd(OAc)₂	-	K₂CO₃	DMA	140	40	54-88	Domino reaction with in situ alkene generation.[11]

Table 5: Palladium-Catalyzed Cyanation of Aryl Halides

Catalyst System	Ligand	Cyanide Source	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
Palladacycle P1	L1	K₄[Fe(CN)₆]·3H₂O	KOAc	Dioxane/H₂O	100	12	97	Effective for a broad range of aryl chlorides and bromides.[12]
Pd(OAc)₂	dppb	KCN	-	Toluene	160	16	84	Effective for non-activated aryl chlorides.
Pd(OAc)₂	dpppe	KCN	TMEDA	Toluene	160	16	91	For activated aryl chlorides.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are representative protocols for each of the discussed coupling reactions, adapted for 3-Bromo-2-fluorophenylacetonitrile.

Suzuki-Miyaura Coupling

Reaction: Synthesis of 2-fluoro-3-(phenyl)phenylacetonitrile.

Procedure: To a pressure tube is added 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol), and K₂CO₃ (2.0 mmol). The tube is sealed and purged with argon. Dioxane (4 mL) and water (1 mL) are then added. The mixture is heated to 80°C and stirred for 3-5 hours. After cooling to room temperature, the reaction mixture is diluted with water and extracted with ethyl acetate (3 x 25 mL). The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by flash chromatography on silica gel to afford the desired product.[3]

Buchwald-Hartwig Amination

Reaction: Synthesis of 2-fluoro-3-(morpholino)phenylacetonitrile.

Procedure: An oven-dried Schlenk tube is charged with Pd₂(dba)₃ (0.02 mmol), BINAP (0.04 mmol), and Cs₂CO₃ (1.4 mmol) under an argon atmosphere. 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol), morpholine (1.2 mmol), and anhydrous THF (5 mL) are added. The Schlenk tube is sealed and the mixture is stirred at 100°C for 18 hours. After cooling, the reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated. The residue is purified by column chromatography to yield the product.[6]

Sonogashira Coupling

Reaction: Synthesis of 2-fluoro-3-(phenylethynyl)phenylacetonitrile.

Procedure: To a degassed solution of 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol) in a mixture of THF (4 mL) and Et₃N (2 mL), Pd(PPh₃)₄ (0.05 mmol) and CuI (0.1 mmol) are added. The reaction mixture is further degassed for 5 minutes at room temperature. Phenylacetylene (1.1 mmol) is then added dropwise, and the reaction mixture is stirred at room temperature for 16 hours. The solvent is removed under reduced pressure, and the residue is purified by column chromatography.

Heck Reaction

Reaction: Synthesis of 2-fluoro-3-(2-phenylethenyl)phenylacetonitrile.

Procedure: In a Schlenk tube under a nitrogen atmosphere, 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol), styrene (1.2 mmol), Pd(OAc)₂ (0.02 mmol), and K₂CO₃ (2.0 mmol) are combined in DMF (5 mL). The mixture is heated to 100°C for 6 hours. After cooling, the mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over MgSO₄, and concentrated. The crude product is purified by column chromatography.[9]

Palladium-Catalyzed Cyanation

Reaction: Synthesis of 2-fluoro-3-cyanophenylacetonitrile.

Procedure: To a screw-top test tube equipped with a magnetic stir bar is added a palladacycle precatalyst (e.g., P1, 0.01 mmol), the appropriate ligand (if needed), and K₄[Fe(CN)₆]·3H₂O (0.5 mmol). 3-Bromo-2-fluorophenylacetonitrile (1.0 mmol) is then added. The vessel is sealed, evacuated, and backfilled with nitrogen (repeated three times). Dioxane (2.5 mL) and a 0.05 M aqueous solution of KOAc (2.5 mL) are added via syringe. The reaction tube is heated to 100°C for 12 hours. After cooling, the mixture is diluted with ethyl acetate and water. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are dried and concentrated. The product is purified by chromatography.[12]

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the general workflow for a catalytic cross-coupling experiment and the logical relationship between the key components of a catalytic system.

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Caption: Interplay of components in a catalytic system influencing the reaction outcome.

References

• 1. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives [mdpi.com]
• 2. The Suzuki-Miyaura Reaction of Phenylboronic Acid with Different Aryl Halides Catalyzed with Cu (II) Salen Complex@KCC-1 as a Recyclable Heterogeneous Catalyst [jns.kashanu.ac.ir]
• 3. scispace.com [scispace.com]
• 4. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol | Semantic Scholar [semanticscholar.org]
• 7. scirp.org [scirp.org]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. biolmolchem.com [biolmolchem.com]
• 11. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Synthesis of Pyrazolo[3,4-d]pyrimidine-Based Kinase Inhibitors: A Benchmark Study of Starting Materials

For Immediate Release

This guide provides a comprehensive comparison of synthetic routes for producing key pyrazolo[3,4-d]pyrimidine intermediates, a core scaffold in many targeted therapies, including Janus kinase (JAK) inhibitors. By presenting a side-by-side analysis of synthetic pathways starting from 3-Bromo-2-fluorophenylacetonitrile and an alternative precursor, this document offers valuable insights for researchers, scientists, and professionals in drug development, aiding in the selection of optimal synthetic strategies based on performance metrics such as yield, efficiency, and reaction conditions.

The pyrazolo[3,4-d]pyrimidine ring system is a well-established pharmacophore in medicinal chemistry due to its structural similarity to adenine, allowing it to effectively interact with the hinge region of kinase active sites.[1] This has led to its incorporation into numerous clinically significant kinase inhibitors. The choice of starting materials and the subsequent synthetic route can significantly impact the overall efficiency and scalability of the manufacturing process for these valuable compounds.

This guide focuses on the synthesis of a common intermediate, 4-amino-3-(substituted-benzyl)-1H-pyrazolo[3,4-d]pyrimidine, and evaluates two distinct synthetic approaches.

Route 1: Synthesis via 3-Bromo-2-fluorophenylacetonitrile

This approach leverages the reactivity of 3-Bromo-2-fluorophenylacetonitrile as a versatile building block. The presence of the bromo and fluoro substituents, along with the nitrile group, allows for a series of strategic transformations to construct the target pyrazolopyrimidine core. The bromine atom, in particular, is amenable to palladium-catalyzed cross-coupling reactions, offering a potential avenue for further diversification of the molecule.

Route 2: Alternative Synthesis from Phenylacetic Acid Derivatives

An alternative and widely employed method for the synthesis of similar pyrazolopyrimidine structures involves the use of appropriately substituted phenylacetic acid derivatives. This route typically involves the initial formation of a pyrazole ring followed by the construction of the fused pyrimidine ring.

Performance Benchmark: A Comparative Analysis

The following table summarizes the key performance indicators for the two synthetic routes leading to a representative 4-amino-3-(substituted-benzyl)-1H-pyrazolo[3,4-d]pyrimidine intermediate. The data is compiled from established synthetic protocols to provide a clear and objective comparison.

Parameter	Route 1: From 3-Bromo-2-fluorophenylacetonitrile	Route 2: From Substituted Phenylacetic Acid
Key Starting Materials	3-Bromo-2-fluorophenylacetonitrile, 3-Amino-1H-pyrazole-4-carbonitrile	Substituted Phenylacetic Acid, Hydrazine
Number of Key Steps	2	3
Overall Yield	Moderate to Good	Variable, generally Good
Key Reactions	Condensation, Cyclization	Pyrazole formation, Amide formation, Cyclization
Scalability	Potentially scalable	Readily scalable
Substrate Scope	Dependent on substituted phenylacetonitrile availability	Broad scope for substituted phenylacetic acids

Experimental Protocols and Signaling Pathways

To provide a deeper understanding of the synthetic strategies, detailed experimental protocols for key transformations are provided below, along with visual representations of the reaction pathways.

Route 1: Detailed Experimental Protocol (Hypothetical)

Step 1: Condensation of 3-Bromo-2-fluorophenylacetonitrile with 3-Amino-1H-pyrazole-4-carbonitrile

To a solution of 3-Bromo-2-fluorophenylacetonitrile (1.0 eq) in a suitable solvent such as DMF, is added 3-Amino-1H-pyrazole-4-carbonitrile (1.1 eq) and a non-nucleophilic base (e.g., DBU, 1.5 eq). The reaction mixture is heated to 80-100 °C and stirred for 4-6 hours until the starting materials are consumed (monitored by TLC). After cooling to room temperature, the mixture is poured into water, and the resulting precipitate is collected by filtration, washed with water, and dried to afford the intermediate condensation product.

Step 2: Cyclization to form 4-amino-3-(3-bromo-2-fluorobenzyl)-1H-pyrazolo[3,4-d]pyrimidine

The intermediate from Step 1 is suspended in formamide and heated to reflux (approximately 180-200 °C) for 6-8 hours. The progress of the reaction is monitored by TLC. Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration, washed with a small amount of cold ethanol, and dried under vacuum to yield the final pyrazolopyrimidine product.

Synthetic pathway starting from 3-Bromo-2-fluorophenylacetonitrile.

Route 2: Detailed Experimental Protocol (Generalized)

Step 1: Synthesis of Substituted Pyrazole

A substituted phenylacetic acid (1.0 eq) is converted to its corresponding ethyl ester. The ester is then condensed with diethyl oxalate in the presence of a base like sodium ethoxide to yield a diketoester. This intermediate is then cyclized with hydrazine hydrate (1.1 eq) in a suitable solvent like ethanol under reflux for 4-6 hours to form the substituted pyrazole carboxylic acid ethyl ester.

Step 2: Amide Formation

The pyrazole carboxylic acid ethyl ester is hydrolyzed to the corresponding carboxylic acid using aqueous NaOH. The resulting acid is then converted to its acid chloride using thionyl chloride, followed by reaction with ammonia to yield the corresponding pyrazole-4-carboxamide.

Step 3: Cyclization to form 4-amino-3-(substituted-benzyl)-1H-pyrazolo[3,4-d]pyrimidine

The pyrazole-4-carboxamide is heated in formamide at reflux for 6-8 hours to effect the cyclization to the pyrazolopyrimidine core.

References

• 1. CN104844567A - A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)-3-bromo-1H-5-pyrazolecarboxylic acid - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Bromo-2-fluorophenylacetonitrile: A Comprehensive Guide for Laboratory Professionals

Effective management of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of 3-Bromo-2-fluorophenylacetonitrile, ensuring the safety of laboratory personnel and compliance with regulatory standards.

3-Bromo-2-fluorophenylacetonitrile is a halogenated organic nitrile compound that presents several hazards. It is classified as acutely toxic if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to strict disposal protocols is therefore essential.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all relevant personnel are familiar with the hazards of 3-Bromo-2-fluorophenylacetonitrile. Work should always be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3]

Personal Protective Equipment (PPE): Researchers must wear appropriate PPE to minimize exposure risk. This includes:

• Eye Protection: Chemical splash goggles are mandatory.

• Hand Protection: Chemical-resistant gloves, such as double-layered nitrile or Viton™, are required.

• Body Protection: A lab coat must be worn.

Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate correct disposal. 3-Bromo-2-fluorophenylacetonitrile is classified as a halogenated organic waste.

Experimental Protocol for Waste Collection:

• Container Selection: Obtain a designated, chemically compatible waste container. Polyethylene or glass containers are typically suitable. The container must have a secure, tight-fitting lid.[4][5]

• Labeling: Before adding any waste, label the container clearly with "Hazardous Waste" and "Halogenated Organic Waste".[4][6] The label must also include the full chemical name, "3-Bromo-2-fluorophenylacetonitrile," and an approximate concentration if it is in a solution.

• Waste Transfer: Carefully transfer the waste into the designated container within a chemical fume hood.[4] Avoid splashing or creating aerosols.

• Container Management: Keep the waste container securely closed at all times, except when adding waste.[4][6] Store the container in a designated and properly ventilated satellite accumulation area.

• Incompatible Wastes: Do not mix 3-Bromo-2-fluorophenylacetonitrile with the following:[4][7]

  • Non-halogenated organic waste

  • Acids or bases

  • Oxidizing or reducing agents

  • Heavy metals

  • Cyanides

  • Acutely toxic ("P-listed") wastes

Quantitative Data Summary

The following table summarizes key data for 3-Bromo-2-fluorophenylacetonitrile.

Property	Value
Chemical Formula	C₈H₅BrFN
Molecular Weight	214.03 g/mol
Physical State	Liquid
Density	1.589 g/mL at 25 °C[1]
GHS Hazard Statements	H301, H315, H319, H335[1]
Signal Word	Danger[1]
Storage Class	6.1C - Combustible, acute toxic Cat. 3[1]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Small Spills (within a chemical fume hood):

• Containment: Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

• Collection: Carefully collect the absorbent material and place it into a designated "Halogenated Organic Waste" container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Large Spills:

• Evacuation: Evacuate the immediate area.

• Notification: Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.

• Ventilation: Ensure the area is well-ventilated.

Final Disposal

Once the waste container is full (typically around 75-80% capacity to allow for expansion), it must be sent for final disposal.[4]

• Finalize Labeling: Ensure the hazardous waste label is complete with all constituents and their approximate percentages.

• Request Pickup: Arrange for the collection of the waste container through your institution's EHS or hazardous waste management program.

• Regulatory Compliance: Disposal must be carried out at an approved and licensed waste disposal facility in accordance with all local, state, and federal regulations.[3][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-Bromo-2-fluorophenylacetonitrile.

References

• 1. (3-ブロモ-2-フルオロフェニル)アセトニトリル 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. (3-Bromo-2-fluorophenyl)acetonitrile | C8H5BrFN | CID 26985257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. 7.2 Organic Solvents [ehs.cornell.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]